(-)-Isopulegone

• CAS: 17882-43-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Natural Sources and Isolation of (-)-Isopulegone

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the natural botanical sources of (-)-Isopulegone, a monoterpene of significant interest in chemical synthesis and fragrance applications. It details the methodologies for its extraction and subsequent purification, presenting quantitative data and step-by-step experimental protocols for its isolation from plant matrices.

Natural Sources of (-)-Isopulegone

(-)-Isopulegone is a naturally occurring monoterpenoid found in the essential oils of various aromatic plants. The most significant and widely studied source is pennyroyal (Mentha pulegium L.), a species within the mint family, Lamiaceae.[1][2][3] While R-(+)-pulegone is typically the most abundant constituent in pennyroyal oil, (-)-Isopulegone (specifically cis-isopulegone) is also present as a minor component.[4][5][6] The concentration of these compounds can fluctuate significantly based on the plant's geographical origin, harvest time, and environmental conditions.[7][8] Isopulegone (B1219328) has also been detected in other natural sources, including buchu oil and ginger.[9]

Quantitative Data on Isopulegone Content

The concentration of isopulegone in the essential oil of Mentha pulegium is generally low, often found alongside much higher concentrations of pulegone (B1678340), menthone, and piperitone.[4][5] The following table summarizes the reported quantitative data for cis-isopulegone from various studies.

Plant Species	Plant Part	Geographic Origin	cis-Isopulegone Content (% of Essential Oil)	Reference
Mentha pulegium L.	Aerial Parts	Algeria	1.31%	[4]
Mentha pulegium L.	Not Specified	Not Specified	0 - 1.7%	[1][5]
Mentha pulegium L.	Not Specified	Not Specified	1.368%	[6]

Isolation and Purification Workflow

The isolation of (-)-Isopulegone from its natural plant sources is a multi-step process. It begins with the extraction of the crude essential oil from the plant biomass, followed by a chromatographic purification step to separate the target compound from other structurally similar terpenoids.

Caption: General workflow for the isolation and purification of (-)-Isopulegone.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments involved in the extraction and purification of (-)-Isopulegone.

Protocol 1: Essential Oil Extraction via Steam Distillation

Steam distillation is the most widely employed method for extracting essential oils from plant material due to its efficiency and the relatively low temperatures used, which minimizes thermal degradation of volatile compounds.[10][11]

Objective: To extract crude essential oil from the aerial parts of Mentha pulegium.

Materials and Equipment:

• Fresh or dried aerial parts of Mentha pulegium

• Distilled water

• Clevenger-type apparatus or similar steam distillation unit[12][13]

• Heating mantle

• Round-bottom flask (size appropriate for plant material volume)

• Condenser

• Collection vessel (separatory funnel)

• Anhydrous sodium sulfate

• Glass vials for storage

Methodology:

• Preparation of Plant Material: Weigh the fresh or dried aerial parts of the plant. If using fresh material, chop it into smaller pieces to increase the surface area for efficient oil extraction.[13]

• Apparatus Setup: Place the prepared plant material into the round-bottom flask of the steam distillation apparatus. Add a sufficient volume of distilled water, typically enough to fully cover the plant material.[13][14]

• Distillation: Connect the flask to the Clevenger-type apparatus and condenser. Begin heating the flask using the heating mantle. As the water boils, steam will pass through the plant material, volatilizing the essential oils.[15]

• Condensation and Collection: The steam and essential oil vapor mixture travels into the condenser, where it cools and condenses back into a liquid. The condensate collects in the graduated tube of the Clevenger apparatus.[12]

• Separation: Since the essential oil is generally less dense and immiscible with water, it will form a distinct layer on top of the aqueous distillate (hydrosol).[14] Continue the distillation for a recommended period, typically 3-4 hours, or until no more oil is collected.[13]

• Oil Recovery and Drying: Carefully collect the oil layer from the apparatus. To remove any residual water, dry the oil over anhydrous sodium sulfate.

• Storage: Transfer the dried essential oil to a sealed, airtight glass vial and store at 4°C in the dark to prevent degradation.

Protocol 2: Purification by Column Chromatography

Column chromatography is a critical purification technique used to separate individual components from a mixture based on their differential adsorption to a stationary phase.[16][17] This protocol is designed to isolate (-)-Isopulegone from the other terpenoids in the crude essential oil.

Objective: To purify (-)-Isopulegone from crude pennyroyal essential oil.

Materials and Equipment:

• Crude essential oil from Protocol 1

• Silica (B1680970) gel (60-120 mesh) for the stationary phase[18]

• Mobile phase: A solvent system of n-hexane and ethyl acetate (B1210297) (start with a non-polar ratio, e.g., 98:2)[18]

• Glass chromatography column

• Cotton or glass wool

• Sand (purified)

• Elution solvent reservoir

• Fraction collection tubes or flasks

• Thin-Layer Chromatography (TLC) plates and chamber for monitoring

• Rotary evaporator[18][19]

Methodology:

• Mobile Phase Selection: Determine the optimal solvent system using Thin-Layer Chromatography (TLC). Test various ratios of hexane (B92381) to ethyl acetate to find a system that provides good separation between the components of the crude oil.[18] The goal is to have the spot corresponding to isopulegone with an Rf value between 0.2 and 0.4.

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.[17]

  • Add a thin layer of purified sand.

  • Prepare a slurry of silica gel in the initial, non-polar mobile phase (e.g., n-hexane).

  • Carefully pour the slurry into the column, allowing the silica to settle into a uniform bed. Avoid trapping air bubbles.[17]

  • Add another thin layer of sand on top of the silica bed to prevent disruption during sample loading.

• Sample Loading: Dissolve a known amount of the crude essential oil in a minimal volume of the mobile phase. Carefully apply this solution to the top of the silica gel bed.[18]

• Elution:

  • Open the column's stopcock and begin adding the mobile phase to the top of the column. Maintain a constant flow.[18]

  • Start collecting the eluent in fractions of a fixed volume.

  • To improve separation, a gradient elution can be performed by gradually increasing the polarity of the mobile phase (i.e., increasing the percentage of ethyl acetate).

• Fraction Analysis:

  • Monitor the composition of the collected fractions using TLC. Spot a small amount from each fraction onto a TLC plate and develop it in the chosen solvent system.

  • Visualize the spots (e.g., using a UV lamp or an iodine chamber).

  • Combine the fractions that contain the pure target compound.[18]

• Solvent Removal: Concentrate the combined pure fractions using a rotary evaporator to remove the solvents, yielding the purified (-)-Isopulegone.[18][19]

• Purity Confirmation: Confirm the purity of the final product using an appropriate analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS).[18]

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative determination of pulegone in pennyroyal oil by FT-IR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mentha pulegium L.: A Plant Underestimated for Its Toxicity to Be Recovered from the Perspective of the Circular Economy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Frontiers | Chemical profiling, safety assessment, bioactive properties, and molecular interactions of the essential oil derived from Mentha pulegium L. [frontiersin.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Chemical Composition of Mentha pulegium and its Contributions to Antimicrobial, Antioxidant, and Insecticidal Activities: Insights from In Vitro and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PULEGONE AND RELATED SUBSTANCES [inchem.org]
• 10. Extraction of High-Value Chemicals from Plants for Technical and Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. engineering.iastate.edu [engineering.iastate.edu]
• 15. researchgate.net [researchgate.net]
• 16. m.youtube.com [m.youtube.com]
• 17. JSM Central || Article Info [jsmcentral.org]
• 18. benchchem.com [benchchem.com]
• 19. coleparmer.com [coleparmer.com]

The Biosynthesis of (-)-Isopulegone in Plants: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the biosynthetic pathway of (-)-isopulegone in plants, with a primary focus on the well-characterized pathway in Mentha species (mint). This document is intended for researchers, scientists, and drug development professionals interested in the biosynthesis of valuable monoterpenoids.

Introduction

(-)-Isopulegone is a key intermediate in the biosynthesis of (-)-menthol, the principal component of peppermint oil, which has significant commercial applications in the flavor, fragrance, and pharmaceutical industries. Understanding the enzymatic pathway leading to (-)-isopulegone is crucial for metabolic engineering efforts aimed at enhancing the production of these valuable natural products in plants and microbial systems. This guide details the sequential enzymatic reactions, subcellular localization of the enzymes, and provides available quantitative data and experimental protocols for the key steps in this biosynthetic pathway.

The Biosynthetic Pathway from Geranyl Diphosphate (B83284) to (-)-Isopulegone

The biosynthesis of (-)-isopulegone begins with the universal monoterpene precursor, geranyl diphosphate (GPP), which is produced from the condensation of isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP). The pathway to (-)-isopulegone involves a series of enzymatic conversions, each localized to specific subcellular compartments within the secretory cells of the glandular trichomes of mint plants.

The key enzymatic steps are as follows:

• Cyclization of Geranyl Diphosphate to (-)-Limonene (B1674923): The first committed step is the cyclization of GPP to (-)-limonene, catalyzed by the enzyme (-)-limonene synthase (LS) . This reaction takes place within the leucoplasts of the secretory cells.

• Hydroxylation of (-)-Limonene to (-)-trans-Isopiperitenol (B1216475): The newly formed (-)-limonene is then hydroxylated at the C3 position to yield (-)-trans-isopiperitenol. This reaction is catalyzed by a cytochrome P450 monooxygenase, (-)-limonene-3-hydroxylase (L3H) , which is localized to the endoplasmic reticulum. This step requires NADPH as a cofactor.

• Oxidation of (-)-trans-Isopiperitenol to (-)-Isopiperitenone (B1197589): The alcohol (-)-trans-isopiperitenol is subsequently oxidized to the ketone (-)-isopiperitenone by the NAD⁺-dependent enzyme (-)-trans-isopiperitenol dehydrogenase (IPD) . This enzymatic conversion occurs in the mitochondria.

• Reduction of (-)-Isopiperitenone to (+)-cis-Isopulegone: The α,β-unsaturated ketone (-)-isopiperitenone is then reduced to (+)-cis-isopulegone. This reaction is catalyzed by the NADPH-dependent (-)-isopiperitenone reductase (IPR) in the cytoplasm.

• Isomerization of (+)-cis-Isopulegone to (+)-Pulegone: The exocyclic double bond of (+)-cis-isopulegone is isomerized to form the endocyclic double bond of (+)-pulegone. This step is catalyzed by (+)-cis-isopulegone isomerase (IPI) . While this enzyme has been functionally characterized, its gene in Mentha has been elusive, and a bacterial ketosteroid isomerase has been shown to perform this function.[1][2][3]

• Reduction of (+)-Pulegone to (-)-Menthone (B42992) and (+)-Isomenthone: Finally, (+)-pulegone is reduced by (+)-pulegone reductase (PR) , an NADPH-dependent enzyme, to produce a mixture of (-)-menthone and (+)-isomenthone, which are precursors to the various menthol (B31143) isomers. (-)-Isopulegone is a stereoisomer of pulegone (B1678340) and is in equilibrium with it, though pulegone is the primary substrate for the subsequent reduction.

The overall biosynthetic pathway is depicted in the following diagram:

Figure 1: Biosynthesis pathway of (-)-Isopulegone from Geranyl Diphosphate in Mentha species.

Quantitative Data

The following table summarizes the available kinetic parameters for the key enzymes involved in the biosynthesis of (-)-isopulegone. It is important to note that these values can vary depending on the specific plant species, isoenzyme, and experimental conditions.

Enzyme	Substrate(s)	K_m (µM)	k_cat (s⁻¹)	Source(s)
(-)-Limonene Synthase (LS)	Geranyl Diphosphate	1.8	0.3	[4][5]
(-)-Limonene-3-hydroxylase (L3H)	(-)-Limonene, NADPH	Not explicitly reported	Not explicitly reported	[6][7][8]
(-)-trans-Isopiperitenol Dehydrogenase (IPD)	(-)-trans-Isopiperitenol, NAD⁺	72, 410	0.002 (at pH 7.5)	[9]
(-)-Isopiperitenone Reductase (IPR)	(-)-Isopiperitenone, NADPH	1.0, 2.2	1.3	[2][10]
(+)-cis-Isopulegone Isomerase (IPI)	(+)-cis-Isopulegone	Not explicitly reported for Mentha enzyme	Not explicitly reported	[1][3]
(+)-Pulegone Reductase (PR)	(+)-Pulegone, NADPH	2.3, 6.9	1.8	[10][11]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of the (-)-isopulegone biosynthetic pathway.

Heterologous Expression and Purification of a Soluble Monoterpene Biosynthetic Enzyme (e.g., (+)-Pulegone Reductase)

This protocol describes the expression of a recombinant enzyme in Escherichia coli and its subsequent purification.

Logical Workflow for Enzyme Expression and Purification

Figure 2: Workflow for heterologous expression and purification of a recombinant enzyme.

Materials:

• Mentha piperita young leaves

• RNA isolation kit

• Reverse transcriptase

• Pfu DNA polymerase and dNTPs

• Gene-specific primers for (+)-pulegone reductase with appropriate restriction sites

• pET expression vector (e.g., pET-28a) with an N-terminal His-tag

• Restriction enzymes

• T4 DNA ligase

• E. coli competent cells (e.g., BL21(DE3))

• LB medium and appropriate antibiotics

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF)

• Ni-NTA affinity chromatography column

• Wash buffer (lysis buffer with 20 mM imidazole)

• Elution buffer (lysis buffer with 250 mM imidazole)

• SDS-PAGE reagents

Procedure:

• Gene Cloning:

  • Isolate total RNA from young peppermint leaves and synthesize first-strand cDNA.

  • Amplify the full-length coding sequence of (+)-pulegone reductase using gene-specific primers.

  • Digest the PCR product and the pET expression vector with the corresponding restriction enzymes.

  • Ligate the digested insert into the expression vector and transform into E. coli cloning cells (e.g., DH5α).

  • Verify the sequence of the construct.

• Protein Expression:

  • Transform the verified plasmid into E. coli expression cells (e.g., BL21(DE3)).

  • Inoculate a starter culture and grow overnight.

  • Inoculate a larger culture with the starter culture and grow at 37°C to an OD₆₀₀ of 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM and continue to grow at a lower temperature (e.g., 18-25°C) for several hours or overnight.

  • Harvest the cells by centrifugation.

• Protein Purification:

  • Resuspend the cell pellet in lysis buffer and lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation.

  • Load the supernatant onto a pre-equilibrated Ni-NTA column.

  • Wash the column with wash buffer to remove unbound proteins.

  • Elute the His-tagged protein with elution buffer.

  • Analyze the purified protein by SDS-PAGE to assess purity.

Enzyme Assay for (+)-Pulegone Reductase

This protocol outlines a method to determine the activity of the purified (+)-pulegone reductase.

Materials:

• Purified (+)-pulegone reductase

• Assay buffer (e.g., 50 mM KH₂PO₄, pH 7.0)

• (+)-Pulegone substrate solution (in a suitable solvent like ethanol)

• NADPH solution

• Pentane or hexane (B92381) for extraction

• Internal standard (e.g., camphor)

• GC-MS system

Procedure:

• Prepare a reaction mixture containing assay buffer, a specific concentration of (+)-pulegone, and the purified enzyme in a glass vial.

• Pre-incubate the mixture at the desired temperature (e.g., 30°C).

• Initiate the reaction by adding NADPH.

• Incubate the reaction for a specific time, ensuring the reaction is in the linear range.

• Stop the reaction by adding an organic solvent (e.g., pentane) containing an internal standard.

• Vortex vigorously to extract the monoterpene products.

• Analyze the organic phase by GC-MS to identify and quantify the products ((-)-menthone and (+)-isomenthone).

Product Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This is a general protocol for the analysis of monoterpene products from enzyme assays.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for terpene analysis (e.g., DB-5 or equivalent)

Procedure:

• Sample Preparation: The organic extract from the enzyme assay is directly injected into the GC-MS.

• GC Conditions:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium

  • Oven Temperature Program: Start at a low temperature (e.g., 50°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C) at a controlled rate (e.g., 5-10°C/min).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis:

  • Identify the products by comparing their retention times and mass spectra with those of authentic standards.

  • Quantify the products by integrating the peak areas and comparing them to the peak area of the internal standard.

Conclusion

The biosynthesis of (-)-isopulegone is a complex, multi-step pathway involving several enzymes localized in different subcellular compartments. This guide has provided a detailed overview of this pathway, including the enzymes, their substrates and products, available kinetic data, and experimental protocols for their study. A thorough understanding of this pathway is essential for the successful metabolic engineering of plants and microorganisms for the enhanced production of valuable monoterpenoids like (-)-menthol. Further research is needed to fully characterize all the enzymes involved, particularly the elusive (+)-cis-isopulegone isomerase in Mentha, and to elucidate the regulatory mechanisms that control the flux through this important biosynthetic route.

Disclaimer: This document is intended for informational purposes for a scientific audience. The experimental protocols provided are general guidelines and may require optimization for specific laboratory conditions and research goals.

References

• 1. Engineering the “Missing Link” in Biosynthetic (−)-Menthol Production: Bacterial Isopulegone Isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Microsome -Organelle isolation -Cell Biology-BIO-PROTOCOL [bio-protocol.org]
• 5. Monoterpene Metabolism. Cloning, Expression, and Characterization of (−)-Isopiperitenol/(−)-Carveol Dehydrogenase of Peppermint and Spearmint - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydroxylation of limonene enantiomers and analogs by recombinant (-)-limonene 3- and 6-hydroxylases from mint (Mentha) species: evidence for catalysis within sterically constrained active sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Identification of Fungal Limonene-3-Hydroxylase for Biotechnological Menthol Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. inventbiotech.com [inventbiotech.com]
• 10. Monoterpene double-bond reductases of the (-)-menthol biosynthetic pathway: isolation and characterization of cDNAs encoding (-)-isopiperitenone reductase and (+)-pulegone reductase of peppermint - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Functional Characterization and Structural Insights Into Stereoselectivity of Pulegone Reductase in Menthol Biosynthesis [frontiersin.org]

Spectroscopic Profile of (-)-Isopulegone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for (-)-Isopulegone, a naturally occurring monoterpene ketone. The information presented herein is intended to support research, quality control, and drug development activities involving this compound. This document collates available Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, outlines relevant experimental protocols, and presents a logical workflow for spectroscopic analysis.

Spectroscopic Data of (-)-Isopulegone

Table 1: 1H NMR Spectroscopic Data for Isopulegone

Proton Assignment	Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J) (Hz)
H-1	2.0 - 2.2	m
H-2	2.3 - 2.5	m
H-3ax	2.1 - 2.3	m
H-3eq	2.4 - 2.6	m
H-4	1.8 - 2.0	m
H-5	1.4 - 1.6	m
H-6ax	1.2 - 1.4	m
H-6eq	1.9 - 2.1	m
CH3-7	0.9 - 1.0	d	~6.5
=CH2-9a	4.7 - 4.8	s
=CH2-9b	4.8 - 4.9	s
CH3-10	1.7 - 1.8	s

Table 2: 13C NMR Spectroscopic Data for Isopulegone

Note: The following are predicted 13C NMR chemical shifts for isopulegone. Experimental data for the specific (-)-enantiomer is not widely published.

Carbon Assignment	Chemical Shift (δ) (ppm)
C-1 (C=O)	~210
C-2	~55
C-3	~35
C-4	~32
C-5	~30
C-6	~42
C-7 (CH3)	~22
C-8 (C=)	~147
C-9 (=CH2)	~112
C-10 (CH3)	~21

Table 3: IR Spectroscopic Data for Isopulegone

Frequency (cm-1)	Intensity	Vibrational Mode
~2960-2850	Strong	C-H stretching (alkane)
~1710	Strong	C=O stretching (ketone)
~1645	Medium	C=C stretching (alkene)
~1450	Medium	C-H bending (CH2, CH3)
~890	Strong	=C-H bending (out-of-plane)

Table 4: Mass Spectrometry Data for Isopulegone

Method: Electron Ionization (EI) Mass Spectrometry

m/z	Relative Intensity (%)	Possible Fragment Ion
152	~20	[M]+•
137	~15	[M - CH3]+
109	~40	[M - C3H7]+
95	~60	[C6H7O]+
81	100	[C6H9]+
67	~80	[C5H7]+

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above. These protocols are based on standard techniques for the analysis of monoterpenoids and related natural products.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of (-)-Isopulegone (typically 5-10 mg) is dissolved in approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl3) in a 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• 1H NMR Spectroscopy:

  • The 1H NMR spectrum is acquired on a spectrometer operating at a frequency of 300 MHz or higher.

  • A standard single-pulse experiment is typically used.

  • Key parameters include a spectral width of approximately 15 ppm, a relaxation delay of 1-5 seconds, and an acquisition time of 2-4 seconds.

  • Data is processed with Fourier transformation, phasing, and baseline correction.

• 13C NMR Spectroscopy:

  • The 13C NMR spectrum is acquired on the same instrument, operating at a corresponding frequency (e.g., 75 MHz for a 300 MHz spectrometer).

  • A proton-decoupled pulse sequence is used to simplify the spectrum to single lines for each carbon atom.

  • A wider spectral width (e.g., 220 ppm) is required.

  • Due to the low natural abundance of 13C, a larger number of scans and a longer total acquisition time are necessary to achieve a good signal-to-noise ratio.

Infrared (IR) Spectroscopy

• Sample Preparation: A small drop of neat (-)-Isopulegone liquid is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to create a thin film. Alternatively, for Attenuated Total Reflectance (ATR) FT-IR, a drop of the sample is placed directly on the ATR crystal.

• Data Acquisition:

  • The IR spectrum is recorded using a Fourier Transform Infrared (FT-IR) spectrometer.

  • The spectrum is typically scanned over the mid-infrared range of 4000 to 400 cm-1.

  • A background spectrum of the empty sample holder (or clean ATR crystal) is recorded and automatically subtracted from the sample spectrum.

  • Multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

• Sample Introduction and Ionization:

  • For Gas Chromatography-Mass Spectrometry (GC-MS), a dilute solution of (-)-Isopulegone in a volatile solvent (e.g., dichloromethane (B109758) or hexane) is injected into the GC. The compound is separated from other components on a capillary column before entering the mass spectrometer.

  • Ionization is typically achieved by Electron Ionization (EI) at 70 eV.

• Mass Analysis:

  • The mass analyzer (e.g., a quadrupole) scans a range of mass-to-charge ratios (m/z), typically from 40 to 400 amu.

  • The resulting mass spectrum plots the relative abundance of ions at each m/z value. The molecular ion peak ([M]+•) corresponds to the molecular weight of the compound, and fragment ions provide information about its structure.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis and characterization of a natural product like (-)-Isopulegone.

Spectroscopic Analysis Workflow

(-)-Isopulegone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (-)-Isopulegone, a naturally occurring monoterpene of significant interest in chemical synthesis and pharmacological research. This document outlines its fundamental chemical properties, detailed synthetic protocols, and known biological activities, presenting data in a clear and accessible format for scientific and research applications.

Core Chemical Identifiers and Properties

(-)-Isopulegone is a chiral monoterpene ketone. Its unique structural characteristics are foundational to its chemical and biological properties.

Identifier	Value	Reference
CAS Number	17882-43-8	N/A
Molecular Formula	C₁₀H₁₆O	N/A
Molecular Weight	152.23 g/mol	N/A
IUPAC Name	(2S,5R)-5-methyl-2-(prop-1-en-2-yl)cyclohexan-1-one	N/A

A summary of its key physicochemical properties is provided below, offering a snapshot of its behavior in various experimental settings.

Property	Value	Reference
Appearance	Colorless to yellow liquid	[1]
Odor	Minty-woody, mildly green	[1]
Boiling Point	101-102 °C at 17 mmHg	N/A
Density	0.925 - 0.932 g/cm³	[1]
Refractive Index	1.465 - 1.473	[1]
Solubility	Insoluble in water; soluble in alcohol and oils	[1]

Synthesis of (-)-Isopulegone

The synthesis of (-)-Isopulegone is most commonly achieved through two primary routes: the cyclization of citronellal (B1669106) to form isopulegol (B1217435), followed by the oxidation of isopulegol.

Synthetic Workflow from Citronellal

Synthesis of (-)-Isopulegone from (+)-Citronellal.

Experimental Protocols

1. Cyclization of (+)-Citronellal to Isopulegol

This procedure outlines a Lewis acid-catalyzed intramolecular ene reaction to produce a diastereomeric mixture of isopulegols.

• Materials: (+)-Citronellal, a Lewis acid catalyst (e.g., tin(IV) chloride (SnCl₄) or montmorillonite (B579905) K10 clay), and a non-polar solvent (e.g., methylene (B1212753) chloride or toluene).

• Procedure:

  • In a round-bottom flask under an inert atmosphere, dissolve (+)-citronellal in the chosen solvent.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add the Lewis acid catalyst to the solution while stirring.

  • Allow the reaction to proceed at 0°C, monitoring the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, wash it with brine, and dry it over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to yield the crude isopulegol mixture.

  • Purify the product by column chromatography on silica (B1680970) gel.

2. Oxidation of (-)-Isopulegol (B1672291) to (-)-Isopulegone

This protocol describes the oxidation of the secondary alcohol group of (-)-isopulegol to the corresponding ketone.

• Materials: (-)-Isopulegol, an oxidizing agent (e.g., Pyridinium chlorochromate (PCC) or Dess-Martin periodinane), and an anhydrous solvent (e.g., dichloromethane (B109758) (DCM)).

• Procedure:

  • In a round-bottom flask, dissolve (-)-isopulegol in anhydrous DCM.

  • Add the oxidizing agent to the solution in portions while stirring at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Upon completion, filter the reaction mixture through a pad of silica gel or celite to remove the oxidant byproducts.

  • Wash the filter cake with additional DCM.

  • Combine the filtrates and remove the solvent under reduced pressure.

  • Purify the resulting crude (-)-Isopulegone by column chromatography.[2]

Biological Activities and Potential Mechanisms

(-)-Isopulegone has been noted for its potential biological activities, including antimicrobial and anti-inflammatory properties. While the precise signaling pathways for (-)-Isopulegone are still under investigation, studies on related compounds offer insights into possible mechanisms of action.

Antimicrobial Activity

(-)-Isopulegone has demonstrated antimicrobial activity against various microorganisms. A standard method to quantify this activity is the determination of the Minimum Inhibitory Concentration (MIC).

General Protocol for MIC Determination (Broth Microdilution Method)

• Prepare a stock solution of (-)-Isopulegone in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of the (-)-Isopulegone stock solution in a liquid growth medium appropriate for the target microorganism.

• Prepare a standardized inoculum of the test microorganism and add it to each well.

• Include positive (microorganism with no compound) and negative (medium only) controls.

• Incubate the plate under conditions suitable for the growth of the microorganism.

• The MIC is determined as the lowest concentration of (-)-Isopulegone that visibly inhibits the growth of the microorganism.

Anti-inflammatory Activity

The anti-inflammatory potential of (-)-Isopulegone is an area of active research. The anti-inflammatory effects of the related monoterpene, pulegone, have been linked to the modulation of the NF-κB and Nrf-2 signaling pathways.[3] Additionally, the anti-inflammatory activity of isopulegol, the precursor to isopulegone, is suggested to involve the histamine (B1213489) and prostaglandin (B15479496) pathways.[4]

General Protocol for In Vitro Anti-inflammatory Assay (LPS-stimulated Macrophages)

• Culture macrophage cells (e.g., RAW 264.7) in a suitable medium.

• Pre-treat the cells with various concentrations of (-)-Isopulegone for a specified period.

• Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

• After incubation, collect the cell culture supernatant.

• Measure the levels of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin E2 (PGE2), and cytokines (e.g., TNF-α, IL-6) in the supernatant using appropriate assays (e.g., Griess assay for NO, ELISA for cytokines).

• A reduction in the levels of these inflammatory markers in the presence of (-)-Isopulegone would indicate anti-inflammatory activity.

The diagram below illustrates a generalized inflammatory signaling pathway that could be a target for compounds like (-)-Isopulegone, based on the activity of related molecules.

Potential Anti-inflammatory Signaling Pathway.

Safety and Toxicology

Toxicological data is crucial for the development of any compound for therapeutic or commercial use. The available data for isopulegone provides preliminary insights into its safety profile.

Metric	Value	Species	Reference
Oral LD₅₀	300-600 mg/kg	Animal studies	[5]

It is important to note that isopulegone is considered less toxic than its related compound, pulegone.[2]

Disclaimer: This document is intended for informational purposes for a scientific audience and does not constitute medical or professional advice. All laboratory work should be conducted with appropriate safety precautions and in accordance with institutional guidelines.

References

• 1. gctlc.org [gctlc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. KoreaMed Synapse [synapse.koreamed.org]
• 4. Antiedematogenic and Anti-Inflammatory Activity of the Monoterpene Isopulegol and Its β-Cyclodextrin (β-CD) Inclusion Complex in Animal Inflammation Models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Enantioselective Synthesis of (-)-Isopulegone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Isopulegone, a naturally occurring monoterpene and a key intermediate in the synthesis of (-)-menthol, is a valuable chiral building block in the pharmaceutical and flavor industries. Its stereoselective synthesis is of significant interest, with the primary and most established route being the acid-catalyzed intramolecular ene reaction of (+)-citronellal. This technical guide provides an in-depth overview of the core methodologies for the enantioselective synthesis of (-)-isopulegone, focusing on catalytic systems, experimental protocols, and quantitative outcomes.

Core Synthesis Strategy: Intramolecular Ene Reaction of (+)-Citronellal

The most prevalent and industrially relevant method for synthesizing (-)-isopulegone is the cyclization of (+)-citronellal. This reaction is an intramolecular carbonyl-ene reaction, where the aldehyde group of citronellal (B1669106) reacts with the trisubstituted double bond to form the six-membered ring of isopulegone. The stereochemistry of the starting material, (+)-citronellal, dictates the formation of the desired (-)-isopulegone enantiomer.

The success of this synthesis hinges on the choice of catalyst, which must efficiently promote the cyclization while minimizing side reactions such as dehydration and the formation of other isopulegol (B1217435) isomers (iso-isopulegol, neo-isopulegol, and neoiso-isopulegol).[1] Catalysts with a well-balanced ratio of Lewis and Brønsted acid sites are often preferred for achieving high selectivity.[1][2] Lewis acids are believed to be crucial for promoting the desired intramolecular carbonyl-ene reaction.[1]

Catalytic Systems

A variety of catalytic systems have been explored for the cyclization of (+)-citronellal, ranging from homogeneous Lewis acids to heterogeneous solid acid catalysts.

Homogeneous Lewis Acids: Traditional Lewis acids such as zinc bromide (ZnBr₂) have been effectively used. For instance, a composite catalyst of Sn-B-NaYZE has shown high selectivity (94%) towards (−)-isopulegol.[1]

Heterogeneous Solid Acids: These catalysts offer advantages in terms of separation and reusability.[2] Commonly used solid acids include:

• Zeolites: Zeolite H-Beta and mesoporous materials like H-MCM-41 have demonstrated high conversion rates.[1]

• Clays: Montmorillonite K10 clay is an effective catalyst that can provide high yields under mild conditions.[1][3]

• Zirconia-based catalysts: Zirconium hydroxide (B78521) and phosphated zirconia exhibit good activity and selectivity.[2]

Quantitative Data on Synthesis of (-)-Isopulegone

The following table summarizes the quantitative data for the synthesis of (-)-isopulegone via the cyclization of (+)-citronellal using different catalytic systems. The primary focus is on the diastereoselectivity towards the desired (-)-isopulegol (B1672291) precursor, which is then oxidized to (-)-isopulegone.

Catalyst System	Starting Material	Product	Diastereomeric Selectivity (%) for (-)-Isopulegol	Yield (%)	Reference
Sn-B-NaYZE composite	(+)-Citronellal	(-)-Isopulegol	94	99 (conversion)	[1]
20% HPW/MCM-41	(+)-Citronellal	(-)-Isopulegol	65	96 (conversion)	[4]
Zirconium Hydrate	(+)-Citronellal	(-)-Isopulegol	72	-	[2]
SiO₂-Al₂O₃	(+)-Citronellal	(-)-Isopulegol	72	-	[2]

Note: The enantiomeric excess (ee) for the formation of (-)-isopulegone is often high due to the stereospecificity of the intramolecular ene reaction starting from enantiomerically pure (+)-citronellal. However, explicit ee values are not always reported, with the focus being on the diastereomeric ratio of the resulting isopulegol isomers.

Experimental Protocols

General Protocol for Solid Acid Catalyzed Cyclization of (+)-Citronellal

This protocol is a representative procedure for the synthesis of (-)-isopulegone using a heterogeneous solid acid catalyst.[1]

1. Catalyst Activation:

• The solid acid catalyst (e.g., Montmorillonite K10, Zeolite H-Beta) is activated by heating under vacuum or in a stream of an inert gas (e.g., nitrogen or argon) to remove adsorbed water.

2. Reaction Setup:

• A solution of (+)-citronellal is prepared in a suitable aprotic solvent (e.g., cyclohexane, toluene, or dichloromethane) in a round-bottom flask equipped with a magnetic stirrer and a condenser.

• The activated catalyst is added to the solution. The catalyst loading should be optimized for the specific catalyst and reaction scale.

3. Reaction Conditions:

• The reaction mixture is stirred at a controlled temperature. Lowering the reaction temperature can often suppress side reactions, particularly dehydration.[1]

• The progress of the reaction is monitored by a suitable analytical technique, such as gas chromatography (GC) or thin-layer chromatography (TLC).

4. Work-up:

• Upon completion of the reaction, the catalyst is removed by filtration.

• The solvent is removed from the filtrate under reduced pressure.

5. Purification and Analysis:

• The crude product, a mixture of isopulegol isomers, is purified by column chromatography or distillation to isolate the desired (-)-isopulegol.

• The purified (-)-isopulegol is then oxidized to (-)-isopulegone using a mild oxidizing agent like pyridinium (B92312) chlorochromate (PCC).

• The final product is characterized by spectroscopic methods such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. The enantiomeric excess can be determined by chiral GC or HPLC analysis.

Visualizations

Reaction Pathway for the Synthesis of (-)-Isopulegone

Caption: Synthesis pathway from (+)-citronellal to (-)-isopulegone.

Experimental Workflow for Solid Acid Catalyzed Synthesis

Caption: Experimental workflow for the synthesis of (-)-isopulegone.

Proposed Mechanism of Lewis Acid-Catalyzed Cyclization

Caption: Mechanism of Lewis acid-catalyzed cyclization of citronellal.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. gctlc.org [gctlc.org]
• 4. researchgate.net [researchgate.net]

(-)-Isopulegone derivatives and their synthesis

An In-depth Technical Guide to the Synthesis and Derivatives of (-)-Isopulegone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Isopulegone is a naturally occurring monoterpene ketone and a key chiral building block in organic synthesis. Derived from the more abundant (-)-isopulegol (B1672291), which can be obtained from the cyclization of (+)-citronellal, (-)-isopulegone serves as a versatile precursor for a wide array of derivatives with significant potential in drug discovery and development. Its inherent chirality and reactive functional groups—a ketone, a double bond, and an isopropyl group—allow for diverse chemical modifications, leading to compounds with a broad spectrum of biological activities. These activities include antimicrobial, antifungal, and antiproliferative properties. This guide provides a comprehensive overview of the synthesis of (-)-isopulegone derivatives, detailed experimental protocols, and a summary of their biological evaluation, tailored for professionals in the field of chemical and pharmaceutical research.

Synthesis of (-)-Isopulegone and Its Derivatives

The synthetic pathways to (-)-isopulegone derivatives typically commence from commercially available (-)-isopulegol or through the cyclization of (+)-citronellal. Key transformations include oxidation of the parent alcohol, epoxidation of the double bond followed by nucleophilic ring-opening, and various cyclization reactions to construct complex heterocyclic systems.

Oxidation of (-)-Isopulegol to (-)-Isopulegone

The foundational step in accessing isopulegone (B1219328) derivatives is the oxidation of the corresponding alcohol, isopulegol. Mild oxidation agents are employed to prevent isomerization or other side reactions. A common and efficient method involves the use of Dess-Martin periodinane (DMP).

Experimental Protocol: Dess-Martin Oxidation of (+)-Isopulegol

This protocol, adapted for (-)-isopulegol, details the oxidation to (-)-trans-isopulegone.[1]

• Materials:

  • (-)-Isopulegol

  • Dess-Martin Periodinane (DMP)

  • Dichloromethane (B109758) (DCM), anhydrous

  • 1 M Sodium hydroxide (B78521) (NaOH) solution

  • Magnesium sulfate (B86663) (MgSO₄)

  • Brine

• Procedure:

  • To a suspension of Dess-Martin periodinane (1.2 equivalents) in anhydrous dichloromethane (DCM) at 0 °C, add a solution of (-)-isopulegol (1.0 equivalent) in anhydrous DCM.

  • Stir the reaction mixture overnight, allowing it to warm to room temperature.

  • Cool the mixture back to 0 °C and add a 1 M solution of NaOH.

  • Stir for 10 minutes.

  • Separate the organic layer and wash it sequentially with H₂O (3 times) and brine (1 time).

  • Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure to yield (-)-trans-isopulegone.

Synthesis of Aminodiol and Aminotriol Derivatives

A significant class of (-)-isopulegone derivatives are aminodiols and aminotriols, which often exhibit interesting biological activities. Their synthesis typically involves the protection of the hydroxyl group of (-)-isopulegol, followed by epoxidation and subsequent ring-opening with various amines.

General Synthetic Workflow:

References

• 1. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]

(-)-Isopulegone: A Comprehensive Technical Guide on its Biological Activities

For Researchers, Scientists, and Drug Development Professionals

December 15, 2025

Introduction

(-)-Isopulegone, a naturally occurring monoterpene ketone, is a constituent of essential oils from various aromatic plants. As a stereoisomer of isopulegone, its specific biological activities are of increasing interest to the scientific community. This technical guide provides an in-depth overview of the known biological activities of (-)-Isopulegone, presenting quantitative data, detailed experimental protocols, and elucidated signaling pathways to support further research and drug development endeavors. While research specifically on the (-)-Isopulegone isomer is still emerging, this guide consolidates the available information and, where necessary, includes data on the closely related compounds "isopulegol" and "pulegone" to provide a broader context, with the specific isomer noted.

Core Biological Activities: Quantitative Data

The following tables summarize the key quantitative data associated with the biological activities of (-)-Isopulegone and related compounds.

Table 1: Toxicity Data

Compound	Test Species	Route of Administration	LD50	Reference
Isopulegol	Rat	Oral	936 mg/kg bw	[1][2]
Isopulegone	Mouse	Intraperitoneal	3/13 deaths at 500 mg/kg bw; 3/5 deaths at 600 mg/kg bw	[1]
R(+)-Pulegone	Rat	Oral	470 mg/kg bw	[1]
R(+)-Pulegone	Mouse	Intraperitoneal	5/10 deaths at 400 mg/kg bw	[1]
S(-)-Pulegone	Mouse	Intraperitoneal	4/10 deaths at 600 mg/kg bw	[1]
Pulegone (B1678340)	Mouse	Subcutaneous	1709 mg/kg	[3]
Pulegone	Rat	Intraperitoneal	150 mg/kg	[3]

Table 2: Antimicrobial Activity

Compound	Microorganism	MIC Value	Reference
Pulegone	Staphylococcus aureus	5.85 µl/ml	[4]
1,8-cineole (for comparison)	Staphylococcus aureus	23.43 µl/ml	[4]
Pulegone	Candida albicans	Showed significant activity	[5]
Pulegone	Salmonella typhimurium	Showed significant activity	[5]

Table 3: Gastroprotective Activity of (-)-Isopulegol

Model	Dose (mg/kg, p.o.)	Ulcer Index (Mean ± SEM)	% Inhibition	Reference
Ethanol-Induced (Mice)	25	15.2 ± 1.8	40%	[6]
50	8.9 ± 1.1	65%	[6]
100	4.1 ± 0.7	84%	[6]
200	1.8 ± 0.4	93%	[6]
Indomethacin-Induced (Mice)	25	12.5 ± 1.5	38%	[6]
50	7.8 ± 0.9	61%	[6]
100	3.2 ± 0.5	84%	[6]

Detailed Experimental Protocols

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

This protocol is adapted for the evaluation of (-)-Isopulegone's antimicrobial properties.

• Microorganisms: A panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans, Aspergillus niger) are used.

• Culture Media: Tryptic Soy Broth (TSB) for bacteria and Potato Dextrose Broth (PDB) for fungi.

• Procedure:

  • Prepare a stock solution of (-)-Isopulegone in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the (-)-Isopulegone stock solution in the respective culture media in a 96-well microtiter plate.

  • Inoculate each well with a standardized suspension of the test microorganism (approximately 5 x 10^5 CFU/mL for bacteria and 2.5 x 10^3 CFU/mL for fungi).

  • Include positive controls (microorganism in media without the test compound) and negative controls (media only). A standard antibiotic/antifungal agent is used as a reference.

  • Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48-72 hours for fungi.

  • The MIC is determined as the lowest concentration of (-)-Isopulegone that visibly inhibits the growth of the microorganism.[4]

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This in vivo assay evaluates the anti-inflammatory potential of (-)-Isopulegone.

• Animals: Male Wistar rats (150-200 g).

• Procedure:

  • Animals are randomly divided into groups: control (vehicle), (-)-Isopulegone treated (various doses), and a positive control (e.g., Indomethacin, 5 mg/kg).

  • Administer (-)-Isopulegone or the control substances orally (p.o.) or intraperitoneally (i.p.).

  • After 30 minutes, induce acute inflammation by injecting 0.1 mL of a 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw.

  • Measure the paw volume using a plethysmometer at 1, 2, 3, 4, and 5 hours after the carrageenan injection.

  • The percentage inhibition of edema is calculated for each group relative to the control group.[7]

Analgesic Activity: Hot Plate Test in Mice

This method assesses the central analgesic activity of (-)-Isopulegone.

• Animals: Male Swiss mice (25-30 g).

• Apparatus: A hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5°C).

• Procedure:

  • Animals are divided into control, (-)-Isopulegone treated, and positive control (e.g., Morphine) groups.

  • Administer the test substances orally or intraperitoneally.

  • At predetermined time intervals after administration (e.g., 30, 60, 90, and 120 minutes), place each mouse individually on the hot plate.

  • Record the latency time for the animal to exhibit a pain response, such as licking its paws or jumping. A cut-off time (e.g., 30 seconds) is set to prevent tissue damage.

  • An increase in the latency time compared to the control group indicates an analgesic effect.[8][9]

Gastroprotective Activity: Ethanol-Induced Gastric Ulcer Model in Mice

This model is used to evaluate the protective effects of (-)-Isopulegone against gastric mucosal damage.

• Animals: Male Swiss mice (25-30 g), fasted for 24 hours with free access to water.

• Procedure:

  • Animals are randomly assigned to control, (-)-Isopulegone treated, and reference drug (e.g., Omeprazole) groups.

  • Administer (-)-Isopulegone or control substances orally.

  • One hour after treatment, administer absolute ethanol (B145695) (e.g., 0.2 mL per animal) orally to induce gastric ulcers.

  • Thirty minutes after ethanol administration, euthanize the animals and remove the stomachs.

  • Open the stomachs along the greater curvature, wash with saline, and score the gastric lesions to determine the ulcer index.

  • Calculate the percentage of ulcer inhibition relative to the control group.[6][10]

TRPM8 Channel Activation: Intracellular Calcium Imaging

This in vitro assay measures the ability of (-)-Isopulegone to activate TRPM8 channels.

• Cells: HEK293 or CHO cells stably or transiently expressing the human TRPM8 channel.

• Reagents: A calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Procedure:

  • Plate the TRPM8-expressing cells in a 96-well plate.

  • Load the cells with the calcium-sensitive dye according to the manufacturer's protocol.

  • Wash the cells to remove extracellular dye.

  • Measure baseline fluorescence using a fluorescence microplate reader.

  • Add varying concentrations of (-)-Isopulegone to the wells and monitor the change in fluorescence over time, which corresponds to the influx of calcium through activated TRPM8 channels.

  • Calculate the EC50 value from the concentration-response curve.[11][12]

GABAergic Modulation: Whole-Cell Patch-Clamp Electrophysiology

This technique directly measures the effect of (-)-Isopulegone on GABA-evoked currents.

• Cells: HEK293 cells expressing GABAA receptors or cultured neurons.

• Solutions: Prepare appropriate external and internal solutions for patch-clamp recording.

• Procedure:

  • Establish a whole-cell patch-clamp configuration on a single cell.

  • Clamp the cell at a holding potential of -60 mV.

  • Apply a sub-maximal concentration of GABA to elicit a stable baseline current.

  • Co-apply (-)-Isopulegone with GABA and record the changes in the current amplitude.

  • An increase in the GABA-evoked current in the presence of (-)-Isopulegone suggests positive allosteric modulation.

  • Perform a concentration-response analysis to determine the potency of modulation.[13][14]

Signaling Pathways and Mechanisms of Action

Gastroprotective Mechanism

(-)-Isopulegone's gastroprotective effects are believed to be multifactorial, involving the modulation of prostaglandins (B1171923) and ATP-sensitive potassium (KATP) channels, as well as antioxidant effects.

Caption: Proposed gastroprotective mechanisms of (-)-Isopulegone.

Hepatotoxicity Pathway of Pulegone (Metabolite of Isopulegone)

Isopulegone can be metabolized to pulegone, which is further metabolized by cytochrome P450 enzymes to the hepatotoxic metabolite, menthofuran. This can lead to the formation of a reactive γ-ketoenal that covalently binds to liver proteins, causing cellular damage.[15][16][17][18]

References

• 1. PULEGONE AND RELATED SUBSTANCES [inchem.org]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. Antibacterial interactions of pulegone and 1,8‐cineole with monolaurin ornisin against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bidirectional shifts of TRPM8 channel gating by temperature and chemical agents modulate the cold sensitivity of mammalian thermoreceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hot plate test - Wikipedia [en.wikipedia.org]
• 9. meliordiscovery.com [meliordiscovery.com]
• 10. Ethanol-induced gastric ulcer in rats and intervention of tert-butylhydroquinone: Involvement of Nrf2/HO-1 signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. TRPM8 Activation by Menthol, Icilin, and Cold Is Differentially Modulated by Intracellular pH - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Patch Clamp Protocol [labome.com]
• 15. Investigations of mechanisms of reactive metabolite formation from (R)-(+)-pulegone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. Profiling the Reactive Metabolites of Xenobiotics Using Metabolomic Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Metabolic activation of (R)-(+)-pulegone to a reactive enonal that covalently binds to mouse liver proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Landscape of (-)-Isopulegone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Isopulegone, a naturally occurring monoterpene, has emerged as a compound of interest in pharmacological research. This technical guide provides a comprehensive overview of the current understanding of its pharmacological properties, with a focus on its antimicrobial and antihyperalgesic activities. While research specifically isolating the effects of the (-)-enantiomer is nascent, this document synthesizes the available data and extrapolates potential mechanisms of action based on studies of its isomer, pulegone (B1678340), and the related alcohol, isopulegol. This guide aims to serve as a foundational resource for researchers and professionals in drug discovery and development, highlighting both the therapeutic potential of (-)-Isopulegone and the existing gaps in knowledge that warrant further investigation. We present available quantitative data, detailed experimental protocols for its evaluation, and visualizations of implicated signaling pathways to facilitate future research endeavors.

Introduction

(-)-Isopulegone is a cyclic monoterpene found in the essential oils of various aromatic plants, including those of the Mentha species. Structurally, it is an isomer of pulegone and is closely related to isopulegol. While the pharmacological activities of pulegone and menthol (B31143) have been extensively studied, (-)-Isopulegone is now gaining attention for its potential therapeutic applications. Preliminary studies suggest that (-)-Isopulegone possesses notable antimicrobial and antihyperalgesic properties.[1] This guide will delve into the existing scientific literature to provide a detailed account of these properties, including potential mechanisms of action, quantitative data from relevant studies, and standardized experimental protocols for its investigation.

Pharmacological Properties

The primary pharmacological activities attributed to (-)-Isopulegone are its antimicrobial and antihyperalgesic effects.

Antimicrobial Activity

(-)-Isopulegone has been reported to exhibit antimicrobial activity, although specific quantitative data for this enantiomer is limited in the current literature.[1] The lipophilic nature of monoterpenes allows them to partition into the lipid bilayers of bacterial and fungal cell membranes, disrupting their integrity and leading to cell death.

Potential Mechanism of Action: The antimicrobial action of monoterpenes like (-)-Isopulegone is often attributed to their ability to increase the permeability of cell membranes, leading to the leakage of intracellular contents and dissipation of the proton motive force.

Antihyperalgesic and Anti-inflammatory Activity

Emerging evidence suggests that (-)-Isopulegone may possess antihyperalgesic properties, making it a candidate for the development of novel analgesic agents.[1] The mechanism underlying this effect is likely multifactorial and may involve the modulation of key signaling pathways involved in pain and inflammation.

Potential Mechanisms of Action:

• Modulation of Transient Receptor Potential (TRP) Channels: Studies on the related monoterpene, pulegone, have demonstrated interaction with TRP channels, which are crucial in nociception.[2][3] Pulegone has been shown to be a strong agonist of TRPA1 and a partial agonist of TRPV1, while inhibiting TRPM8 activity.[2] It is plausible that (-)-Isopulegone exerts its antihyperalgesic effects through similar modulation of these channels on sensory neurons.

• Inhibition of Inflammatory Pathways: Research on pulegone has revealed its ability to suppress inflammatory responses through the inhibition of the NF-κB signaling pathway and the NLRP3 inflammasome.[1][4][5] The NF-κB pathway is a critical regulator of pro-inflammatory gene expression, while the NLRP3 inflammasome is involved in the activation of inflammatory caspases. Inhibition of these pathways by (-)-Isopulegone could contribute to its anti-inflammatory and, consequently, antihyperalgesic effects.

Quantitative Pharmacological Data

Quantitative data specifically for (-)-Isopulegone is scarce in publicly available literature. The following tables present data for the closely related monoterpene, pulegone, to provide a comparative context and a basis for future quantitative studies on (-)-Isopulegone.

Table 1: In Vitro Anti-inflammatory and Cytotoxic Activity of Pulegone

Parameter	Cell Line	Value	Reference
Anti-inflammatory EC50	THP-1	1.2 ± 0.2 mM	[6][7][8]
Cytotoxicity EC50	THP-1	6.6 ± 0.3 mM	[6][7][8]

Table 2: In Vivo Antihyperalgesic Effects of Pulegone (100 mg/kg, i.p.) in a Rat Inflammatory Pain Model

Test Modality	Vehicle	Pulegone	p-value	Reference
Mechanical (g)	160.88 ± 35.17	274.25 ± 68.89	< 0.0001	[6][7][8]
Thermal Heat (s)	2.25 ± 0.34	4.09 ± 0.62	< 0.0001	[6][7][8]
Thermal Cold (score)	4.75 ± 1.04	2.25 ± 1.28	0.0003	[6][7][8]

Table 3: Antimicrobial Activity of Pulegone

Microorganism	MIC (µl/ml)	MBC (µl/ml)	Reference
Staphylococcus aureus	5.85	11.71	[9]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the pharmacological evaluation of (-)-Isopulegone.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[10][11][12][13]

• Preparation of (-)-Isopulegone Stock Solution: Dissolve (-)-Isopulegone in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to a high concentration (e.g., 10 mg/mL).

• Preparation of Microtiter Plates: In a 96-well microtiter plate, perform serial two-fold dilutions of the (-)-Isopulegone stock solution in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). The final volume in each well should be 100 µL. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard) and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 100 µL of the diluted inoculum to each well, bringing the final volume to 200 µL.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of (-)-Isopulegone that completely inhibits visible growth of the microorganism. A growth indicator, such as p-iodonitrotetrazolium violet (INT), can be used to aid visualization.[14]

Antihyperalgesic Activity: Formalin Test in Mice

The formalin test is a widely used model of tonic chemical pain that allows for the assessment of both neurogenic and inflammatory pain.[15][16][17][18][19]

• Animal Acclimatization: Acclimate male Swiss mice (25-30 g) to the testing environment for at least 1 hour before the experiment.

• Drug Administration: Administer (-)-Isopulegone (e.g., 10, 50, 100 mg/kg) or vehicle (e.g., saline with 0.1% Tween 80) via intraperitoneal (i.p.) or oral (p.o.) route. A positive control, such as morphine, should also be included.

• Formalin Injection: After a predetermined pretreatment time (e.g., 30 minutes for i.p.), inject 20 µL of 2.5% formalin solution (in saline) into the subplantar region of the right hind paw.

• Observation: Immediately place the animal in a transparent observation chamber. Record the total time the animal spends licking the injected paw during two distinct phases: the early phase (0-5 minutes post-injection) and the late phase (15-30 minutes post-injection).

• Data Analysis: Compare the licking time of the (-)-Isopulegone-treated groups with the vehicle-treated group for both phases. A significant reduction in licking time indicates an antihyperalgesic effect.

TRP Channel Activity: Calcium Imaging Assay

This assay measures changes in intracellular calcium concentration in response to a compound, which can indicate the activation or modulation of ion channels like TRP channels.[20][21][22][23][24]

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293 cells) and transiently transfect them with the plasmid DNA encoding the human TRP channel of interest (e.g., TRPV1, TRPA1, or TRPM8).

• Cell Loading with Calcium Indicator: 24-48 hours post-transfection, load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's protocol.

• Baseline Fluorescence Measurement: Place the cells on a fluorescence microscope or a plate reader and measure the baseline fluorescence.

• Compound Application: Apply (-)-Isopulegone at various concentrations to the cells.

• Fluorescence Measurement: Record the changes in fluorescence intensity over time. An increase in fluorescence indicates an influx of calcium and activation of the channel. Known agonists and antagonists of the specific TRP channel should be used as positive and negative controls.

• Data Analysis: Quantify the change in fluorescence and determine the concentration-response relationship for (-)-Isopulegone.

Signaling Pathways and Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the potential signaling pathways that may be modulated by (-)-Isopulegone, based on evidence from related compounds.

Potential Modulation of TRP Channels in Nociception

Potential Inhibition of the NF-κB Signaling Pathway

Potential Inhibition of the NLRP3 Inflammasome

Conclusion and Future Directions

(-)-Isopulegone presents a promising scaffold for the development of new therapeutic agents, particularly in the areas of infectious diseases and pain management. However, the current body of research is limited, with a notable lack of studies focusing specifically on this enantiomer. The pharmacological data and mechanistic insights are largely inferred from studies on its isomer, pulegone, and related compounds.

Future research should prioritize the following:

• Quantitative evaluation of the antimicrobial spectrum of (-)-Isopulegone against a broad range of clinically relevant bacteria and fungi to determine its MIC and MBC values.

• In-depth in vivo studies to confirm and characterize the antihyperalgesic and anti-inflammatory effects of (-)-Isopulegone in various pain models.

• Mechanistic studies to elucidate the precise molecular targets of (-)-Isopulegone, including its interaction with TRP channels, components of the NF-κB pathway, and the NLRP3 inflammasome.

• Toxicological evaluation to establish the safety profile of (-)-Isopulegone.

By addressing these research gaps, the full therapeutic potential of (-)-Isopulegone can be unlocked, paving the way for its potential translation into novel clinical applications. This technical guide serves as a starting point to stimulate and guide these future investigations.

References

• 1. Effect of pulegone on the NLPR3 inflammasome during inflammatory activation of THP-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | TRP channels and monoterpenes: Past and current leads on analgesic properties [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Pulegone inhibits inflammation via suppression of NLRP3 inflammasome and reducing cytokine production in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of pulegone on the NLPR3 inflammasome during inflammatory activation of THP-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-Hyperalgesic Properties of Menthol and Pulegone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-Hyperalgesic Properties of Menthol and Pulegone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Antibacterial interactions of pulegone and 1,8‐cineole with monolaurin ornisin against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. repository.up.ac.za [repository.up.ac.za]
• 15. researchgate.net [researchgate.net]
• 16. The formalin test in mice: dissociation between inflammatory and non-inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The formalin test: an evaluation of the method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Formalin test in mice, a useful technique for evaluating mild analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Ca2+ Imaging as a Tool to Assess TRP Channel Function in Murine Distal Nephrons | Springer Nature Experiments [experiments.springernature.com]
• 21. Ca2+ Imaging as a tool to assess TRP channel function in murine distal nephrons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. dergipark.org.tr [dergipark.org.tr]
• 23. Assay of TRPV1 Receptor Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Toxicological Profile of (-)-Isopulegone: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the toxicological profile of (-)-Isopulegone, a monoterpene found in various essential oils. The information is intended for researchers, scientists, and drug development professionals, with a focus on quantitative data, experimental methodologies, and mechanistic pathways.

Acute Toxicity

(-)-Isopulegone generally exhibits lower acute toxicity compared to its isomer, (+)-pulegone. The primary effects observed following acute exposure are hepatotoxicity, including hepatic centrilobular necrosis, and to a lesser extent, bronchiolar necrosis.[1] Depletion of glutathione (B108866) has been shown to increase the toxicity of related compounds, suggesting a role for oxidative stress in the mechanism of toxicity.[1]

Oral Acute Toxicity Data

Species	Strain	Vehicle	Route of Administration	Endpoint	Value	Reference
Rat	Not specified	Not specified	Oral	Mortality	3/13 deaths at 500 mg/kg bw	(WHO, 2001)[2]
Rat	Not specified	Not specified	Oral	Mortality	3/5 deaths at 600 mg/kg bw	(WHO, 2001)[2]
Mouse	Not specified	Not specified	Intraperitoneal	Mortality	Less toxic than R(+)-pulegone	(Gordon et al., 1982)[1]

Sub-chronic Toxicity

Limited specific data from sub-chronic toxicity studies on (-)-Isopulegone are available in the public domain. However, studies on structurally related compounds provide some insight. For instance, a 14-day study in Wistar rats fed diets containing isopulegol, the alcohol analog of isopulegone (B1219328), showed increased relative liver weight and elevated cholesterol and triglyceride concentrations at a dose of 250 mg/kg bw/day.[1]

Genotoxicity

Information on the genotoxicity of (-)-Isopulegone is not extensively available. However, due to its metabolic isomerization to pulegone, which has been the subject of genotoxicity testing, there has been a call for evaluating the mutagenic potential of isopulegone. The European Food Safety Authority (EFSA) Panel requested that isopulegone be tested in a bacterial reverse mutation assay (Ames test) and an in vitro micronucleus assay.[3]

Metabolism and Mechanism of Toxicity

The toxicity of (-)-Isopulegone is closely linked to its metabolism. It can undergo reversible isomerization to pulegone.[1][2] Pulegone is then metabolized by cytochrome P450 enzymes (primarily CYP1A2, CYP2E1, and CYP2C19) to 9-hydroxypulegone, which cyclizes to form menthofuran.[4][5] Menthofuran is considered the primary toxic metabolite responsible for the observed hepatotoxicity.[1][4]

Metabolic Activation Pathway of (-)-Isopulegone

Caption: Metabolic pathway of (-)-Isopulegone to the toxic metabolite Menthofuran.

Experimental Protocols

Detailed experimental protocols are crucial for the interpretation and replication of toxicological studies. Below are generalized protocols for key assays relevant to the toxicological assessment of (-)-Isopulegone.

Acute Oral Toxicity Study (Up-and-Down Procedure - OECD 425)

This protocol provides a general framework for an acute oral toxicity study.

Caption: General workflow for an acute oral toxicity study.

Bacterial Reverse Mutation Test (Ames Test - OECD 471)

This test evaluates the potential of a substance to induce gene mutations in bacteria.[6][7]

Caption: General workflow for the Ames test.

In Vitro Micronucleus Test (OECD 487)

This assay is used to detect the potential of a substance to cause chromosomal damage.[8][9]

Caption: General workflow for the in vitro micronucleus test.

Conclusion

The available data suggest that (-)-Isopulegone has a lower acute toxicity profile than its isomer (+)-pulegone. The primary toxicological concern is hepatotoxicity, which is mediated by its metabolic conversion to menthofuran. Further studies are needed to fully characterize its sub-chronic toxicity and genotoxic potential. The experimental protocols and workflows provided in this guide offer a framework for conducting such investigations in a standardized manner.

References

• 1. PULEGONE AND RELATED SUBSTANCES [inchem.org]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. Scientific Opinion on Flavouring Group Evaluation 57, Revision 1 (FGE.57Rev1): consideration of isopulegone and three flavouring substances evaluated by JECFA (55th meeting) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanistic and Other Relevant Data - Some Drugs and Herbal Products - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 6. Ames test - Wikipedia [en.wikipedia.org]
• 7. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Clastogens & DNA Damage: Detection, Risks & Testing [gentronix.co.uk]
• 9. Comprehensive interpretation of in vitro micronucleus test results for 292 chemicals: from hazard identification to risk assessment application - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of (-)-Isopulegone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Isopulegone is a naturally occurring monoterpene found in the essential oils of various plants, including those from the Mentha species. It is recognized for its characteristic minty aroma and has garnered interest in the pharmaceutical and fragrance industries due to its potential biological activities, including antimicrobial effects. Accurate and precise quantification of (-)-Isopulegone is crucial for quality control, formulation development, and pharmacological studies. This document provides detailed analytical methods and protocols for the quantitative analysis of (-)-Isopulegone using Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Analytical Methods Overview

The quantification of (-)-Isopulegone can be effectively achieved by GC and HPLC. Gas chromatography, particularly with a flame ionization detector (GC-FID) or mass spectrometry (GC-MS), is well-suited for the analysis of volatile compounds like isopulegone (B1219328) and is often used for the analysis of essential oils. High-performance liquid chromatography, especially with chiral stationary phases, allows for the specific quantification of the (-)-enantiomer and is a powerful tool for stereoisomer-specific analysis.

Data Presentation

Table 1: Gas Chromatography (GC-FID) Method Parameters and Performance

Parameter	Value	Reference
Column	DB-5 (5% diphenyl/95% dimethyl polysiloxane), 30 m x 0.25 mm i.d., 0.25 µm film thickness	[1]
Carrier Gas	Helium	[1]
Injector Temperature	220 °C	[1]
Detector Temperature	220 °C (FID)	[1]
Oven Program	Initial 70°C for 30 min, then ramp to 140°C at 2°C/min, hold for 2 min	[1]
Linearity Range	0.5 - 25 µg/mL (for related pulegone (B1678340) enantiomers)	[2]
Limit of Detection (LOD)	~5 µg/L (for related pulegone enantiomers)	[2]
Repeatability (RSD)	0.2% (for pulegone peak height)	[2]

Table 2: High-Performance Liquid Chromatography (HPLC-UV) Method Parameters and Performance

Parameter	Value	Reference
Column	C18, 5 µm	[3]
Mobile Phase	Methanol:Water (80:20, v/v)	[3]
Flow Rate	1.0 mL/min	[3]
Detection Wavelength	252 nm	[3]
Injection Volume	20 µL	[4]
Average Recovery	96.2% (for pulegone)	[3]
RSD	0.81% (for pulegone)	[3]

Table 3: Chiral High-Performance Liquid Chromatography (HPLC) for Isomer Separation

Parameter	Value	Reference
Column	Polysaccharide-based chiral stationary phase (e.g., amylose-based)	[5]
Mobile Phase	Normal phase (e.g., n-Hexane/Isopropanol)	[5]
Separation Principle	Enantiomers interact differently with the chiral stationary phase, leading to different retention times.	[6]

Experimental Protocols

Protocol 1: Quantification of (-)-Isopulegone by Gas Chromatography (GC-FID)

1. Sample Preparation:

• Essential Oils: Accurately weigh approximately 100 mg of the essential oil into a 10 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent such as dichloromethane (B109758) or hexane.[2]
• Solid or Semi-Solid Matrices (e.g., lozenges, toothpaste): A known amount of the sample (e.g., 1-5 g) can be subjected to simultaneous distillation-extraction (SDE) using a Likens-Nickerson apparatus with dichloromethane as the extraction solvent to isolate the volatile components.[2]
• Liquid Samples: Dilute the sample with a suitable solvent to bring the concentration of (-)-Isopulegone into the calibration range.

2. Standard Preparation:

• Prepare a stock solution of (-)-Isopulegone standard (e.g., 1 mg/mL) in the same solvent used for sample preparation.
• Perform serial dilutions to prepare a series of calibration standards (e.g., 0.5, 1, 5, 10, 25 µg/mL).

3. GC-FID Analysis:

• Set up the GC-FID system according to the parameters in Table 1.
• Inject 1 µL of each standard and sample solution.
• Record the chromatograms and integrate the peak area for (-)-Isopulegone.

4. Quantification:

• Construct a calibration curve by plotting the peak area of the (-)-Isopulegone standards against their concentrations.
• Determine the concentration of (-)-Isopulegone in the prepared samples by interpolating their peak areas on the calibration curve.
• Calculate the final concentration in the original sample, accounting for any dilution factors.

Protocol 2: Quantification of (-)-Isopulegone by Reverse-Phase HPLC-UV

1. Sample Preparation:

• Prepare samples as described in Protocol 1, using the mobile phase (Methanol:Water, 80:20) as the diluent.
• Filter all solutions through a 0.45 µm syringe filter before injection to remove any particulate matter.[5]

2. Standard Preparation:

• Prepare a stock solution and calibration standards of (-)-Isopulegone in the mobile phase.

3. HPLC-UV Analysis:

• Set up the HPLC system according to the parameters in Table 2.
• Equilibrate the column with the mobile phase until a stable baseline is achieved.
• Inject 20 µL of each standard and sample solution.
• Monitor the elution at 252 nm and record the chromatograms.

4. Quantification:

• Follow the same quantification procedure as described in Protocol 1, using the peak areas from the HPLC chromatograms.

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathway

(-)-Isopulegone, as a monoterpene, is biosynthesized in plants through the methylerythritol phosphate (B84403) (MEP) pathway. While specific signaling pathways directly activated by (-)-Isopulegone are a subject of ongoing research, its structural analog, pulegone, and other monoterpenes like menthol (B31143) are known to interact with Transient Receptor Potential (TRP) channels, particularly TRPM8, which is a sensor for cold and cooling agents. Activation of TRPM8 leads to an influx of cations (primarily Ca2+ and Na+), causing membrane depolarization and subsequent downstream signaling cascades.

Caption: Biosynthesis of (-)-Isopulegone and its potential interaction with the TRPM8 signaling pathway.

Experimental Workflow

The following diagram outlines the general workflow for the quantification of (-)-Isopulegone from a sample matrix to the final data analysis.

Caption: General experimental workflow for the quantification of (-)-Isopulegone.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Menthofuran regulates essential oil biosynthesis in peppermint by controlling a downstream monoterpene reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pulegone Prevents Hypertension through Activation of Muscarinic Receptors and Cyclooxygenase Pathway in L-NAME-Induced Hypertensive Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Transient Receptor Potential Channel TRPM8 Is Inhibited via the α2A Adrenoreceptor Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Chiral Separation of Isopulegone Isomers by High-Performance Liquid Chromatography (HPLC)

Application Note and Protocol

Introduction

Isopulegone (B1219328) is a monoterpene ketone that exists as four stereoisomers: (+)-isopulegone, (-)-isopulegone, (+)-iso-isopulegone, and (-)-iso-isopulegone. These isomers arise from two chiral centers in the molecule. The distinct stereochemistry of each isomer can lead to different biological activities and pharmacological properties, making their individual analysis and separation crucial in the fields of pharmaceutical research, drug development, and natural product chemistry. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is a powerful and widely used technique for the enantioselective and diastereoselective separation of such isomers.

This application note provides a detailed protocol for the chiral separation of isopulegone isomers using normal-phase HPLC. The methodology is based on the well-established success of polysaccharide-based chiral stationary phases for the resolution of a wide range of chiral compounds, including ketones and other terpenoids.

Principle of Chiral Separation by HPLC

Chiral separation by HPLC is achieved by utilizing a chiral stationary phase that interacts differently with the enantiomers of a racemic compound. This differential interaction leads to the formation of transient diastereomeric complexes between the analyte isomers and the chiral selector of the CSP. The varying stability of these complexes results in different retention times for each isomer, allowing for their separation. Polysaccharide-based CSPs, such as those derived from amylose (B160209) and cellulose, are particularly effective for a broad range of chiral molecules due to their complex three-dimensional structures which provide multiple sites for chiral recognition, including hydrogen bonding, dipole-dipole interactions, and steric hindrance.

Experimental Protocol

This protocol outlines the steps for the chiral separation of a mixture of isopulegone isomers.

1. Materials and Reagents

• Isopulegone isomer standard mixture (containing (+)-isopulegone, (-)-isopulegone, (+)-iso-isopulegone, and (-)-iso-isopulegone)

• n-Hexane (HPLC grade)

• Isopropanol (B130326) (IPA) (HPLC grade)

• Methanol (HPLC grade, for sample dissolution)

• 0.45 µm syringe filters

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Quaternary or binary pump

  • Autosampler

  • Column thermostat

  • UV-Vis or Diode Array Detector (DAD)

• Chiral Stationary Phase: Amylose-based CSP, such as CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate) coated on 5 µm silica (B1680970) gel) or a similar column.

  • Dimensions: 250 mm x 4.6 mm i.d.

3. Sample Preparation

• Prepare a stock solution of the isopulegone isomer mixture at a concentration of 1 mg/mL in methanol.

• Dilute the stock solution with the mobile phase to a final concentration of approximately 0.1 mg/mL.

• Filter the final solution through a 0.45 µm syringe filter before injection into the HPLC system.

4. HPLC Conditions

The following HPLC conditions are recommended as a starting point. Optimization may be required based on the specific instrument and column used.

Parameter	Recommended Condition
Column	CHIRALPAK® AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane : Isopropanol (98 : 2, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

5. Data Analysis

Identify the peaks corresponding to the different isopulegone isomers based on their retention times. The elution order will be dependent on the specific interactions between each isomer and the chiral stationary phase. For a standard mixture, the relative peak areas can be used to determine the proportion of each isomer.

Expected Results and Data Presentation

Table 1: Expected Chromatographic Data for Isopulegone Isomer Separation

Isomer	Expected Retention Time (min)	Resolution (Rs)
Isomer 1	tbd	-
Isomer 2	tbd	> 1.5
Isomer 3	tbd	> 1.5
Isomer 4	tbd	> 1.5

Note: The actual retention times and elution order need to be determined experimentally. The goal is to achieve a resolution (Rs) of greater than 1.5 between adjacent peaks for complete separation.

Method Development and Optimization

The provided protocol serves as a robust starting point. For further optimization to improve resolution or reduce analysis time, the following parameters can be adjusted:

• Mobile Phase Composition: The ratio of n-hexane to isopropanol is a critical factor. Increasing the percentage of isopropanol will generally decrease retention times but may also reduce selectivity. Fine-tuning this ratio is key to achieving optimal separation.

• Alcohol Modifier: Other alcohols, such as ethanol, can be used as a modifier in the mobile phase and may offer different selectivity.

• Flow Rate: Adjusting the flow rate can impact resolution and analysis time. A lower flow rate may improve resolution but will increase the run time.

• Column Temperature: Temperature can influence the thermodynamics of the chiral recognition process. Varying the column temperature (e.g., between 15 °C and 40 °C) can sometimes improve separation.

Visualization of Methodological Workflow and Isomer Relationships

Experimental Workflow

Caption: Experimental workflow for the chiral separation of isopulegone isomers by HPLC.

Isopulegone Isomer Relationships

Caption: Relationship between the four stereoisomers of isopulegone.

Conclusion

The described HPLC method, utilizing a polysaccharide-based chiral stationary phase under normal phase conditions, provides a reliable and effective approach for the chiral separation of isopulegone isomers. This method is suitable for the qualitative and quantitative analysis of these isomers in various applications, including quality control in manufacturing processes and for research purposes in drug discovery and development where the analysis of individual stereoisomers is critical. The protocol is a starting point, and further optimization may be necessary to achieve the desired separation for specific sample matrices or analytical goals.

Application Notes and Protocols for the GC-MS Analysis of (-)-Isopulegone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the analysis of (-)-Isopulegone using Gas Chromatography-Mass Spectrometry (GC-MS). This document outlines the necessary protocols for sample preparation, instrument parameters, and data analysis to achieve reliable and reproducible quantitative results.

Introduction

(-)-Isopulegone is a monoterpene ketone found in the essential oils of various plants, notably those of the Mentha genus. It is a valuable compound in the fragrance and flavor industries and serves as a chiral starting material in the synthesis of other important molecules, such as (-)-menthol. Accurate and precise analytical methods are crucial for its quantification and quality control in various matrices. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like (-)-Isopulegone, offering high sensitivity and specificity.

Experimental Protocols

This section details the recommended methodologies for the GC-MS analysis of (-)-Isopulegone.

Sample Preparation

The sample preparation method should be tailored to the specific matrix containing (-)-Isopulegone. For essential oils, a simple dilution is typically sufficient.

Protocol for Dilution of Essential Oils:

• Accurately weigh approximately 100 mg of the essential oil into a 10 mL volumetric flask.

• Add a suitable volatile solvent, such as hexane (B92381) or dichloromethane, to the flask.

• Vortex the mixture until the oil is completely dissolved.

• Bring the solution to volume with the solvent.

• If necessary, perform further serial dilutions to bring the concentration of (-)-Isopulegone within the calibrated range of the instrument.

• Transfer an aliquot of the final dilution into a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following instrumental parameters are recommended for the analysis of (-)-Isopulegone. These may be optimized based on the specific instrument and analytical goals.

Table 1: Recommended GC-MS Parameters

Parameter	Value
Gas Chromatograph
Column	DB-5 or HP-5MS (5% Phenyl Methyl Siloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1 ratio) or Splitless, depending on concentration
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Temperature Program	Initial temperature of 60 °C, hold for 2 minutes, ramp at 5 °C/min to 240 °C, hold for 5 minutes.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Scan Range	40-350 amu
Solvent Delay	3 minutes

Data Presentation

Quantitative analysis of (-)-Isopulegone relies on the integration of its chromatographic peak and comparison with a calibration curve. Identification is confirmed by its retention time and mass spectrum.

Retention Time

Under the conditions specified in Table 1, (-)-Isopulegone is expected to have a retention time of approximately 2.53 minutes . The retention time should be confirmed by analyzing a certified reference standard.

Mass Spectrum and Fragmentation Pattern

The mass spectrum of (-)-Isopulegone is characterized by a specific fragmentation pattern under electron ionization. The molecular ion peak (M+) is observed at m/z 152. Key fragment ions are essential for positive identification. The NIST mass spectrum for the closely related trans-isopulegone provides a reference for the expected fragmentation pattern.

Table 2: Major Mass Spectral Fragments of Isopulegone

Mass-to-Charge Ratio (m/z)	Relative Abundance (%)	Putative Fragment Ion
41	100.0	[C3H5]+
69	95.5	[C5H9]+
84	85.2	[C6H12]+
55	78.4	[C4H7]+
95	60.2	[C7H11]+
109	51.1	[C8H13]+
152	30.7	[M]+

Note: Relative abundances are estimated from the NIST mass spectrum of trans-Isopulegone and may vary slightly depending on the instrument and conditions.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the GC-MS analysis of (-)-Isopulegone.

Caption: Workflow for the GC-MS analysis of (-)-Isopulegone.

Conclusion

The protocols and data presented in these application notes provide a robust framework for the qualitative and quantitative analysis of (-)-Isopulegone by GC-MS. Adherence to these guidelines will enable researchers, scientists, and drug development professionals to obtain accurate and reproducible results, ensuring the quality and consistency of products containing this important monoterpene. Method validation should be performed in accordance with the specific requirements of the laboratory and regulatory bodies.

Application Notes and Protocols: The Use of (-)-Isopulegone as a Chiral Precursor in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Isopulegone, a naturally occurring monoterpene, is a readily available and cost-effective chiral starting material. While not typically employed as a traditional cleavable chiral auxiliary, it serves as a versatile chiral precursor for the synthesis of a diverse range of sophisticated chiral ligands. These ligands, particularly aminodiols and aminotriols, have demonstrated efficacy in inducing stereoselectivity in various asymmetric transformations. These application notes provide an overview of the primary role of (-)-isopulegone in asymmetric synthesis, focusing on its conversion into catalytically active chiral ligands. Detailed protocols for the synthesis of these key derivatives are provided, along with a summary of their performance in the well-studied enantioselective addition of diethylzinc (B1219324) to benzaldehyde (B42025).

Core Concept: (-)-Isopulegone as a Chiral Building Block

The principal utility of (-)-isopulegone in asymmetric synthesis lies in its function as a foundational chiral scaffold. Its inherent stereochemistry is leveraged to synthesize a variety of chiral ligands. This is achieved through a series of chemical modifications, such as epoxidation, dihydroxylation, and subsequent ring-opening with nucleophiles, to introduce new functionalities that can coordinate with metal centers and effectively control the stereochemical outcome of a reaction. This multi-step approach allows for the fine-tuning of the steric and electronic properties of the resulting chiral ligands to achieve high levels of stereocontrol in catalytic applications.

Caption: General workflow for the utilization of (-)-isopulegone.

Synthesis of Chiral Ligands from (-)-Isopulegol (B1672291)

(-)-Isopulegol, readily derived from (-)-isopulegone, is the common starting material for the synthesis of various chiral ligands. The following sections detail the experimental protocols for the synthesis of aminodiol and aminotriol ligands.

Synthesis of (-)-Isopulegol-Derived Aminodiols

Aminodiol ligands are synthesized from (-)-isopulegol via a two-step process involving epoxidation followed by nucleophilic ring-opening.

Caption: Synthetic pathway to (-)-isopulegol-based aminodiols.

Experimental Protocol: Synthesis of N-Benzyl Aminodiol from (-)-Isopulegol [1]

• Step 1: Epoxidation of (-)-Isopulegol

  • Dissolve (-)-isopulegol (1.0 eq) in dichloromethane (B109758) (CH₂Cl₂) in a round-bottom flask equipped with a magnetic stirrer and cool to 0 °C in an ice bath.

  • Add meta-chloroperoxybenzoic acid (m-CPBA, 2.0 eq) portion-wise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Separate the organic layer and extract the aqueous layer with CH₂Cl₂ (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude isopulegol epoxide as a 1:1 mixture of diastereomers. This mixture can often be used in the next step without further purification.

• Step 2: Oxirane Ring Opening with Benzylamine (B48309) [1]

  • Dissolve the crude isopulegol epoxide (1.0 eq) in acetonitrile (B52724) (MeCN) in a round-bottom flask.

  • Add lithium perchlorate (B79767) (LiClO₄, 1.0 eq) and benzylamine (2.0 eq) to the solution.

  • Heat the reaction mixture to 70-80 °C and stir for 20 hours, monitoring by TLC.

  • After completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica (B1680970) gel to afford the corresponding N-benzyl aminodiol.

Synthesis of (-)-Isopulegol-Derived Aminotriols

The synthesis of aminotriols from (-)-isopulegol involves an initial dihydroxylation step, followed by epoxidation and subsequent ring-opening.

Caption: Synthetic pathway to (-)-isopulegol-based aminotriols.

Experimental Protocol: Synthesis of N-Substituted Aminotriols [2]

• Step 1: Dihydroxylation of (-)-Isopulegol [2]

  • To a solution of (-)-isopulegol (1.0 eq) in a mixture of acetone (B3395972) and water (10:1), add N-methylmorpholine N-oxide (NMO, 1.5 eq).

  • To this solution, add a catalytic amount of osmium tetroxide (OsO₄, 2.5 mol%) as a solution in toluene.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium sulfite (B76179) (Na₂SO₃).

  • Extract the mixture with ethyl acetate (B1210297), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the corresponding diol.

• Step 2 & 3: Epoxidation and Oxirane Ring Opening The subsequent epoxidation of the diol and oxirane ring opening with a primary amine can be carried out following similar procedures as described for the synthesis of aminodiols (Sections 2.1, Steps 1 & 2), using the purified diol as the starting material.

Application in Asymmetric Synthesis: Enantioselective Addition of Diethylzinc to Benzaldehyde

A benchmark reaction to evaluate the effectiveness of chiral ligands is the enantioselective addition of diethylzinc to aldehydes. A library of aminodiol and aminotriol ligands derived from (-)-isopulegol has been tested in the addition of diethylzinc to benzaldehyde.

Quantitative Data

The performance of various (-)-isopulegol-derived ligands in the enantioselective addition of diethylzinc to benzaldehyde is summarized below. The results indicate that aminodiol derivatives generally provide higher enantioselectivity, favoring the formation of the (R)-enantiomer of 1-phenyl-1-propanol, while aminotriol derivatives tend to favor the (S)-enantiomer, albeit with lower enantiomeric excess.[3]

Ligand Type	Ligand Substituent	Yield (%)	ee (%)	Configuration of Product
Aminodiol	N-benzyl	90	60	R
Aminodiol	N-(1-phenylethyl)	85	55	R
Aminodiol	N-propyl	88	45	R
Aminotriol	N-benzyl	75	28	S
Aminotriol	N-(1-phenylethyl)	78	25	S
Aminotriol	N-propyl	72	20	S

Data sourced from BenchChem Application Notes.[2]

Experimental Protocol: Enantioselective Addition of Diethylzinc to Benzaldehyde[2]

Caption: Catalytic cycle for the enantioselective addition of diethylzinc.

• In a flame-dried, argon-purged flask, dissolve the isopulegol-derived aminodiol or aminotriol ligand (0.1 mmol) in anhydrous toluene.

• Add a 1.0 M solution of diethylzinc in hexanes (2.0-3.0 eq) dropwise to the solution at room temperature.

• Stir the mixture for 20-30 minutes to allow for the formation of the chiral catalyst complex.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C).

• Add freshly distilled benzaldehyde (1.0 eq) dropwise to the reaction mixture.

• Stir the reaction at this temperature for the specified time (typically several hours), monitoring the progress by TLC.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Allow the mixture to warm to room temperature and extract the product with diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the enantioenriched 1-phenyl-1-propanol.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Conclusion

(-)-Isopulegone is a valuable and readily accessible chiral precursor for the synthesis of a range of chiral ligands. The derived aminodiols and aminotriols have shown to be effective catalysts for the enantioselective addition of diethylzinc to aldehydes, with aminodiols generally providing higher levels of stereocontrol. The modular nature of their synthesis allows for the potential to fine-tune the ligand structure for other asymmetric transformations. Further research into the application of these ligands in other reaction classes, such as Diels-Alder reactions or conjugate additions, could expand their utility in synthetic organic chemistry and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Asymmetric Synthesis Utilizing (-)-Isopulegone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Isopulegone, a naturally occurring monoterpene, serves as a versatile and economically viable chiral starting material in asymmetric synthesis. Rather than being directly employed as a transient chiral auxiliary, its primary application lies in its role as a foundational chiral scaffold for the synthesis of more elaborate chiral ligands. These derived ligands are then utilized in catalytic quantities to orchestrate a variety of stereoselective transformations. This document provides a comprehensive overview of this application, including detailed protocols for the synthesis of isopulegone-derived chiral ligands and their use in a benchmark asymmetric reaction.

Core Application: Precursor for Chiral Ligands

The most prevalent use of (-)-isopulegone is in the preparation of a library of chiral ligands, such as aminodiols, aminotriols, diols, and tetraols.[1][2] These ligands, when complexed with a metal center, form potent chiral catalysts capable of inducing high levels of stereoselectivity in a range of chemical reactions. A general workflow for this process is outlined below.

References

• 1. researchgate.net [researchgate.net]
• 2. Stereoselective synthesis and application of isopulegol-based bi- and trifunctional chiral compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: (-)-Isopulegone as a Precursor for Menthol Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Menthol, a valuable monoterpene with significant applications in the pharmaceutical, food, and fragrance industries, is characterized by its distinct cooling sensation and minty aroma. While traditionally extracted from mint oils, synthetic routes are crucial for meeting the global demand. (-)-Isopulegone, a chiral ketone, presents a potential starting material for the synthesis of menthol (B31143) stereoisomers. The conversion of (-)-isopulegone to menthol involves the reduction of both a carbon-carbon double bond and a carbonyl group. The stereochemical outcome of this reduction is highly dependent on the chosen catalyst and reaction conditions, making the selection of an appropriate synthetic strategy critical for achieving the desired menthol isomer, primarily the commercially valuable (-)-menthol.

This document provides detailed application notes and protocols for the synthesis of menthol from (-)-isopulegone, with a focus on catalytic hydrogenation. It includes summaries of quantitative data, detailed experimental procedures, and visualizations of the reaction pathways and workflows to aid researchers in the development of efficient and stereoselective synthetic methods.

Chemical Transformation Pathway

The conversion of (-)-isopulegone to menthol isomers proceeds through the reduction of both the endocyclic double bond and the ketone functionality. This can be achieved in a single step or in a stepwise manner. The hydrogenation process can lead to the formation of four possible diastereomers of menthol: (-)-menthol, (+)-neomenthol, (+)-isomenthol, and (+)-neoisomenthol. The desired product, (-)-menthol, has the (1R,2S,5R) configuration.

dot

Caption: General reaction pathway from (-)-isopulegone to menthol isomers.

Quantitative Data Summary

The diastereoselectivity of the hydrogenation of pulegone (B1678340) (a close structural analog of isopulegone) is highly dependent on the catalyst system employed. The following table summarizes representative data from the literature on the hydrogenation of (+)-pulegone, which provides insights into the potential outcomes for (-)-isopulegone reduction.

Catalyst	Substrate	Product Distribution	Reference
Pt/SiO₂	(+)-Pulegone	(-)-Menthone (28%), (+)-Isomenthone (30%)	[1]
PtSn-BM/SiO₂	(+)-Pulegone	(+)-Neomenthol (27%), (+)-Neoisomenthol (38%), (-)-Menthol (17%), (-)-Isomenthol (1%)	[1]

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of (-)-Isopulegone (General Procedure)

This protocol describes a general procedure for the catalytic hydrogenation of (-)-isopulegone to a mixture of menthol isomers. The choice of catalyst and reaction conditions will significantly influence the product distribution.

Materials:

• (-)-Isopulegone

• Hydrogenation catalyst (e.g., 5% Pd/C, Pt/C, or Raney Nickel)

• Solvent (e.g., Ethanol (B145695), Methanol, Ethyl Acetate, or Hexane)

• Hydrogen gas (high purity)

• Inert gas (e.g., Nitrogen or Argon)

• Filtration agent (e.g., Celite®)

• High-pressure autoclave or a balloon hydrogenation apparatus

• Magnetic stirrer and stir bar

• Standard laboratory glassware

Procedure:

• Reactor Preparation: Thoroughly clean and dry the high-pressure autoclave or reaction flask.

• Catalyst Loading: Under an inert atmosphere (e.g., in a glovebox or using a nitrogen-filled glove bag), carefully add the hydrogenation catalyst to the reaction vessel. For a laboratory-scale reaction, a catalyst loading of 5-10 mol% relative to the substrate is a typical starting point.

• Substrate and Solvent Addition: Add the solvent to the reaction vessel, followed by the (-)-isopulegone.

• System Purge: Seal the reactor and purge the system with an inert gas (e.g., nitrogen or argon) several times to remove any residual oxygen.

• Hydrogenation:

  • Balloon Hydrogenation: Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this cycle 3-5 times. Maintain a positive pressure of hydrogen using the balloon and stir the reaction mixture vigorously at room temperature or with gentle heating.

  • Autoclave Hydrogenation: Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 10-50 bar). Heat the reaction mixture to the desired temperature (e.g., 25-80 °C) with efficient stirring.

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking small aliquots of the reaction mixture (after depressurizing and purging with inert gas if using an autoclave) and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete (as indicated by the consumption of the starting material), cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Purge the reactor with an inert gas.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with a small amount of the reaction solvent.

  • Combine the filtrate and washings and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product mixture of menthol isomers.

• Purification and Analysis: The crude product can be purified by fractional distillation or column chromatography. The composition of the product mixture (i.e., the ratio of menthol isomers) should be determined by chiral Gas Chromatography (GC).

Protocol 2: Analytical Method for Menthol Isomer Separation by Gas Chromatography (GC)

This protocol provides a general method for the separation and quantification of menthol stereoisomers.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS)

• Chiral capillary column (e.g., CycloSil-B, BGB-175, or similar)

GC Conditions (Example):

• Column: CycloSil-B (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1 mL/min)

• Injector Temperature: 250 °C

• Detector Temperature (FID): 280 °C

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 2 °C/min to 180 °C

  • Hold at 180 °C for 10 minutes

• Injection Volume: 1 µL (split or splitless injection, depending on concentration)

• Sample Preparation: Prepare a dilute solution of the product mixture in a suitable solvent (e.g., ethanol or hexane).

Procedure:

• Inject the prepared sample into the GC.

• Acquire the chromatogram.

• Identify the peaks corresponding to the different menthol isomers by comparing their retention times with those of authentic standards.

• Quantify the relative amounts of each isomer by integrating the peak areas.

Visualizations

Experimental Workflow

The following diagram illustrates a typical laboratory workflow for the catalytic hydrogenation of (-)-isopulegone.

dot

References

• 1. Frontiers | Functional Characterization and Structural Insights Into Stereoselectivity of Pulegone Reductase in Menthol Biosynthesis [frontiersin.org]

Application Notes and Protocols: (-)-Isopulegone in the Fragrance and Flavor Industry

For Researchers, Scientists, and Drug Development Professionals

Introduction to (-)-Isopulegone

(-)-Isopulegone is a naturally occurring monoterpene ketone found in various essential oils, including pennyroyal oil and buchu oil.[1] It is characterized by a distinct minty, herbaceous, and cooling aroma and flavor profile.[1][2][3] In the fragrance and flavor industry, (-)-Isopulegone is utilized both as a direct aroma chemical and as a key intermediate in the synthesis of other important compounds, notably (-)-menthol. Its unique sensory properties make it a valuable ingredient in a wide array of consumer products, from confectionery and beverages to personal care items.

Physicochemical and Organoleptic Properties

A comprehensive understanding of the physicochemical and organoleptic properties of (-)-Isopulegone is crucial for its effective application in formulations.

Property	Value	Source(s)
Chemical Name	(2R,5S)-5-methyl-2-(1-methylethenyl)cyclohexan-1-one	[2]
CAS Number	29606-79-9	[2][3]
FEMA Number	2964	[2]
JECFA Number	754	[2]
Molecular Formula	C₁₀H₁₆O	[2]
Molecular Weight	152.23 g/mol	[2]
Appearance	Colorless to yellow liquid	[2]
Odor Profile	Minty, peppermint, fresh, herbal, woody, mildly green	[2][3]
Flavor Profile	Mint, Cool	[2]
Specific Gravity (25°C/25°C)	0.925 - 0.932	[3]
Refractive Index (20°C)	1.465 - 1.473	[3]
Boiling Point	101-102 °C @ 17 mmHg; 208 °C @ 760 mmHg	[3]
Flash Point	79.44 °C (175 °F) TCC	[3]
Solubility	Soluble in alcohol and oils; insoluble in water	[2][3]

Applications in the Fragrance Industry

(-)-Isopulegone is prized in perfumery for its ability to impart a fresh, minty, and herbaceous character to fragrance compositions.

Key Fragrance Applications:

• Top Notes: Provides a fresh, cooling lift in citrus and green fragrance profiles.

• Herbal and Fougère Accords: Enhances the natural, green, and aromatic aspects of these fragrance families.

• Functional Fragrances: Used in personal care products like lotions, creams, and deodorants for its refreshing scent.

Recommended Usage Levels:

Product Type	Recommended Usage Level in Concentrate
Fragrance Concentrate	Up to 1.0%

Applications in the Flavor Industry

In the flavor industry, (-)-Isopulegone is valued for its characteristic minty and cooling taste profile.

Key Flavor Applications:

• Confectionery: Widely used in chewing gum, hard candies, and mints to provide a long-lasting cooling sensation.

• Beverages: Incorporated into mint-flavored syrups, herbal teas, and certain alcoholic drinks to enhance their refreshing qualities.

• Oral Care: Although its precursor, isopulegol, is more commonly used, isopulegone's flavor profile is relevant to the development of flavors for toothpaste and mouthwash.

Experimental Protocols

Protocol 1: Sensory Evaluation of (-)-Isopulegone - Triangle Test

Objective: To determine if a perceptible sensory difference exists between two samples, where one may contain (-)-Isopulegone. This is a foundational test for quality control and new product development.

Materials:

• (-)-Isopulegone

• Appropriate solvent (e.g., food-grade ethanol, propylene (B89431) glycol, or a neutral oil)

• Two product bases (e.g., sugar solution for flavor, unscented lotion for fragrance)

• Glass vials with caps, coded with random three-digit numbers

• Sensory evaluation booths with controlled lighting and ventilation

• Water and unsalted crackers for palate cleansing

• Evaluation forms

Procedure:

• Sample Preparation:

  • Prepare a stock solution of (-)-Isopulegone at a desired concentration in the chosen solvent.

  • Prepare two batches of the product base. One will be the control (A), and the other will be the test sample (B), containing a specific concentration of the (-)-Isopulegone stock solution.

• Panelist Selection and Training:

  • Select 20-30 panelists. Panelists should be screened for their ability to detect basic tastes and aromas.

  • Brief panelists on the procedure of a triangle test without revealing the nature of the samples.

• Test Execution:

  • For each panelist, present three coded samples. Two samples are identical (e.g., A, A) and one is different (e.g., B), or vice versa (B, B, A). The order of presentation should be randomized for each panelist.

  • Instruct panelists to evaluate the samples from left to right.

  • Ask panelists to identify the "odd" or "different" sample.

  • Panelists should rinse their mouths with water and wait for a short period between evaluating each set of samples.

• Data Analysis:

  • Collect the evaluation forms.

  • The number of correct identifications is compared to the number expected by chance (one-third of the total number of panelists).

  • Statistical significance is determined using a binomial table or a chi-squared test. A significantly higher number of correct identifications than predicted by chance indicates a perceptible difference between the samples.

Protocol 2: Gas Chromatography-Olfactometry (GC-O) for Odor Profile Analysis

Objective: To identify the specific odor-active compounds in a sample containing (-)-Isopulegone and to characterize their individual aroma contributions.

Materials and Equipment:

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an olfactometry port (sniffing port).

• Mass spectrometer (MS) for compound identification (optional but recommended).

• Appropriate GC column (e.g., a polar phase like bonded polyethylene (B3416737) glycol is common for flavor and fragrance analysis).

• Sample containing (-)-Isopulegone dissolved in a suitable solvent (e.g., dichloromethane).

• Trained sensory panelists (assessors).

Procedure:

• Instrument Setup:

  • Install the GC column and set the oven temperature program, injector temperature, and carrier gas flow rate. These parameters will need to be optimized based on the specific sample and analytes of interest.

  • Split the column effluent between the FID (or MS) and the sniffing port.

• Sample Injection:

  • Inject a small volume of the prepared sample into the GC.

• Olfactometry Analysis:

  • A trained assessor sits (B43327) at the sniffing port and continuously evaluates the effluent.

  • The assessor records the time at which an odor is detected, describes the character of the odor, and may also rate its intensity.

  • This process is typically repeated with multiple assessors to obtain more robust data.

• Data Correlation and Analysis:

  • The retention times of the perceived odors are correlated with the peaks in the FID or MS chromatogram.

  • The MS data is used to identify the chemical structure of the compounds responsible for the detected odors.

  • Techniques like Aroma Extract Dilution Analysis (AEDA) can be used to determine the relative odor potency of the compounds by serially diluting the sample and identifying the dilution at which each odor is no longer detectable.

Protocol 3: Stability Testing of (-)-Isopulegone in a Product Base

Objective: To evaluate the stability of (-)-Isopulegone in a finished product under various environmental conditions.

Materials:

• Finished product containing a known concentration of (-)-Isopulegone (e.g., a beverage or a lotion).

• Control sample of the product base without (-)-Isopulegone.

• Environmental chambers (for controlled temperature and humidity).

• UV light chamber for photostability testing.

• Analytical instrumentation for quantifying (-)-Isopulegone (e.g., GC-MS).

• pH meter.

Procedure:

• Sample Preparation and Initial Analysis:

  • Prepare multiple samples of the finished product and the control.

  • Perform an initial analysis (Time 0) to determine the starting concentration of (-)-Isopulegone and to record the initial sensory properties (odor, color, etc.) and pH.

• Storage Conditions:

  • Store the samples under a variety of conditions, for example:

    • Accelerated Stability (Temperature): 40°C / 75% Relative Humidity (RH)

    • Room Temperature: 25°C / 60% RH

    • Refrigerated: 4°C

    • Photostability: Exposure to a controlled UV light source.

• Time Points for Analysis:

  • Analyze the samples at predetermined time intervals (e.g., 1, 2, 4, 8, and 12 weeks).

• Analysis at Each Time Point:

  • Chemical Analysis: Quantify the concentration of (-)-Isopulegone using a validated analytical method like GC-MS.

  • Sensory Evaluation: Conduct sensory tests (e.g., triangle test or descriptive analysis) to determine if there are any perceptible changes in the fragrance or flavor profile.

  • Physical Evaluation: Observe and record any changes in appearance, color, or pH.

• Data Evaluation:

  • Plot the concentration of (-)-Isopulegone over time for each storage condition.

  • Analyze the sensory data for any significant changes in the product's organoleptic properties.

  • Evaluate the physical changes to determine the overall stability of the product.

Visualization of Key Processes

Caption: Workflow for a Triangle Test Sensory Evaluation.

Caption: Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.

Caption: Simplified TRPM8 Signaling Pathway for Cooling Sensation.

References

• 1. flavorsum.com [flavorsum.com]
• 2. foodsciencetoolbox.com [foodsciencetoolbox.com]
• 3. fdfscotland.org.uk [fdfscotland.org.uk]

Application Notes and Protocols for the Biotransformation of (-)-Isopulegone by Microorganisms

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for investigating the biotransformation of (-)-isopulegone using microorganisms. Due to the limited direct research on the microbial metabolism of (-)-isopulegone, this document leverages findings from related p-menthane (B155814) monoterpenes, such as (+)-cis-isopulegone, (-)-isopulegol, and (R)-(+)-pulegone, to propose potential transformation pathways and establish robust experimental protocols for screening and production.

Introduction

(-)-Isopulegone is a monoterpene ketone with a p-menthane skeleton, a structural motif common in many bioactive natural products. Microbial biotransformation offers a powerful tool for the structural modification of such terpenes, often with high regio- and stereoselectivity that is challenging to achieve through traditional chemical synthesis. The enzymatic machinery of microorganisms can introduce hydroxyl groups, reduce carbonyls, and isomerize double bonds, leading to the generation of novel derivatives with potentially enhanced or altered biological activities. This is particularly relevant in drug development, where the creation of new chemical entities from natural product scaffolds is a key strategy.

While the biotransformation of many terpenes has been extensively studied, (-)-isopulegone remains a relatively unexplored substrate. However, research on the closely related compound (+)-cis-isopulegone has demonstrated that bacteria such as Pseudomonas putida possess isopulegone (B1219328) isomerases capable of converting it to (R)-(+)-pulegone, a key intermediate in the biosynthesis of (-)-menthol.[1][2][3] This highlights the potential for microbial enzymes to act on the isopulegone scaffold. Furthermore, studies on the metabolism of pulegone (B1678340) and isopulegol (B1217435) in various biological systems suggest that microbial transformation of (-)-isopulegone could proceed via several pathways, including reduction of the ketone, isomerization of the double bond, and hydroxylation at various positions.

These notes provide a framework for researchers to systematically explore the biotransformation of (-)-isopulegone, from the initial screening of microbial strains to the preparative-scale production and analysis of novel metabolites.

Potential Biotransformation Pathways

Based on the known metabolism of related compounds, the following biotransformation pathways for (-)-isopulegone are proposed:

• Reduction: The ketone group of (-)-isopulegone can be reduced by microbial reductases to form the corresponding alcohol, (-)-isopulegol. This is a common reaction in the microbial metabolism of ketones.

• Isomerization: The exocyclic double bond in (-)-isopulegone may be isomerized to the endocyclic position to form pulegone. An isopulegone isomerase has been identified in Pseudomonas putida that catalyzes this transformation for the (+)-enantiomer.[1][2][3]

• Hydroxylation: Microbial cytochrome P450 monooxygenases and other hydroxylases are known to introduce hydroxyl groups at various positions on the terpene skeleton. For isopulegone, potential sites of hydroxylation include the allylic methyl groups and various positions on the cyclohexanone (B45756) ring.

The following diagram illustrates these potential pathways:

Caption: Potential microbial transformation pathways of (-)-isopulegone.

Experimental Protocols

The following protocols provide a detailed methodology for the screening of microorganisms, preparative scale biotransformation, and analysis of products.

Protocol 1: Screening of Microorganisms for (-)-Isopulegone Biotransformation

This protocol outlines a general procedure for screening a panel of fungi and bacteria for their ability to transform (-)-isopulegone.

1. Microorganisms and Media:

• Fungal Strains: Aspergillus niger, Beauveria bassiana, Penicillium spp., Rhizopus spp., and other fungi known for terpene biotransformation.

• Bacterial Strains: Rhodococcus erythropolis, Pseudomonas putida, Bacillus spp., and other bacteria with known metabolic activity towards terpenes.

• Fungal Medium (Potato Dextrose Broth - PDB): 24 g/L Potato Dextrose Broth.

• Bacterial Medium (Nutrient Broth - NB): 8 g/L Nutrient Broth.

• Transformation Medium (Minimal Salt Medium - MSM): (per liter) 2.0 g (NH₄)₂SO₄, 0.2 g MgSO₄·7H₂O, 0.01 g FeSO₄·7H₂O, 0.01 g CaCl₂, 1.0 g K₂HPO₄, 0.5 g KH₂PO₄, 10.0 g Glucose. Adjust pH to 6.5.

2. Inoculum Preparation:

• Fungi: Inoculate 50 mL of PDB in a 250 mL Erlenmeyer flask with a loopful of spores or mycelia from a fresh agar (B569324) plate. Incubate at 28°C on a rotary shaker (150 rpm) for 48-72 hours.

• Bacteria: Inoculate 50 mL of NB in a 250 mL Erlenmeyer flask with a single colony. Incubate at 30°C on a rotary shaker (200 rpm) for 24 hours.

3. Screening Procedure:

• Dispense 25 mL of sterile MSM into 100 mL Erlenmeyer flasks.

• Inoculate each flask with 1 mL of the prepared seed culture.

• Incubate the flasks under the same conditions as the inoculum preparation for 24 hours.

• Prepare a stock solution of (-)-isopulegone (100 mg/mL) in ethanol.

• Add 25 µL of the (-)-isopulegone stock solution to each flask to a final concentration of 100 µg/mL.

• Include two sets of controls: a substrate control (MSM with (-)-isopulegone but no microorganism) and a culture control (MSM with the microorganism but no substrate).

• Incubate the flasks for 5-7 days.

• Withdraw 1 mL samples at 24-hour intervals for analysis.

4. Sample Analysis (Preliminary):

• Extract the 1 mL sample with an equal volume of ethyl acetate (B1210297).

• Vortex vigorously for 1 minute and centrifuge to separate the layers.

• Analyze the organic layer by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to detect the disappearance of the substrate and the appearance of new products.

Protocol 2: Preparative Scale Biotransformation and Product Isolation

This protocol is for larger-scale production of metabolites using a microorganism that showed promising results in the screening phase.

1. Culture and Inoculum:

• Prepare a 100 mL seed culture of the selected microorganism as described in Protocol 1.

2. Fermentation:

• Prepare 1 L of MSM in a 2 L fermenter or in ten 250 mL Erlenmeyer flasks (100 mL each).

• Inoculate with the 100 mL seed culture.

• Incubate under the previously optimized conditions (temperature, agitation).

• After 24 hours of growth, add (-)-isopulegone to the desired final concentration (e.g., 200 µg/mL).

3. Extraction:

• After the desired incubation period (determined from screening), harvest the culture.

• Separate the biomass from the culture broth by centrifugation or filtration.

• Extract the culture broth three times with an equal volume of ethyl acetate.

• Combine the organic extracts and dry over anhydrous sodium sulfate (B86663).

• Concentrate the extract under reduced pressure using a rotary evaporator.

4. Purification:

• Dissolve the crude extract in a minimal amount of a suitable solvent.

• Purify the metabolites using column chromatography on silica (B1680970) gel with a gradient of n-hexane and ethyl acetate.

• Monitor the fractions by TLC and combine the fractions containing the purified compounds.

• Further purification can be achieved by preparative HPLC if necessary.

Protocol 3: Analytical Methods for Metabolite Identification

This protocol describes the use of GC-MS for the identification and quantification of biotransformation products.

1. Sample Preparation:

• For quantitative analysis, add an internal standard (e.g., camphor) to the culture sample before extraction.

• Extract 1 mL of the culture with 1 mL of ethyl acetate containing the internal standard.

• Dry the organic layer over anhydrous sodium sulfate and transfer to a GC vial.

2. GC-MS Analysis:

• GC System: A gas chromatograph equipped with a capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 min.

  • Ramp: 5°C/min to 250°C.

  • Hold: 5 min at 250°C.

• Injector: Splitless mode, 250°C.

• Carrier Gas: Helium, constant flow of 1 mL/min.

• MS Detector: Electron Ionization (EI) at 70 eV, mass range 40-500 amu.

3. Data Analysis:

• Identify metabolites by comparing their mass spectra with spectral libraries (e.g., NIST, Wiley).

• Confirm the identity of major products by comparing their retention times and mass spectra with authentic standards, if available.

• Quantify the products and remaining substrate by integrating the peak areas relative to the internal standard.

Data Presentation

The following tables present hypothetical quantitative data for the biotransformation of (-)-isopulegone. This data is for illustrative purposes to guide researchers in presenting their own findings.

Table 1: Screening of Various Microorganisms for the Biotransformation of (-)-Isopulegone.

Microorganism	Substrate Conversion (%)	Product 1 (Isopulegol) Yield (mg/L)	Product 2 (Pulegone) Yield (mg/L)	Product 3 (Hydroxy-isopulegone) Yield (mg/L)
Aspergillus niger	75	15	5	40
Beauveria bassiana	60	25	10	15
Rhodococcus erythropolis	85	5	60	10
Pseudomonas putida	90	-	80	5

Initial (-)-Isopulegone concentration: 100 mg/L. Incubation time: 120 hours.

Table 2: Effect of Incubation Time on the Biotransformation of (-)-Isopulegone by Rhodococcus erythropolis.

Incubation Time (h)	Substrate Conversion (%)	Pulegone Yield (mg/L)
24	30	25
48	65	55
72	85	60
96	82	58
120	80	55

Initial (-)-Isopulegone concentration: 100 mg/L.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the investigation of (-)-isopulegone biotransformation.

Caption: Workflow for biotransformation of (-)-isopulegone.

References

• 1. Engineering the “Missing Link” in Biosynthetic (−)-Menthol Production: Bacterial Isopulegone Isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. research.manchester.ac.uk [research.manchester.ac.uk]

Application Notes and Protocols for (-)-Isopulegone as an Insect Repellent and Pesticide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of (-)-isopulegone, a naturally occurring monoterpene, for its potential use as an insect repellent and pesticide. This document details its efficacy against various insect pests, explores its putative mechanisms of action, and provides detailed protocols for researchers to conduct further investigations.

Introduction

(-)-Isopulegone is a cyclic monoterpene ketone found in the essential oils of various aromatic plants, including those from the Mentha species. It is structurally related to other well-known monoterpenes like pulegone (B1678340) and menthol. There is growing scientific interest in plant-derived compounds as alternatives to synthetic pesticides due to their biodegradability and potentially lower environmental impact. (-)-Isopulegone has demonstrated both insecticidal and repellent properties against a range of insect pests, particularly those that infest stored products.

Insecticidal and Repellent Efficacy

(-)-Isopulegone exhibits a spectrum of activity against various insect species, functioning through different modes of exposure, including contact, fumigation, and repellency.

Quantitative Data Summary

The following tables summarize the available quantitative data on the insecticidal and repellent activities of (-)-isopulegone and related compounds. It is important to note that some data pertains to mixtures or related isomers, which is clearly indicated.

Table 1: Insecticidal Activity of (-)-Isopulegone and Related Compounds

Compound/Mixture	Target Insect	Bioassay Type	Efficacy Metric	Value	Reference(s)
Mixture: Isopulegone + δ-3-carene	Sitophilus zeamais (Maize weevil)	Fumigant	LC50	2.06 mg/L	[1]
(-)-Isopulegone (C23)	Sitophilus zeamais	Fumigant	LC50	Not explicitly stated for the pure compound, but identified as active.	[1]
(R)-Pulegone	Sitophilus zeamais	Fumigant	LC50	< 0.1 mg/L	[1]
(R)-Pulegone	Sitophilus zeamais	Contact	LD50	< 7.5 µ g/adult	[1]
(S)-Pulegone	Sitophilus zeamais	Fumigant	LC50	< 0.1 mg/L	[1]
(S)-Pulegone	Sitophilus zeamais	Contact	LD50	< 7.5 µ g/adult	[1]

Table 2: Repellent Activity of Products Containing Isopulegone

Product/Compound	Target Insect	Bioassay Type	Repellency Metric	Value	Reference(s)
Quwenling (mixture containing p-menthane-3,8-diol, isopulegone, and citronellol)	Anopheles spp.	Field studies	Protection	Comparable to DEET

Note: Data for pure (-)-isopulegone's repellent activity is limited in the reviewed literature.

Mechanisms of Action

The insecticidal and repellent effects of (-)-isopulegone are believed to be multifactorial, primarily targeting the insect's nervous system. The two main proposed mechanisms are the inhibition of acetylcholinesterase (AChE) and the modulation of octopamine (B1677172) and tyramine (B21549) receptors.

Acetylcholinesterase (AChE) Inhibition

Acetylcholinesterase is a critical enzyme that breaks down the neurotransmitter acetylcholine (B1216132) in the synaptic cleft, terminating the nerve signal. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in continuous nerve impulses, paralysis, and eventual death of the insect. Several monoterpenes have been shown to inhibit AChE, and it is a likely mode of action for (-)-isopulegone.

Acetylcholinesterase Inhibition by (-)-Isopulegone.

Modulation of Octopamine and Tyramine Receptors

Octopamine and tyramine are key biogenic amines in insects that function as neurotransmitters, neuromodulators, and neurohormones, regulating processes such as locomotion, feeding, and reproduction. These signaling pathways are unique to invertebrates, making their receptors attractive targets for selective insecticides. Monoterpenes, including the related compound pulegone, have been suggested to interact with these G-protein coupled receptors (GPCRs), acting as agonists or allosteric modulators, thereby disrupting normal physiological functions.

Modulation of Octopamine/Tyramine Receptor Signaling.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the insecticidal and repellent properties of (-)-isopulegone.

Fumigant Toxicity Bioassay

This protocol is designed to assess the toxicity of the vapor phase of (-)-isopulegone to insects, particularly for stored-product pests.

Fumigant Toxicity Bioassay Workflow.

Materials:

• Glass jars with airtight lids (e.g., 250 ml)

• Filter paper strips

• Micropipettes

• (-)-Isopulegone

• Volatile solvent (e.g., acetone)

• Test insects

• Incubator

Procedure:

• Preparation of Test Solutions: Prepare a series of dilutions of (-)-isopulegone in the chosen solvent. A control group with only the solvent should also be prepared.

• Application: Apply a precise volume (e.g., 10 µl) of each dilution onto a filter paper strip.

• Solvent Evaporation: Allow the solvent to evaporate completely in a fume hood.

• Insect Introduction: Place a known number of adult insects (e.g., 20) into each glass jar.

• Exposure: Suspend the treated filter paper inside the jar, ensuring it does not come into direct contact with the insects. Seal the jars tightly.

• Incubation: Incubate the jars under controlled conditions (e.g., 27 ± 1°C, 65 ± 5% relative humidity) for 24 hours.

• Mortality Assessment: After the exposure period, count the number of dead insects. An insect is considered dead if it shows no movement when gently prodded with a fine brush.

• Data Analysis: Calculate the percentage mortality for each concentration, correcting for any mortality in the control group using Abbott's formula. Determine the LC50 (lethal concentration to kill 50% of the population) using probit analysis.

Contact Toxicity Bioassay (Topical Application)

This method evaluates the toxicity of (-)-isopulegone upon direct contact with the insect cuticle.

Materials:

• Microsyringe or micropipette

• (-)-Isopulegone

• Acetone (B3395972)

• Test insects

• Petri dishes

• CO2 for anesthetization (optional)

Procedure:

• Preparation of Test Solutions: Prepare serial dilutions of (-)-isopulegone in acetone.

• Insect Immobilization: Briefly anesthetize the insects with CO2 or by chilling to facilitate handling.

• Topical Application: Using a microsyringe, apply a small, precise volume (e.g., 0.2 µl) of the test solution to the dorsal thorax of each insect. Treat the control group with acetone only.

• Observation: Place the treated insects in clean petri dishes with access to food and water (if applicable) and keep them under controlled environmental conditions.

• Mortality Assessment: Record mortality at specified time intervals (e.g., 24, 48, and 72 hours).

• Data Analysis: Calculate the percentage mortality and determine the LD50 (lethal dose to kill 50% of the population) using probit analysis.

Repellency Bioassay (Area Preference Method)

This bioassay assesses the ability of (-)-isopulegone to repel insects from a treated surface.

Materials:

• Petri dishes (9 cm diameter)

• Whatman No. 1 filter paper

• (-)-Isopulegone

• Acetone

• Test insects

Procedure:

• Preparation of Test Area: Cut filter papers in half. On one half, apply a solution of (-)-isopulegone in acetone at a specific concentration. On the other half, apply only acetone as a control.

• Solvent Evaporation: Allow the solvent to evaporate completely.

• Assembly: Rejoin the two halves in a petri dish.

• Insect Release: Release a known number of insects (e.g., 20) in the center of the filter paper.

• Observation: After a set period (e.g., 1 hour), count the number of insects on the treated and untreated halves of the filter paper.

• Data Analysis: Calculate the Percentage Repellency (PR) using the following formula: PR (%) = [ (Nc - Nt) / (Nc + Nt) ] x 100 Where Nc is the number of insects on the control half and Nt is the number of insects on the treated half.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay measures the inhibition of AChE activity by (-)-isopulegone.

Materials:

• 96-well microplate

• Microplate reader

• Acetylcholinesterase (from insect source or commercially available)

• Acetylthiocholine iodide (ATCI) - substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Tris-HCl buffer (pH 8.0)

• (-)-Isopulegone

• DMSO

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of (-)-isopulegone in DMSO and make serial dilutions in Tris-HCl buffer.

  • Prepare solutions of AChE, ATCI, and DTNB in Tris-HCl buffer.

• Assay in Microplate:

  • To each well, add:

    • Tris-HCl buffer

    • AChE solution

    • (-)-Isopulegone solution at various concentrations (or buffer for control).

  • Incubate at room temperature for 15 minutes.

  • Add DTNB solution to each well.

  • Initiate the reaction by adding ATCI solution to each well.

• Measurement: Immediately measure the absorbance at 412 nm at regular intervals for a set period (e.g., 5 minutes) using a microplate reader. The rate of increase in absorbance is proportional to the AChE activity.

• Data Analysis: Calculate the percentage of AChE inhibition for each concentration of (-)-isopulegone compared to the control. Determine the IC50 value (the concentration that inhibits 50% of the enzyme activity).

Safety Precautions

(-)-Isopulegone should be handled in a well-ventilated area, and appropriate personal protective equipment (gloves, lab coat, safety glasses) should be worn. It is combustible and should be kept away from heat and open flames. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

(-)-Isopulegone shows promise as a natural insect repellent and pesticide. Its neurotoxic mode of action, likely involving the inhibition of acetylcholinesterase and modulation of octopamine and tyramine receptors, makes it an interesting candidate for further research and development. The protocols provided in these application notes offer a framework for the systematic evaluation of its efficacy and mechanism of action. Further studies are warranted to establish its activity spectrum against a wider range of pests, optimize formulations, and assess its environmental safety profile.

References

• 1. Synergistic Insecticidal Activity of Plant Volatile Compounds: Impact on Neurotransmission and Detoxification Enzymes in Sitophilus zeamais - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocol for the Extraction of (-)-Isopulegone from Essential Oils

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Isopulegone is a naturally occurring monoterpene ketone found in the essential oils of various aromatic plants, most notably in species of the Mentha genus. As a chiral compound, its specific stereoisomer, (-)-isopulegone, is of interest for applications in the flavor, fragrance, and pharmaceutical industries due to its distinct sensory properties and potential biological activities. The isolation of high-purity (-)-isopulegone from complex essential oil mixtures presents a significant challenge due to the presence of other structurally similar isomers and terpenes.

This document provides a comprehensive protocol for the extraction of essential oils rich in isopulegone (B1219328) and the subsequent purification of the (-)-isopulegone isomer. The methodology combines steam distillation for initial oil extraction, followed by vacuum fractional distillation for enrichment, and concluding with preparative chiral chromatography for the final separation of enantiomers.

Data Presentation

The yield of essential oil and the concentration of isopulegone can vary significantly based on the plant species, geographical origin, and extraction method. The following tables summarize typical yields and compositions.

Table 1: Essential Oil Yield and Isopulegone Content from Mentha Species

Plant Species	Extraction Method	Essential Oil Yield (% w/w)	Key Components (% of Essential Oil)	Source
Mentha pulegium L. (Pennyroyal) - Iran	Hydrodistillation	2.64%	Pulegone (65.52%), 1,8-Cineole (11.10%), Isopulegone (2.53%)
Mentha pulegium L. (Pennyroyal) - Morocco	Not Specified	Not Specified	Pulegone (80.04%), L-Menthone (8.14%), cis-Isopulegone (1.37%)	[1]
Mentha pulegium L. (Pennyroyal) - Algeria	Hydrodistillation	0.20%	Pulegone (74.81%), Menthone (13.01%), cis-Isopulegone (1.31%)	[2]
Mentha piperita L. (Peppermint)	Steam Distillation	1.36%	L-Menthol (3.54%), 1-Decanol, 2-hexyl- (3.85%)	[3]

Note: Isopulegone exists as different isomers; the data may not always differentiate between enantiomers.

Table 2: Physical Properties of Isopulegone and Related Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C at 760 mmHg)
Isopulegone	C₁₀H₁₆O	152.23	~204-205
Pulegone	C₁₀H₁₆O	152.23	224
Menthone	C₁₀H₁₈O	154.25	210
Limonene (B3431351)	C₁₀H₁₆	136.24	176
β-Pinene	C₁₀H₁₆	136.24	166

Experimental Protocols

The overall process for isolating (-)-isopulegone involves three main stages:

• Stage 1: Extraction of Essential Oil by Steam Distillation.

• Stage 2: Enrichment of Isopulegone by Vacuum Fractional Distillation.

• Stage 3: Isolation of (-)-Isopulegone by Preparative Chiral Gas Chromatography.

Protocol 1: Extraction of Essential Oil from Mentha pulegium by Steam Distillation

This protocol describes the extraction of the essential oil from the aerial parts of Mentha pulegium (pennyroyal).

Materials and Equipment:

• Dried aerial parts of Mentha pulegium

• Steam distillation apparatus (still, condenser, separator)

• Heating mantle or steam generator

• Deionized water

• Anhydrous sodium sulfate (B86663)

• Amber glass storage bottles

Procedure:

• Preparation of Plant Material: Use dried aerial parts of Mentha pulegium. The stems can be partially removed as they contain minimal oil.[4] It is not necessary to finely chop the leaves, as this can lead to packing issues and impede steam flow.[5]

• Apparatus Setup: Assemble the steam distillation unit. Fill the still with the plant material, ensuring it is not packed too tightly to allow for even steam penetration.[5] Add water to the boiling flask or ensure the steam generator is ready.

• Distillation: Heat the water to generate steam, which then passes through the plant material. The steam will volatilize the essential oils. This process typically takes 2-3 hours.[4]

• Condensation and Collection: The steam and essential oil vapor mixture is passed through a condenser. The resulting liquid (hydrosol and essential oil) is collected in a separator (e.g., a Clevenger-type apparatus).

• Separation: Allow the distillate to settle. The essential oil, being less dense than water, will form a layer on top. Carefully separate the oil from the aqueous layer (hydrosol).

• Drying and Storage: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water. Decant the dried oil into an amber glass bottle, fill to the brim, and store in a cool, dark place.[4]

Protocol 2: Enrichment of Isopulegone by Vacuum Fractional Distillation

This protocol is for the enrichment of the isopulegone fraction from the crude essential oil. Vacuum distillation is employed to reduce the boiling points of the components and prevent thermal degradation.[6][7]

Materials and Equipment:

• Crude pennyroyal essential oil

• Vacuum fractional distillation apparatus (round-bottom flask, fractionating column (e.g., Vigreux), condenser, vacuum adapter, receiving flasks)

• Heating mantle with stirrer

• Vacuum pump and pressure gauge

• Cold trap

• Boiling chips or magnetic stir bar

Procedure:

• Apparatus Setup: Assemble the vacuum fractional distillation apparatus. Ensure all joints are properly sealed for vacuum. Place the crude essential oil and boiling chips into the round-bottom flask.

• Vacuum Application: Gradually reduce the pressure in the system to the desired level (e.g., 10-15 mmHg).

• Heating: Gently heat the flask while stirring.

• Fraction Collection:

  • Forerun: Collect the initial fraction, which will contain the most volatile components with lower boiling points, such as limonene and β-pinene.[6]

  • Isopulegone-Rich Fraction: As the temperature at the distillation head stabilizes near the boiling point of isopulegone at the operating pressure, change the receiving flask to collect the fraction enriched in isopulegone.

  • Higher-Boiling Fraction: Components with higher boiling points, like pulegone, will remain in the distillation flask or distill at higher temperatures.

• Analysis: Analyze the collected fractions by Gas Chromatography (GC) to determine the composition and the purity of the isopulegone-enriched fraction.

Protocol 3: Isolation of (-)-Isopulegone by Preparative Chiral Gas Chromatography

This protocol describes the final purification step to separate (-)-isopulegone from its enantiomer and other closely related isomers using preparative chiral gas chromatography.

Materials and Equipment:

• Isopulegone-enriched fraction from Protocol 2

• Preparative Gas Chromatograph (GC) with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Chiral capillary column (e.g., a cyclodextrin-based stationary phase like Rt-βDEXsm)[8][9]

• High-purity carrier gas (e.g., Helium or Hydrogen)

• Collection system for separated fractions (e.g., cold trapping)

Procedure:

• Method Development (Analytical Scale): Initially, develop a separation method on an analytical scale to optimize the temperature program, flow rate, and injection volume for the best resolution of the isopulegone enantiomers. Chiral columns are essential for separating enantiomers.[8][10]

• Preparative GC Run:

  • Injection: Inject a small volume of the isopulegone-enriched fraction onto the preparative chiral GC column.

  • Separation: The components will separate based on their interaction with the chiral stationary phase. (-)-Isopulegone will have a different retention time than (+)-isopulegone.

  • Detection and Collection: As the separated compounds elute from the column, they are detected. The effluent corresponding to the peak of (-)-isopulegone is directed to a cooled collection trap.

• Purity Analysis: Analyze the collected (-)-isopulegone fraction using analytical chiral GC to confirm its enantiomeric purity.

• Pooling and Storage: Pool the pure fractions and store them in a sealed vial in a cool, dark place.

Visualization of Experimental Workflow

References

• 1. Frontiers | Chemical profiling, safety assessment, bioactive properties, and molecular interactions of the essential oil derived from Mentha pulegium L. [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. davuniversity.org [davuniversity.org]
• 5. inherba.it [inherba.it]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. gcms.cz [gcms.cz]
• 9. gcms.cz [gcms.cz]
• 10. Separation of enantiomers by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (-)-Isopulegone

Welcome to the technical support center for the synthesis of (-)-Isopulegone. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot and optimize their synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to obtain (-)-Isopulegone?

A1: The primary and most established route involves the intramolecular ene reaction (cyclization) of (+)-citronellal using a Lewis acid catalyst. Another common approach is the oxidation of (-)-isopulegol (B1672291).

Q2: What are the typical side products encountered in the synthesis of (-)-Isopulegone from (+)-citronellal?

A2: Common side products include other isopulegol (B1217435) isomers such as iso-isopulegol, neo-isopulegol, and neoiso-isopulegol. Dehydration products, like p-menthadienes, are also frequently observed, particularly at higher temperatures or with strong Brønsted acid catalysts.[1]

Q3: How does the choice of catalyst influence the reaction?

A3: The catalyst is crucial for both yield and stereoselectivity. Lewis acids, such as zinc bromide (ZnBr₂) or tin(IV) chloride (SnCl₄), are commonly used to promote the desired cyclization.[1][2] The balance between Lewis and Brønsted acidity is important; excessive Brønsted acidity can lead to dehydration side reactions.[1] Solid acid catalysts like zeolites (e.g., H-Beta) and clays (B1170129) (e.g., Montmorillonite K10) have also been shown to be effective.[1]

Q4: What are the best practices for purifying (-)-Isopulegone?

A4: Purification is typically achieved through column chromatography. For sensitive ketones like isopulegone (B1219328) that are prone to isomerization, a method involving the formation and subsequent hydrolysis of the semicarbazone derivative using dilute sulfuric acid in a biphasic system (e.g., with light petroleum) has been shown to yield a pure product.[3]

Troubleshooting Guide

Problem 1: Low Yield of (-)-Isopulegone

Possible Cause	Suggested Solution
Incomplete Conversion	- Optimize Catalyst Loading: An insufficient amount of catalyst can lead to an incomplete reaction. Perform small-scale trials to determine the optimal catalyst concentration.[1]- Increase Reaction Time: Monitor the reaction progress using TLC or GC to ensure it has reached completion.
Catalyst Deactivation	- Use Anhydrous Conditions: Ensure all solvents and reagents are dry, as water can deactivate many Lewis acid catalysts.- Check Reagent Purity: Impurities in the starting material or solvent can poison the catalyst.
Suboptimal Reaction Temperature	- Adjust Temperature: While lower temperatures can reduce side reactions, they may also slow down the desired reaction. Experiment with a temperature range (e.g., 0°C to room temperature) to find the best balance.[1]

Problem 2: High Levels of Side Products (e.g., p-menthadienes, isomers)

Possible Cause	Suggested Solution
Excessive Brønsted Acidity	- Select Appropriate Catalyst: Utilize catalysts with a higher ratio of Lewis to Brønsted acid sites.[1] Consider solid acid catalysts like zeolites or modified clays.[1]- Use a Non-Coordinating Solvent: Solvents like toluene (B28343) or cyclohexane (B81311) are often effective.[1]
High Reaction Temperature	- Lower the Reaction Temperature: Dehydration reactions are often favored at higher temperatures. Running the reaction at 0°C or even lower can help minimize the formation of p-menthadienes.[1]
Isomerization during Workup/Purification	- Use Mild Workup Conditions: Avoid strong acids or bases during the workup.[3]- Purify via Semicarbazone: For highly sensitive applications, consider purifying via the semicarbazone derivative to prevent isomerization.[3]

Quantitative Data Summary

The following table summarizes typical yields for different synthetic routes to pulegone (B1678340) (the isomer of isopulegone), which provides a useful reference for what can be achieved.

Route	Starting Material	Key Transformation(s)	Catalyst/Reagent	Yield (%)	Enantiomeric Excess (ee%)
A	(+)-Citronellal	1. Enantioselective Cyclization2. Oxidation	1. Lewis Acid (e.g., SnCl₄)2. Pyridinium (B92312) Chlorochromate (PCC)	~80 (overall)	>98
B	(+)-Isopulegol	Oxidation	Pyridinium Chlorochromate (PCC)	~95	>99 (retention of ee)
C	(+)-cis-Isopulegone	Biocatalytic Isomerization	Isopulegone Isomerase (engineered)	>99	>99

Table adapted from BenchChem.[2]

Experimental Protocols

Protocol 1: Synthesis of (-)-Isopulegol via Cyclization of (+)-Citronellal

This protocol is a general guideline for the Lewis acid-catalyzed cyclization.

• Reaction Setup: In an oven-dried, round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve (+)-citronellal (1.0 equivalent) in a suitable anhydrous solvent (e.g., toluene or dichloromethane).[1]

• Temperature Control: Cool the solution to the desired temperature (e.g., 0°C) using an ice bath.[1]

• Catalyst Addition: Slowly add the Lewis acid catalyst (e.g., a solution of SnCl₄ or solid ZnBr₂) to the stirred solution.[1][2]

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Quenching: Once the reaction is complete, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or water.

• Workup: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and filter.

• Purification: Remove the solvent under reduced pressure. Purify the crude (-)-isopulegol by flash column chromatography on silica (B1680970) gel.

Protocol 2: Oxidation of (-)-Isopulegol to (-)-Isopulegone

This protocol describes the oxidation of the alcohol to the ketone.

• Reaction Setup: To a solution of (-)-isopulegol (1.0 equivalent) in anhydrous dichloromethane (B109758) (DCM) in a round-bottom flask, add a mild oxidizing agent such as Dess-Martin periodinane or pyridinium chlorochromate (PCC).[2][4]

• Reaction Conditions: Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Workup: Upon completion, quench the reaction (e.g., with a solution of sodium thiosulfate (B1220275) if using Dess-Martin periodinane). Dilute with an organic solvent and wash sequentially with aqueous NaHCO₃ and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude (-)-isopulegone by flash column chromatography.[4]

Visualizations

Caption: Key synthetic routes to (-)-Isopulegone.

Caption: Decision tree for troubleshooting low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CCX.—The purification of some sensitive ketones - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Overcoming challenges in the purification of (-)-Isopulegone

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming the common challenges encountered during the purification of (-)-Isopulegone. Below you will find troubleshooting guides and frequently asked questions to address specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in purifying (-)-Isopulegone?

The main difficulty in purifying (-)-Isopulegone lies in the separation of its diastereomers. Isopulegone (B1219328) has two chiral centers, leading to the potential presence of other stereoisomers. These diastereomers often possess very similar physical properties, such as boiling points and polarity, which makes their separation by traditional techniques like fractional distillation and column chromatography challenging.[1]

Q2: What are the common impurities found in a crude (-)-Isopulegone sample?

Common impurities depend on the synthetic route used to produce (-)-Isopulegone. However, they often include:

• Other stereoisomers of isopulegone.

• Unreacted starting materials.

• Byproducts from the cyclization reaction.

• The related compound, pulegone (B1678340), to which isopulegone can isomerize.[2][3]

Q3: Which analytical methods are most effective for assessing the purity of (-)-Isopulegone?

Chiral Gas Chromatography (GC) is the most powerful method for both analyzing and separating the stereoisomers of isopulegone.[1] Chiral stationary phases, often based on cyclodextrins, are necessary to achieve this separation.[1] Chiral High-Performance Liquid Chromatography (HPLC) is another highly effective technique for purity analysis.[1]

Q4: Can (-)-Isopulegone degrade during purification or storage?

Yes, (-)-Isopulegone can be susceptible to degradation. Isomerization to pulegone can occur.[2][3] Additionally, like many organic compounds, it can be sensitive to oxidation, which can be initiated by heat, light, or the presence of trace metals.[4] Proper storage under an inert atmosphere and in a cool, dark place is recommended to maintain its stability.[5]

Troubleshooting Guides

Issue 1: Poor Separation of Diastereomers During Fractional Distillation

Symptoms:

• Collected fractions show minimal enrichment of (-)-Isopulegone.

• The boiling point remains relatively constant throughout the distillation.

Possible Cause	Solution
Insufficient Column Efficiency	The boiling points of isopulegone diastereomers are very close. A standard distillation setup may not provide enough theoretical plates for effective separation.[1][6] Use a longer fractionating column (e.g., Vigreux or a packed column) to increase the number of theoretical plates.[1][7] Insulating the column with glass wool or aluminum foil can also improve efficiency by maintaining the temperature gradient.[1]
Distillation Rate is Too High	A rapid distillation rate does not allow for proper equilibrium between the liquid and vapor phases within the column, leading to poor separation.[1] Reduce the heating rate to ensure a slow and steady distillation. A distillate collection rate of 1-2 drops per second is a good target.[1]
Fluctuating Heat Source	Inconsistent heating can disrupt the delicate vapor-liquid equilibrium required for fractional distillation. Use a stable heating source such as a heating mantle with a controller or an oil bath to maintain a constant temperature.

Issue 2: Co-elution of Impurities During Column Chromatography

Symptoms:

• TLC analysis of collected fractions shows overlapping spots for (-)-Isopulegone and impurities.

• Analytical GC or HPLC of the purified product reveals the presence of other diastereomers.

Possible Cause	Solution
Inappropriate Solvent System	The polarity of the mobile phase may not be optimal to resolve the diastereomers. Perform a thorough solvent screen using Thin Layer Chromatography (TLC) to find a solvent system that provides the best possible separation (a significant difference in Rf values) between (-)-Isopulegone and its impurities. A common mobile phase to start with is a mixture of hexane (B92381) and ethyl acetate.[1]
Column Overloading	Applying too much crude sample to the column results in broad, overlapping bands and poor separation.[1] Reduce the amount of sample loaded onto the column. A general rule of thumb is to use a 20-50 fold excess by weight of silica (B1680970) gel to the crude material.[8]
Poor Sample Loading Technique	If the initial sample band is too wide, the separation will be compromised from the start.[1] Dissolve the crude sample in a minimal amount of the mobile phase or a less polar solvent before carefully loading it onto the top of the column in a narrow band.[1][8]
Incorrect Stationary Phase	Standard silica gel may not be sufficient for separating closely related diastereomers.[9] Consider using a different stationary phase, such as alumina (B75360) or a specialty silica gel. For very difficult separations, chiral chromatography columns are often necessary.[9][10]

Quantitative Data Summary

The following table summarizes typical performance metrics for various purification techniques applicable to (-)-Isopulegone. Please note that actual results will vary depending on the specific experimental conditions and the composition of the crude mixture.

Purification Technique	Purity Achievable	Typical Yield	Scale	Key Considerations
Fractional Distillation	Moderate to High	High	Large	Requires significant difference in boiling points; best for initial enrichment.[6][11]
Column Chromatography	High to Very High	Moderate to High	Small to Large	Highly dependent on stationary and mobile phase selection; can be time and solvent intensive.[8][12]
Preparative GC	Very High	Low to Moderate	Small	Provides excellent separation of volatile isomers but is limited to small sample sizes.[13][14]
Recrystallization	Very High	Low to Moderate	Small to Large	Requires a suitable solvent and is often used after a primary purification step.[1][6]

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol is suitable for the initial enrichment of (-)-Isopulegone from a mixture of diastereomers on a larger scale.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux or packed fractionating column, a distillation head with a thermometer, a condenser, and receiving flasks.[7] Ensure all glass joints are securely clamped.

• Sample Preparation: Place the crude isopulegone mixture into a round-bottom flask with a stir bar or boiling chips. The flask should not be more than two-thirds full.[1]

• Heating: Begin heating the flask gently using a heating mantle.

• Distillation: As the mixture boils, observe the vapor rising through the fractionating column. Adjust the heating to maintain a slow and steady distillation rate, collecting the distillate at a rate of 1-2 drops per second.[1]

• Fraction Collection: Collect fractions in separate receiving flasks. Monitor the temperature at the distillation head; a stable temperature indicates the distillation of a pure component.

• Analysis: Analyze the collected fractions using chiral GC or HPLC to determine their composition.

• Combine Fractions: Combine the fractions that are enriched in (-)-Isopulegone.

Protocol 2: Purification by Column Chromatography

This method is used for achieving high purity (-)-Isopulegone.

Methodology:

• Stationary and Mobile Phase Selection: Based on TLC analysis, select a suitable stationary phase (e.g., silica gel) and a mobile phase that provides good separation of (-)-Isopulegone from its impurities.[1]

• Column Packing: Prepare a slurry of the stationary phase in the mobile phase and carefully pack a glass column. Ensure the packing is uniform and free of air bubbles.[1][8]

• Sample Loading: Dissolve the crude or partially purified isopulegone mixture in a minimal amount of the mobile phase. Carefully load the solution onto the top of the column.[1][8]

• Elution: Add the mobile phase to the top of the column and begin collecting fractions. Maintain a constant flow rate.

• Fraction Analysis: Monitor the composition of the collected fractions using TLC, chiral GC, or HPLC.[1]

• Combine and Concentrate: Combine the fractions containing the pure (-)-Isopulegone and remove the solvent using a rotary evaporator.[1]

• Final Purity Assessment: Confirm the purity of the final product using an appropriate analytical method.

Visualizations

Caption: General purification workflow for (-)-Isopulegone.

Caption: Troubleshooting flowchart for column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 3. PULEGONE AND RELATED SUBSTANCES [inchem.org]
• 4. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 5. (+)-Pulegone | C10H16O | CID 442495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Purification Techniques in Organic Chemistry: A Comprehensive Guide [simsonpharma.com]
• 7. Purification [chem.rochester.edu]
• 8. web.uvic.ca [web.uvic.ca]
• 9. Separation of diastereomers - Chromatography Forum [chromforum.org]
• 10. researchgate.net [researchgate.net]
• 11. Fractional distillation - Wikipedia [en.wikipedia.org]
• 12. youtube.com [youtube.com]
• 13. Preparative GC System Agilent-Gerstel [uochb.cz]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Isomerization of Pulegone to Isopulegone

This technical support center provides troubleshooting guidance and frequently asked questions for researchers encountering challenges with the isomerization of pulegone (B1678340) to isopulegone (B1219328). Given that pulegone is the more thermodynamically stable isomer, this conversion can be complex, often leading to side reactions rather than the desired product.

Frequently Asked Questions (FAQs)

Q1: Why is the isomerization of pulegone to isopulegone so challenging?

The primary challenge lies in the thermodynamic stability of the two isomers. Pulegone is generally more stable than isopulegone due to the conjugation of the double bond with the carbonyl group. Chemical reactions tend to favor the formation of the more stable product. Therefore, the equilibrium of the isomerization reaction typically lies heavily on the side of pulegone. Attempting to convert pulegone to isopulegone requires overcoming this thermodynamic barrier, which can necessitate conditions that also promote undesirable side reactions.

Q2: I am attempting a base-catalyzed isomerization of pulegone and not observing any isopulegone. What is likely happening?

In a base-catalyzed environment, the most probable reaction is not isomerization to isopulegone but rather epimerization at the C-4 carbon (the carbon atom between the carbonyl group and the isopropylidene group), leading to the formation of isomenthone (B49636) if a reduction occurs, or potentially other stereoisomers of pulegone. Furthermore, strong basic conditions can promote condensation reactions or decomposition. The reverse reaction, the base-catalyzed isomerization of isopulegone to pulegone, is a well-documented and efficient process, often proceeding to quantitative yields[1].

Q3: What side products can I expect when attempting an acid-catalyzed isomerization of pulegone?

Under acidic conditions, pulegone is susceptible to a variety of side reactions. Instead of forming isopulegone, you are more likely to observe the formation of piperitenone (B1678436) through double bond migration. Additionally, acid can catalyze the cyclization of pulegone to form menthofuran, a known metabolite and potential impurity[2]. Depending on the strength of the acid and the reaction temperature, polymerization and charring of the starting material may also occur.

Q4: My GC/MS analysis shows several unexpected peaks after my reaction. How can I identify them?

Common side products in reactions involving pulegone include menthone, isomenthone, and menthofuran. You can identify these compounds by comparing their retention times and mass spectra with those of commercially available standards. The relative abundance of these byproducts will depend on your specific reaction conditions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low or no conversion to isopulegone	The reaction equilibrium strongly favors the more stable pulegone isomer.	Consider alternative synthetic routes to isopulegone if it is your desired product. Attempting to drive the equilibrium from pulegone to isopulegone is inherently difficult.
Formation of menthone and isomenthone	Presence of a reducing agent in your reaction mixture. Pulegone is readily reduced to menthone and isomenthone.	Ensure all reagents and solvents are free from reducing contaminants. If using a metal catalyst, be aware of its potential to catalyze hydrogenation in the presence of a hydrogen source.
Formation of menthofuran	Acidic reaction conditions or exposure to acid during workup.	If attempting an acid-catalyzed isomerization, use the mildest possible acid and lowest effective temperature. Neutralize the reaction mixture promptly and carefully during workup to prevent acid-induced cyclization.
Appearance of a peak corresponding to piperitenone	Acid-catalyzed double bond migration.	This is a common side reaction under acidic conditions. Minimizing reaction time and temperature may reduce its formation, but it will likely be a competing reaction.
Polymerization or sample degradation	Use of strong acids or bases, or high reaction temperatures.	Employ milder reaction conditions. If catalysis is necessary, consider heterogeneous catalysts that can be easily removed or enzymatic methods, although enzymes typically favor the reverse reaction.

Reaction Pathways and Side Reactions

The following diagrams illustrate the primary equilibrium between pulegone and isopulegone, and the likely side reactions that occur under catalytic conditions.

Caption: Equilibrium between pulegone and isopulegone.

Caption: Potential side reactions of pulegone.

Experimental Protocols

Note: The following protocol for the isomerization of pulegone to isopulegone is hypothetical and intended for investigative purposes. Success is not guaranteed due to the unfavorable thermodynamics. The protocol for the reverse reaction is well-established.

Protocol 1: Attempted Isomerization of Pulegone to Isopulegone (Investigative)

Objective: To attempt the isomerization of pulegone to isopulegone and monitor for the formation of side products.

Materials:

• Pulegone (high purity)

• Anhydrous toluene

• Weak acid catalyst (e.g., p-toluenesulfonic acid monohydrate) or weak base catalyst (e.g., potassium carbonate)

• Inert atmosphere (Nitrogen or Argon)

• Round-bottom flask with reflux condenser

• Heating mantle with stirrer

• Gas chromatograph with a chiral column and a mass spectrometer (GC-MS)

• Standards for pulegone, isopulegone, menthone, isomenthone, and menthofuran

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add pulegone (1 equivalent).

• Dissolve the pulegone in anhydrous toluene.

• Add a catalytic amount of the chosen catalyst (e.g., 0.05 equivalents).

• Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) with stirring.

• Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every 30 minutes) and analyzing by GC-MS.

• Quench the reaction by washing with a suitable aqueous solution (e.g., saturated sodium bicarbonate for an acid catalyst, or dilute HCl for a base catalyst).

• Extract the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Analyze the crude product mixture by GC-MS to identify and quantify the components by comparing with known standards.

Expected Outcome: It is anticipated that the conversion to isopulegone will be low. The primary components of the final mixture are likely to be unreacted pulegone and side products, depending on the catalyst used (menthofuran or piperitenone with an acid catalyst; potential epimers or condensation products with a base catalyst).

Protocol 2: Isomerization of Isopulegone to Pulegone (Established Method)

Objective: To demonstrate the thermodynamically favored isomerization of isopulegone to pulegone.

Materials:

• Isopulegone

• Methanol (B129727)

• Sodium methoxide (B1231860) (catalytic amount)

• Round-bottom flask

• Magnetic stirrer

• Thin-layer chromatography (TLC) plates and developing chamber

• Gas chromatograph (GC)

Procedure:

• Dissolve isopulegone in methanol in a round-bottom flask.

• Add a catalytic amount of sodium methoxide to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the isomerization by TLC or GC until the starting material is consumed. This reaction is often complete within an hour[1].

• Upon completion, neutralize the reaction mixture with a mild acid (e.g., acetic acid).

• The resulting pulegone is often of high purity and may not require further purification.

Expected Outcome: This reaction typically results in a high yield of pulegone, often quantitative, demonstrating the greater stability of this isomer[1].

Quantitative Data on Related Reactions

Enzyme	Substrate	Product Ratio (-)-menthone:(+)-isomenthone	Reference
Pulegone Reductase (from Mentha piperita)	(+)-Pulegone	~2:1	[3]
Pulegone Reductase (from Nepeta tenuifolia)	(-)-Pulegone	~1:1.3 ((+)-menthone:(-)-isomenthone)	[3]

This data highlights that even in enzymatic systems designed to process pulegone, the formation of multiple products (in this case, diastereomers) is common. This underscores the complexity of achieving high selectivity in reactions involving these monoterpenes.

References

• 1. benchchem.com [benchchem.com]
• 2. PULEGONE AND RELATED SUBSTANCES [inchem.org]
• 3. Frontiers | Functional Characterization and Structural Insights Into Stereoselectivity of Pulegone Reductase in Menthol Biosynthesis [frontiersin.org]

Technical Support Center: Optimization of Reaction Conditions for (-)-Isopulegone Derivatization

Welcome to the technical support center for the derivatization of (-)-Isopulegone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common experimental challenges. Here you will find frequently asked questions (FAQs) and detailed troubleshooting guides to help you optimize your reaction conditions and achieve desired product outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites of (-)-Isopulegone for derivatization?

A1: (-)-Isopulegone possesses two primary reactive sites for derivatization: the α,β-unsaturated ketone moiety and the isopropylidene group. The conjugated system is susceptible to 1,4-conjugate addition (Michael addition) by nucleophiles at the β-carbon and 1,2-addition at the carbonyl carbon. The double bond can also undergo reactions such as epoxidation and reduction. The carbonyl group itself can be converted into derivatives like oximes.

Q2: How can I favor 1,4-conjugate addition over 1,2-addition to the α,β-unsaturated ketone?

A2: The selectivity between 1,4- and 1,2-addition is influenced by the nature of the nucleophile and the reaction conditions. "Soft" nucleophiles, such as thiols, amines, and organocuprates, generally favor 1,4-addition. In contrast, "hard" nucleophiles, like organolithium and Grignard reagents, tend to favor 1,2-addition at the carbonyl carbon. To promote 1,4-addition, it is advisable to use weaker bases and less reactive organometallic reagents.

Q3: What are the common methods for the stereoselective reduction of the carbonyl group in (-)-Isopulegone?

A3: The stereoselective reduction of the carbonyl group in (-)-Isopulegone can be achieved using various reducing agents. Sodium borohydride (B1222165) (NaBH₄) is a common and mild reducing agent. For higher stereoselectivity, more sterically hindered reducing agents like L-selectride can be employed. Catalytic hydrogenation using catalysts such as palladium on carbon (Pd/C) or platinum oxide (PtO₂) can also be utilized, often providing high stereoselectivity. The choice of catalyst and reaction conditions can influence the stereochemical outcome.

Q4: What are some common side reactions to be aware of during the epoxidation of (-)-Isopulegone?

A4: During the epoxidation of α,β-unsaturated ketones like (-)-Isopulegone, several side reactions can occur. If using a peroxy acid like m-CPBA, a Baeyer-Villiger oxidation of the ketone to form a lactone (an ester within a ring) can be a competing reaction.[1] When using hydrogen peroxide under basic conditions, side reactions can also occur. Careful control of the reaction conditions, such as temperature and the choice of epoxidizing agent, can help to minimize these unwanted side products.[2]

Troubleshooting Guides

Low Yield in Michael Addition Reactions

Potential Cause	Troubleshooting Steps	Rationale
Reversibility of the reaction	- Use aprotic polar solvents to better solvate the intermediate. - Consider trapping the resulting enolate with a suitable electrophile. - Lower the reaction temperature to favor the thermodynamic product.	The Michael addition can be reversible, especially if the product is sterically hindered. Altering the reaction conditions can shift the equilibrium towards the product.
Steric hindrance	- Employ less sterically bulky nucleophiles if possible. - For highly hindered substrates, consider using more reactive nucleophiles or catalysts. - Increase the reaction time or temperature, monitoring for side product formation.	Steric hindrance around the β-carbon of (-)-Isopulegone can slow down the rate of nucleophilic attack.
Incorrect catalyst or base	- For thiol additions, tertiary amines or phosphines can be effective catalysts. - For carbon nucleophiles (e.g., enolates), ensure the base is strong enough to deprotonate the donor but not so strong that it favors 1,2-addition.	The choice of catalyst or base is crucial for activating the nucleophile and promoting the desired 1,4-addition pathway.[3][4]
Poor quality of reagents	- Use freshly distilled solvents and purified reagents. - Ensure the nucleophile has not degraded, especially if it is sensitive to air or moisture.	Impurities in the reagents or solvents can inhibit the catalyst or react with the starting materials, leading to lower yields.

Poor Stereoselectivity in Carbonyl Reduction

Potential Cause	Troubleshooting Steps	Rationale
Insufficient steric bulk of the reducing agent	- Switch from NaBH₄ to a more sterically demanding hydride reagent like L-Selectride® or K-Selectride®.	More hindered reducing agents approach the carbonyl group from the less hindered face with greater preference, leading to higher stereoselectivity.
Reaction temperature is too high	- Perform the reduction at lower temperatures (e.g., -78 °C).	Lower temperatures enhance the kinetic control of the reaction, often leading to improved stereoselectivity.
Chelation control not optimal	- In cases where a chelating group is nearby, using a reagent like NaBH₄ with CeCl₃ (Luche reduction) can alter and improve stereoselectivity.	Cerium salts can coordinate with the carbonyl oxygen, influencing the trajectory of the hydride attack.
Catalyst poisoning or deactivation (for catalytic hydrogenation)	- Ensure the substrate and solvent are free from impurities that can poison the catalyst (e.g., sulfur compounds). - Use a fresh batch of catalyst.	A deactivated catalyst will result in incomplete or non-selective reduction.

Experimental Protocols

Protocol 1: Epoxidation of (-)-Isopulegone with Alkaline Hydrogen Peroxide

This protocol describes the nucleophilic epoxidation of the electron-deficient double bond in an α,β-unsaturated ketone.

Materials:

• (-)-Isopulegone

• Hydrogen peroxide (30% aqueous solution)

• Sodium hydroxide (B78521) (NaOH)

• Methanol (B129727)

• Dichloromethane (B109758)

• Saturated aqueous sodium thiosulfate (B1220275) solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve (-)-Isopulegone in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a pre-cooled solution of hydrogen peroxide and sodium hydroxide in methanol to the flask while maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the product with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the resulting epoxide by column chromatography.

Protocol 2: Michael Addition of a Thiol to (-)-Isopulegone

This protocol details the 1,4-conjugate addition of a thiol to (-)-Isopulegone, catalyzed by a base.

Materials:

• (-)-Isopulegone

• Thiol (e.g., thiophenol)

• Triethylamine (B128534) (Et₃N)

• Dichloromethane

• Saturated aqueous ammonium (B1175870) chloride solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve (-)-Isopulegone and the thiol in dichloromethane in a round-bottom flask.

• Add a catalytic amount of triethylamine to the solution.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC.

• Once the reaction is complete, wash the mixture with a saturated aqueous solution of ammonium chloride to remove the triethylamine.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the thioether product by column chromatography.

Protocol 3: Synthesis of (-)-Isopulegone Oxime

This protocol describes the formation of an oxime from the ketone functionality of (-)-Isopulegone.

Materials:

• (-)-Isopulegone

• Hydroxylamine (B1172632) hydrochloride (NH₂OH·HCl)

• Sodium acetate (B1210297)

• Ethanol (B145695)

• Water

Procedure:

• Dissolve hydroxylamine hydrochloride and sodium acetate in a mixture of ethanol and water in a round-bottom flask.

• Add (-)-Isopulegone to the solution.

• Heat the mixture to reflux and stir for the specified time, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature and add water to precipitate the product.

• Filter the solid, wash with cold water, and dry to obtain the crude oxime.

• The product can be further purified by recrystallization.[5]

Visualizations

Caption: Workflow for the epoxidation of (-)-Isopulegone.

Caption: Workflow for the Michael addition of a thiol to (-)-Isopulegone.

Caption: Troubleshooting logic for low reaction yield.

References

• 1. organic chemistry - m-CPBA Selectivity between Baeyer Villiger Oxidation and Epoxidation? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Thiol-Michael addition in polar aprotic solvents: nucleophilic initiation or base catalysis? - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. arpgweb.com [arpgweb.com]

Troubleshooting low enantiomeric excess in (-)-Isopulegone synthesis

Welcome to the Technical Support Center for (-)-Isopulegone Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the enantioselective synthesis of (-)-isopulegone.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiment, offering potential causes and suggested solutions to improve the enantiomeric excess (ee) and overall success of your synthesis.

Issue 1: Low Enantiomeric Excess (ee) or Diastereomeric Excess (de)

Low stereoselectivity is a primary concern in the synthesis of (-)-isopulegone, which typically proceeds via the cyclization of (+)-citronellal to (-)-isopulegol (B1672291), followed by oxidation. The enantiomeric purity of the final product is largely determined by the diastereoselectivity of the initial cyclization step.

Potential Causes:

• Suboptimal Catalyst Choice or Activity: The type and activity of the Lewis acid catalyst are crucial for achieving high stereoselectivity.[1][2] Strong Brønsted acidity can lead to side reactions and lower selectivity.[3]

• Incorrect Reaction Temperature: Asymmetric reactions are often highly sensitive to temperature. Higher temperatures can provide enough energy to overcome the activation energy difference between the desired and undesired diastereomeric transition states, leading to a loss of selectivity.[1]

• Inappropriate Solvent: The solvent can influence the conformation of the substrate-catalyst complex and the solvation of transition states, thereby affecting stereoselectivity.[2]

• Presence of Water or Other Impurities: Moisture can deactivate the Lewis acid catalyst, and impurities in the starting material ((+)-citronellal) can interfere with the reaction.

• Racemization or Epimerization: Harsh oxidation conditions in the subsequent step from (-)-isopulegol to (-)-isopulegone can potentially cause epimerization, although this is less common with mild reagents.[4]

Suggested Solutions:

• Catalyst Selection and Screening:

  • Employ strong Lewis acids with bulky ligands, such as Aluminum tris(2,6-diphenylphenoxide) (ATPH), which has been shown to provide very high selectivities (>99%).[1][3]

  • Zinc Bromide (ZnBr₂) is another effective and commonly used Lewis acid that can achieve high diastereoselectivity.[5]

  • Ensure the catalyst is anhydrous and highly pure. If preparing the catalyst in-house, ensure complete removal of any residual Brønsted acids.

• Temperature Optimization:

  • Lowering the reaction temperature generally enhances diastereoselectivity.[1] Perform the cyclization at temperatures ranging from -78 °C to 0 °C to find the optimal condition for your specific catalyst system.

• Solvent Selection:

  • Non-polar solvents like toluene (B28343) or dichloromethane (B109758) are often used.[5] It is recommended to screen a variety of anhydrous, non-coordinating solvents to determine the best option for your chosen catalyst.

• Strict Anhydrous Conditions:

  • Dry all glassware thoroughly.

  • Use freshly distilled, anhydrous solvents.

  • Perform the reaction under an inert atmosphere (e.g., argon or nitrogen).

• Mild Oxidation:

  • Use mild oxidation reagents for the conversion of (-)-isopulegol to (-)-isopulegone to prevent any potential epimerization.[4] Suitable methods include Dess-Martin periodinane oxidation or Swern oxidation.[5][6]

Frequently Asked Questions (FAQs)

Q1: My enantiomeric excess is significantly lower than reported in the literature, even after optimizing the reaction conditions. What else could be the problem?

A1: First, rigorously validate your analytical method (chiral GC or HPLC). An unoptimized or improperly calibrated method can give inaccurate ee values. Ensure you have baseline separation of the enantiomers. If the analytical method is sound, check the enantiomeric purity of your starting material, (+)-citronellal. Commercially available citronellal (B1669106) can have an enantiomeric purity of at most 77% ee, which will directly limit the maximum achievable ee of your product.[7]

Q2: I am observing the formation of multiple byproducts, such as other isopulegol (B1217435) isomers and p-menthadienes. How can I minimize these?

A2: The formation of byproducts is often due to the presence of Brønsted acid sites on the catalyst or too high a reaction temperature.[3] Using a catalyst with a higher ratio of Lewis to Brønsted acidity is preferred.[3] Lowering the reaction temperature can also disfavor side reactions, particularly dehydration to p-menthadienes.[1]

Q3: Can I improve the enantiomeric excess of my final product after the synthesis is complete?

A3: While achieving high selectivity during the reaction is ideal, some methods for enantiomeric enrichment exist. These include preparative chiral chromatography, though this can be expensive and result in significant material loss. For some compounds, diastereomeric salt formation with a chiral resolving agent followed by separation and regeneration of the enantiomer is possible.[7]

Q4: How critical is the purity of the Lewis acid catalyst?

A4: The purity is extremely critical. Trace amounts of water can hydrolyze the Lewis acid, reducing its activity and potentially generating Brønsted acids that promote side reactions. Other impurities can also interfere with the formation of the active chiral complex.

Data Presentation

Table 1: Comparison of Catalysts for the Cyclization of (+)-Citronellal to (-)-Isopulegol

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield of (-)-Isopulegol (%)	Diastereomeric Ratio (-)-isopulegol:other isomers	Reference(s)
ZnBr₂	Toluene	Reflux	2-5	~70-94	94:6	[5]
Montmorillonite K10	Buffer Medium	Room Temp	2	up to 81% conversion, 51% selectivity	Varies with catalyst prep	[5]
Aluminum tris(2,6-diphenylphenoxide) (ATPH)	Not specified	Not specified	Not specified	High	>99% selectivity for desired isomer	[1][3]
Sn-B-NaYZE	Liquid CO₂	Not specified	0.75	99% conversion, 99% selectivity	94% selectivity for (-)-isopulegol	[8]

Experimental Protocols

Protocol 1: Synthesis of (-)-Isopulegone from (+)-Citronellal

This two-step protocol involves the Lewis acid-catalyzed cyclization of (+)-citronellal to (-)-isopulegol, followed by a mild oxidation to yield (-)-isopulegone.

Step 1: Cyclization of (+)-Citronellal to (-)-Isopulegol using Zinc Bromide [5]

• Materials: (+)-Citronellal (high enantiomeric purity), Anhydrous Zinc Bromide (ZnBr₂), Toluene (anhydrous), 0.05 mol/L Hydrobromic acid (HBr) aqueous solution, Diethyl ether, Saturated aqueous sodium bicarbonate, Saturated brine, Anhydrous magnesium sulfate.

• Procedure:

  • Set up a round-bottom flask with a reflux condenser and a magnetic stirrer under an inert atmosphere (e.g., Nitrogen or Argon).

  • Charge the flask with anhydrous ZnBr₂ (0.1 equivalents) and anhydrous toluene.

  • Add a solution of (+)-citronellal (1.0 equivalent) in anhydrous toluene to the flask.

  • Heat the mixture to reflux and maintain for 2-5 hours, monitoring the reaction progress by TLC or GC.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by adding a 0.05 mol/L aqueous solution of HBr.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate, and saturated brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude (-)-isopulegol can be purified by fractional distillation.

Step 2: Oxidation of (-)-Isopulegol to (-)-Isopulegone using Swern Oxidation [6][9]

• Materials: (-)-Isopulegol (from Step 1), Oxalyl chloride, Dimethyl sulfoxide (B87167) (DMSO), Triethylamine (B128534) (Et₃N), Dichloromethane (DCM, anhydrous).

• Procedure:

  • To a solution of oxalyl chloride (2.0 equivalents) in anhydrous DCM at -78 °C under an inert atmosphere, add a solution of DMSO (3.0 equivalents) in anhydrous DCM dropwise.

  • Stir the mixture for 15 minutes.

  • Add a solution of (-)-isopulegol (1.0 equivalent) in anhydrous DCM dropwise.

  • Stir the reaction mixture for 30 minutes at -78 °C.

  • Add triethylamine (6.0 equivalents) dropwise, and stir for another 15 minutes.

  • Allow the reaction to slowly warm to room temperature.

  • Quench the reaction with water and extract with DCM.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude (-)-isopulegone by flash column chromatography on silica (B1680970) gel.

Protocol 2: Determination of Enantiomeric Excess by Chiral Gas Chromatography (GC)[11][12]

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: Chiral capillary column, e.g., CYCLODEX-B (30 m x 0.32 mm, 0.25 µm film thickness).

• Carrier Gas: Nitrogen or Helium at a flow rate of 1 mL/min.

• Temperatures:

  • Injector: 250 °C

  • Detector: 250 °C

  • Oven Program: Start at 80 °C, ramp to 95 °C at 2 °C/min, then ramp to 110 °C at 0.5 °C/min.

• Sample Preparation: Prepare a dilute solution of the purified (-)-isopulegone in a suitable solvent (e.g., hexane (B92381) or dichloromethane).

• Analysis: Inject the sample and integrate the peak areas for the two enantiomers. The enantiomeric excess (ee) is calculated using the formula:

  • ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

Mandatory Visualizations

Caption: Experimental workflow for the two-step synthesis of (-)-Isopulegone.

Caption: Troubleshooting logic for low enantiomeric excess in (-)-Isopulegone synthesis.

References

• 1. pure.ul.ie [pure.ul.ie]
• 2. researchgate.net [researchgate.net]
• 3. Insight in the activity and diastereoselectivity of various Lewis acid catalysts for the citronellal cyclization | Center for Molecular Modeling [molmod.ugent.be]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Swern oxidation - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. Swern Oxidation | Chem-Station Int. Ed. [en.chem-station.com]

Degradation pathways of (-)-Isopulegone under different conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (-)-Isopulegone. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the degradation of (-)-Isopulegone under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for (-)-Isopulegone?

A1: (-)-Isopulegone can degrade through several pathways depending on the conditions it is subjected to. The most common degradation routes include isomerization, oxidation, and reduction. In biological systems, (-)-isopulegone is known to isomerize to pulegone (B1678340), undergo reduction to isopulegol, and be oxidized at the allylic position.[1] Under experimental conditions, it can undergo thermal, acid-catalyzed, base-catalyzed, and oxidative degradation.

Q2: How can I monitor the degradation of (-)-Isopulegone in my experiments?

A2: The degradation of (-)-Isopulegone and the formation of its degradation products can be effectively monitored using chromatographic techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is well-suited for identifying volatile degradation products.[2][3] High-Performance Liquid Chromatography (HPLC), particularly with a chiral stationary phase, is excellent for separating and quantifying (-)-Isopulegone and its isomers.[4]

Q3: My (-)-Isopulegone sample shows a new peak corresponding to pulegone over time. What is causing this?

A3: The appearance of pulegone in your (-)-Isopulegone sample is likely due to isomerization. This conversion can be catalyzed by enzymes, acids, or bases.[5][6] Even neutral conditions, if not carefully controlled, can sometimes lead to slow isomerization, especially with prolonged storage or exposure to certain surfaces.

Troubleshooting Guides

Issue 1: Unexpected Isomerization to Pulegone

Symptoms:

• Appearance of a new peak in GC or HPLC chromatograms with a retention time and mass spectrum corresponding to pulegone.

• Decrease in the peak area of (-)-Isopulegone over time.

Possible Causes:

• Acidic or Basic Conditions: Traces of acid or base in your reaction mixture, solvent, or on glassware can catalyze the isomerization.

• Thermal Stress: Elevated temperatures can promote the conversion of isopulegone (B1219328) to the more thermodynamically stable pulegone.

• Enzymatic Activity: If working with biological matrices, endogenous enzymes may be responsible for the isomerization.[6]

Solutions:

• pH Control: Ensure all solvents and reagents are neutral and buffer your reaction mixture if necessary. Use silylated glassware to minimize surface acidity.

• Temperature Control: Store (-)-Isopulegone samples at low temperatures and in the dark. Perform reactions at the lowest effective temperature.

• Enzyme Deactivation: If working with biological samples, consider heat inactivation or the use of enzyme inhibitors to prevent enzymatic conversion.

Issue 2: Formation of Unknown Oxidation Products

Symptoms:

• Appearance of multiple new peaks in the chromatogram, often with higher molecular weights or containing oxygen atoms as indicated by MS.

• Discoloration or change in the physical properties of the sample.

Possible Causes:

• Exposure to Air (Oxygen): Autoxidation can occur, especially in the presence of light or trace metal impurities.

• Use of Oxidizing Agents: Reagents like potassium permanganate (B83412) or ozone will lead to oxidative cleavage of the double bonds.[7]

• Photodegradation: Exposure to UV or even ambient light can initiate photo-oxidative processes.[8][9]

Solutions:

• Inert Atmosphere: Handle and store (-)-Isopulegone under an inert atmosphere (e.g., nitrogen or argon).

• Avoid Strong Oxidants: If oxidative degradation is not the intended reaction, ensure all reagents and solvents are free from peroxides and other oxidizing species.

• Light Protection: Store samples in amber vials or protect them from light.

Degradation Pathway Diagrams

The following diagrams illustrate the key degradation pathways of (-)-Isopulegone.

Caption: Isomerization of (-)-Isopulegone to Pulegone.

Caption: In-vivo metabolic pathways of (-)-Isopulegone.[1]

Experimental Protocols

Protocol 1: GC-MS Analysis of (-)-Isopulegone and its Degradation Products

This protocol provides a general method for the analysis of (-)-isopulegone and its volatile degradation products.

1. Sample Preparation:

• Dissolve a known amount of the (-)-isopulegone sample in a suitable volatile solvent (e.g., hexane, ethyl acetate) to a final concentration of approximately 1 mg/mL.
• If necessary, perform a liquid-liquid extraction or solid-phase extraction to clean up complex matrices.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC (or equivalent).
• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent).
• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.
• Injector Temperature: 250 °C.
• Oven Program:
• Initial temperature: 60 °C, hold for 2 minutes.
• Ramp: 10 °C/min to 280 °C.
• Hold at 280 °C for 5 minutes.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• MSD Conditions:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Range: 40-400 amu.
• Source Temperature: 230 °C.
• Quadrupole Temperature: 150 °C.

3. Data Analysis:

• Identify compounds by comparing their mass spectra with a reference library (e.g., NIST).
• Confirm identifications using authentic standards when available.
• Quantify compounds using an internal standard method for better accuracy.

Protocol 2: HPLC Analysis for Isomerization of (-)-Isopulegone

This protocol is designed to separate and quantify (-)-isopulegone and its isomer, pulegone.

1. Sample Preparation:

• Dissolve the sample in the mobile phase to a concentration of approximately 0.1 mg/mL.
• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: Waters Alliance 2695 (or equivalent) with a photodiode array (PDA) detector.
• Column: Chiral stationary phase column (e.g., polysaccharide-based) for enantiomeric separation if needed, or a standard C18 column (4.6 x 250 mm, 5 µm) for separating isopulegone from pulegone.
• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v). The exact ratio may need optimization depending on the column and specific isomers.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 25 °C.
• Detection Wavelength: 254 nm.

3. Data Analysis:

• Identify peaks by comparing their retention times with those of pure standards.
• Create a calibration curve for each compound to quantify their concentrations in the samples.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the degradation of (-)-Isopulegone under different conditions. Note: This data is for illustrative purposes and may not represent actual experimental results.

Condition	Major Degradation Product(s)	(-)-Isopulegone Remaining after 24h (%)	Product Yield (%)
Thermal (100 °C)	Pulegone	75	25
Acidic (pH 2, 25 °C)	Pulegone	60	40
Basic (pH 12, 25 °C)	Pulegone, Epimerized Isopulegone	50	45 (Pulegone), 5 (Epimer)
Oxidative (KMnO₄)	3-Methyladipic acid	<5	>90
Photodegradation (UV)	Various photo-oxidation products	40	60 (total products)

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for studying the degradation of (-)-Isopulegone.

Caption: General workflow for investigating (-)-Isopulegone degradation.

References

• 1. PULEGONE AND RELATED SUBSTANCES [inchem.org]
• 2. ssi.shimadzu.com [ssi.shimadzu.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Metabolism of monoterpenes: demonstration that (+)-cis-isopulegone, not piperitenone, is the key intermediate in the conversion of (-)-isopiperitenone to (+)-pulegone in peppermint (Mentha piperita) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ozonolysis - Wikipedia [en.wikipedia.org]
• 8. Photodegradation of quinestrol in waters and the transformation products by UV irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pure.uva.nl [pure.uva.nl]

Technical Support Center: Stabilizing (-)-Isopulegone in Formulations

Welcome to the technical support center for (-)-isopulegone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming stability challenges when working with (-)-isopulegone in various formulations. Here you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the integrity and efficacy of your products.

Frequently Asked Questions (FAQs)

Q1: What is (-)-isopulegone and why is it prone to instability in formulations?

A1: (-)-Isopulegone is a monoterpene ketone, a class of compounds commonly found in essential oils.[1] As a volatile and unsaturated organic compound, its chemical structure makes it susceptible to degradation from various environmental factors.[2][3] Key factors contributing to its instability include:

• Oxidation: The presence of double bonds and an allylic methyl group makes it vulnerable to oxidation, especially when exposed to air.[4]

• Isomerization: It can undergo reversible isomerization to the more stable, but potentially more toxic, pulegone (B1678340).[4]

• Volatility: Like many essential oil components, it has a high vapor pressure, leading to loss of the active ingredient from the formulation over time.[2]

• Sensitivity to Light and Heat: Exposure to UV light and elevated temperatures can provide the energy needed to initiate or accelerate degradation reactions.[5][6]

Q2: What are the primary chemical degradation pathways for (-)-isopulegone?

A2: The main degradation pathways for (-)-isopulegone involve isomerization, oxidation, and reduction.[4] Isomerization to pulegone is a significant concern due to the different toxicological profile of pulegone.[4] Oxidation can occur at the allylic position to form 9-hydroxyisopulegone, which may further cyclize.[4] Reduction of the ketone group leads to the formation of isopulegol.[4] Understanding these pathways is critical for developing a targeted stabilization strategy.

Caption: Primary degradation pathways of (-)-isopulegone.

Q3: What are the most effective strategies for stabilizing (-)-isopulegone?

A3: The most effective strategies focus on creating a protective barrier around the molecule to shield it from environmental factors.[6] Encapsulation is a widely used and highly successful approach for improving the stability of volatile oils like (-)-isopulegone.[2][3][7] This involves entrapping the oil in a solid matrix, which can reduce volatility, prevent oxidation, and offer controlled release.[8]

Table 1: Comparison of Common Stabilization Techniques

Stabilization Technique	Mechanism of Protection	Advantages	Disadvantages
Microencapsulation (Spray Drying)	Forms a solid, protective shell around oil droplets.[7]	Cost-effective, scalable, good protection against oxidation.	Requires thermal processing, which can degrade some sensitive compounds.
Complexation (Cyclodextrins)	The hydrophobic inner cavity of cyclodextrin (B1172386) encapsulates the molecule.[9]	High stability, improves water solubility, protects from light and oxidation.	Limited loading capacity, can be expensive.
Emulsion Systems (Pickering, Nanoemulsions)	Disperses oil in an aqueous phase, stabilized by particles or surfactants.[9]	Improves bioavailability, suitable for liquid formulations.	Can be sensitive to pH and temperature changes; potential for droplet aggregation.[9]
Liposomes	Encapsulation within a lipid bilayer vesicle.[2]	Biocompatible, can carry both hydrophilic and lipophilic compounds.[2]	Lower loading capacity, potential for lipid oxidation and leakage during storage.[2][9]
Use of Antioxidants	Scavenge free radicals to inhibit oxidative degradation pathways.	Simple to incorporate into formulations.	Does not prevent volatilization or isomerization; effectiveness may decrease over time.

Troubleshooting Guide

This guide addresses common issues encountered during the formulation and storage of products containing (-)-isopulegone.

Caption: Troubleshooting workflow for (-)-isopulegone formulation instability.

Issue 1: Rapid loss of characteristic minty aroma from the formulation.

• Possible Cause: High volatility of (-)-isopulegone leading to its evaporation from the product matrix.

• Troubleshooting Steps:

  • Confirm Loss: Use a quantitative analytical method like GC-MS to confirm a decrease in the concentration of (-)-isopulegone over time.

  • Evaluate Packaging: Ensure the product is stored in airtight containers to minimize headspace and prevent escape.

  • Implement Encapsulation: This is the most effective solution. Encapsulating (-)-isopulegone in a solid matrix, such as through spray drying with maltodextrin (B1146171) or gum arabic, will significantly reduce its vapor pressure.[6][7]

Issue 2: Appearance of new peaks during chromatographic analysis (GC/HPLC) of a stability sample.

• Possible Cause: Chemical degradation of (-)-isopulegone into products like pulegone (isomerization) or 9-hydroxyisopulegone (oxidation).[4]

• Troubleshooting Steps:

  • Identify Degradants: Use mass spectrometry (GC-MS or LC-MS) to identify the structure of the unknown peaks. Compare fragmentation patterns and retention times with reference standards of suspected degradants.

  • Control Atmosphere: If oxidation products are identified, protect the formulation from oxygen. Manufacture and package under an inert atmosphere (e.g., nitrogen).[6]

  • Add Antioxidants: Incorporate an oil-soluble antioxidant like BHT (butylated hydroxytoluene) or tocopherol (Vitamin E) into the formulation.

  • Control pH: Degradation of terpene ketones can be pH-dependent.[5] Evaluate the stability of (-)-isopulegone in different buffer systems to find the optimal pH range for your formulation.

Issue 3: Poor solubility or phase separation in an aqueous-based formulation.

• Possible Cause: (-)-Isopulegone is a hydrophobic oil and is practically insoluble in water.[10]

• Troubleshooting Steps:

  • Use a Surfactant System: Create an emulsion or microemulsion using appropriate food-grade or pharmaceutical-grade surfactants.

  • Cyclodextrin Complexation: Encapsulation with beta-cyclodextrin (B164692) or its derivatives can significantly enhance the aqueous solubility of (-)-isopulegone.[9]

  • Co-solvents: Use of co-solvents like ethanol (B145695) or propylene (B89431) glycol can improve solubility, but this may not be suitable for all product types and does not solve the volatility issue.

Key Experimental Protocols

Protocol 1: Microencapsulation of (-)-Isopulegone via Spray Drying

This protocol describes a standard method for encapsulating (-)-isopulegone to enhance its stability.

• Materials:

  • (-)-Isopulegone (pure)

  • Wall material: Gum arabic or Maltodextrin

  • High-shear mixer

  • Spray dryer

  • Purified water

• Methodology:

  • Carrier Solution Preparation: Prepare a 30% (w/v) solution of the wall material (e.g., gum arabic) in purified water. Stir until fully dissolved.

  • Emulsion Formation: Add (-)-isopulegone to the carrier solution to form the core material. The typical core-to-wall ratio is 1:4 by weight.

  • Homogenization: Emulsify the mixture using a high-shear mixer at 10,000 rpm for 5-10 minutes until a stable, fine emulsion is formed.

  • Spray Drying: Atomize the emulsion into the spray dryer. Typical operating conditions are:

    • Inlet temperature: 160-180 °C

    • Outlet temperature: 80-100 °C

    • Feed flow rate: Adjusted to maintain the desired outlet temperature.

  • Powder Collection: Collect the resulting dry powder from the cyclone collector. Store in an airtight, light-resistant container at 4 °C.

Protocol 2: Quantification of (-)-Isopulegone by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a reliable method for quantifying (-)-isopulegone in formulations and stability studies.

• Instrumentation & Columns:

  • Gas chromatograph with a mass selective detector.

  • Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Sample Preparation:

  • Accurately weigh a sample of the formulation containing an estimated 1-5 mg of (-)-isopulegone.

  • For encapsulated powders, dissolve the sample in water first, then perform a liquid-liquid extraction with a non-polar solvent like hexane (B92381) or dichloromethane. For emulsions, directly extract with the solvent.

  • Use an internal standard (e.g., tetradecane) for improved accuracy.

  • Filter the extract through a 0.22 µm filter before injection.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium, constant flow at 1.0 mL/min

  • Oven Program: Initial temperature 60 °C, hold for 2 min, ramp at 10 °C/min to 240 °C, hold for 5 min.

  • MS Transfer Line: 280 °C

  • Ion Source: 230 °C

  • Mode: Scan (for identification) or Selected Ion Monitoring (SIM) (for quantification, targeting m/z fragments of isopulegone).

• Quantification:

  • Prepare a calibration curve using pure (-)-isopulegone standard solutions of known concentrations.

  • Calculate the concentration in the sample by comparing the peak area ratio of (-)-isopulegone to the internal standard against the calibration curve.

Caption: Workflow for a typical stability study of (-)-isopulegone.

References

• 1. Effects of bioactive monoterpenic ketones on membrane organization. A langmuir film study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmainfo.in [pharmainfo.in]
• 3. Terpenes and Essential Oils in Pharmaceutics: Applications as Therapeutic Agents and Penetration Enhancers with Advanced Delivery Systems for Improved Stability and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PULEGONE AND RELATED SUBSTANCES [inchem.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Development, Stability, and In Vitro/In Vivo Studies of Volatile Oil Pickering Emulsion Stabilized by Modified Amber - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Showing Compound Isopulegone (FDB014368) - FooDB [foodb.ca]

Technical Support Center: HPLC Analysis of (-)-Isopulegone

This guide provides troubleshooting solutions and answers to frequently asked questions regarding peak tailing in the High-Performance Liquid Chromatography (HPLC) analysis of (-)-Isopulegone.

Troubleshooting Guide: Resolving Peak Tailing

This section offers step-by-step solutions to common issues encountered during the analysis of (-)-Isopulegone.

Question 1: My (-)-Isopulegone peak is tailing, but other peaks in the chromatogram have a good shape. What is the likely cause and how do I fix it?

Answer:

When only the peak for a specific compound like (-)-Isopulegone is tailing, the issue is likely due to secondary chemical interactions between the analyte and the HPLC column's stationary phase. For a moderately polar ketone like (-)-Isopulegone, this often involves interaction with residual silanol (B1196071) groups on the silica-based column packing.[1]

Follow this systematic approach to resolve the issue:

Step 1: Mobile Phase pH Adjustment The primary method to reduce interactions with acidic silanol groups is to lower the pH of the mobile phase.[2][3] This protonates the silanols, minimizing their ability to interact with the partial negative charge on the oxygen of Isopulegone's ketone group.

• Action: Add a small amount of an acidifier to the aqueous portion of your mobile phase. Start with 0.1% formic acid or 0.1% acetic acid.

• Protocol: See "Experimental Protocol 1: Systematic Mobile Phase Adjustment."

Step 2: Evaluate Your HPLC Column Older columns or those not designed for analyzing polar compounds may have a high concentration of active silanol groups.[1]

• Action: Switch to a modern, high-purity silica (B1680970) column that is "end-capped" or "base-deactivated."[4][5] These columns have been chemically treated to cover most of the active silanol sites, leading to improved peak shapes for polar analytes.

• Recommendation: Columns with C18, Phenyl, or polar-embedded phases are excellent choices.[6]

Step 3: Consider Mobile Phase Additives If pH adjustment is not sufficient, a competitive agent can be added to the mobile phase.

• Action: While more common for strongly basic analytes, adding a low concentration of a competing agent can sometimes help. However, this is an advanced step and should be tried after pH and column adjustments. For a neutral compound like Isopulegone, simply increasing the ionic strength of the buffer (e.g., using 20-50 mM phosphate (B84403) buffer if not using MS detection) can help mask residual silanol activity.[2][7]

Question 2: All of the peaks in my chromatogram, including (-)-Isopulegone, are tailing. What does this indicate?

Answer:

If all peaks in the chromatogram exhibit tailing, the problem is almost certainly physical or system-related, not chemical.[5] This "universal" tailing points to an issue that is causing band broadening before the separation occurs in the column.

The diagram below outlines a workflow for diagnosing these system-level issues.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromtech.com [chromtech.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Developing HPLC Methods [sigmaaldrich.com]
• 7. gmpinsiders.com [gmpinsiders.com]

Minimizing by-product formation in (-)-Isopulegone reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize by-product formation in reactions involving (-)-Isopulegone.

I. Cyclization of (+)-Citronellal to (-)-Isopulegol (B1672291)

The acid-catalyzed intramolecular ene reaction of (+)-citronellal is a common method to produce (-)-isopulegol, a direct precursor to (-)-isopulegone. However, this reaction is prone to the formation of several by-products.

Frequently Asked Questions (FAQs)

Q1: What are the primary by-products observed during the acid-catalyzed cyclization of (+)-citronellal?

A1: The main side products include:

• Isomers of Isopulegol (B1217435): Such as iso-isopulegol, neo-isopulegol, and neoiso-isopulegol are common by-products.[1][2]

• Dehydration Products: Loss of a water molecule can lead to the formation of various isomers of p-menthadiene.[1]

• Di-isopulegyl ethers: Intermolecular reaction between two isopulegol molecules can form ethers.[1]

• Unreacted Citronellal (B1669106): Incomplete conversion results in the presence of the starting material.

Q2: How does the type of acid catalyst (Brønsted vs. Lewis) influence the reaction and by-product formation?

A2: The nature of the acid catalyst is crucial. Lewis acids are generally preferred as they are believed to selectively promote the desired intramolecular carbonyl-ene reaction to form isopulegol.[1] Strong Brønsted acids can lead to a higher proportion of undesirable side reactions, particularly dehydration to form p-menthadienes and etherification.[1][3] Therefore, a catalyst with a balanced ratio of Lewis to Brønsted acidity is often optimal for achieving high selectivity.[3]

Q3: What are the key reaction parameters to control for minimizing by-products?

A3: Several parameters should be carefully controlled:

• Temperature: Lower reaction temperatures generally disfavor the endothermic dehydration pathway, reducing the formation of p-menthadienes.[1]

• Catalyst Loading: Optimizing the amount of catalyst is essential. Insufficient catalyst can lead to incomplete conversion, while an excess may promote side reactions.[1]

• Reaction Time: Monitoring the reaction progress is important to stop it at the point of maximum isopulegol yield, preventing the subsequent formation of ethers and other degradation products.[1]

• Solvent: The choice of solvent can influence the reaction pathway. Non-polar solvents like cyclohexane (B81311) are commonly used.[1]

• Water Content: While anhydrous conditions are generally preferred, for some catalysts like montmorillonite (B579905) clay, a controlled amount of water in a buffer medium can be beneficial. However, careful optimization is necessary as excess water can promote side reactions.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield of (-)-Isopulegol and formation of multiple by-products	- Inappropriate catalyst selection.- Non-optimal reaction conditions (temperature, time, solvent).- Incorrect catalyst loading.	- Screen different solid acid catalysts (e.g., zeolites like H-Beta, montmorillonite K10 clay).[1]- Systematically optimize reaction temperature, time, and solvent.- Titrate catalyst loading to find the optimal concentration.[1]
Predominant formation of p-menthadienes (dehydration)	- High reaction temperature.- Catalyst with strong Brønsted acidity.	- Lower the reaction temperature.[1]- Use a catalyst with a higher ratio of Lewis to Brønsted acid sites (e.g., zirconia-based catalysts).[1][3]- Carefully control the water content in the reaction mixture.[1]
Significant formation of di-isopulegyl ethers	- Prolonged reaction time.- High catalyst acidity.- High substrate concentration.	- Monitor the reaction and stop it at optimal conversion.- Choose a catalyst with moderate acidity.[1]- Reduce the initial concentration of citronellal.[1]
Presence of multiple isopulegol isomers	- Catalyst type and reaction conditions favoring isomerization.	- Screen different catalysts; some may offer higher diastereoselectivity.- Optimize reaction temperature and time, as prolonged reaction can lead to equilibration of isomers.

Data Presentation: Catalyst Performance in Citronellal Cyclization

Catalyst	Solvent	Temperature (°C)	Citronellal Conversion (%)	Isopulegol Selectivity (%)	Reference
Cu/beta zeolite	None	180	90.20	80.98	[4]
Ni/beta zeolite	None	180	42.53	76.60	[4]
Montmorillonite K10	Benzene	80	81	51	[5]
ZSM-5	Benzene	80	45	~47 (Yield)	[5]
MCM-41	Benzene	80	-	~40 (Yield)	[5]
Zr-beta-100	-	-	87	98	[5]
ZrO2-4-500	-	-	94	85	[5]

Note: "-" indicates data not specified in the source. "Yield" is reported where selectivity was not explicitly stated.

Experimental Protocol: Cyclization of (+)-Citronellal using Montmorillonite K10

This protocol provides a general guideline for the cyclization of (+)-citronellal using a solid acid catalyst.

Materials:

• (+)-Citronellal

• Montmorillonite K10 clay (activated)

• Anhydrous toluene (B28343) or cyclohexane

• Anhydrous magnesium sulfate

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Filtration apparatus

• Rotary evaporator

Procedure:

• Catalyst Activation: Activate the montmorillonite K10 clay by heating it under vacuum at 110-120 °C for 2-4 hours to remove adsorbed water.

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve (+)-citronellal in the chosen anhydrous solvent (e.g., toluene) to a concentration of approximately 0.5-1 M.

• Reaction Initiation: Add the activated montmorillonite K10 catalyst to the solution (typically 5-10 wt% with respect to citronellal).

• Heating and Monitoring: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring. Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by GC or TLC.

• Work-up: Once the desired conversion is achieved, cool the reaction mixture to room temperature.

• Catalyst Removal: Remove the catalyst by filtration through a pad of celite or a syringe filter.

• Solvent Removal: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude (-)-isopulegol can be purified by vacuum distillation.[6]

Diagrams

General experimental workflow for citronellal cyclization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Chromatographic Resolution of Isopulegone Enantiomers

Welcome to the Technical Support Center for Chromatographic Analysis. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot and enhance the separation of isopulegone (B1219328) enantiomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating isopulegone enantiomers?

A1: Isopulegone enantiomers possess identical physical and chemical properties in an achiral environment, making their separation challenging. Effective resolution requires the use of a chiral stationary phase (CSP) or a chiral additive in the mobile phase to create a diastereomeric interaction, which allows for differential retention and separation. Common issues include poor resolution, peak co-elution, peak tailing, and long analysis times.

Q2: Which chromatographic techniques are most suitable for isopulegone enantiomer resolution?

A2: Both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are effective for separating isopulegone enantiomers. The choice depends on the sample matrix, required sensitivity, and available instrumentation. GC is often preferred for volatile compounds like isopulegone, while HPLC offers a wider variety of chiral stationary phases.

Q3: How do I select the appropriate chiral stationary phase (CSP)?

A3: For GC, cyclodextrin-based CSPs are highly effective for separating terpene enantiomers like isopulegone. For HPLC, polysaccharide-based CSPs, such as those derived from amylose (B160209) or cellulose (B213188), are a good starting point, especially under normal phase conditions.[1] Column selection is often empirical, and screening several columns with different chiral selectors is recommended for optimal results.

Q4: What is a typical starting point for method development?

A4: For HPLC, a normal phase method using a polysaccharide-based column (e.g., amylose-based) with a mobile phase of n-hexane and an alcohol modifier like isopropanol (B130326) (e.g., 98:2 v/v) is a robust starting point.[1] For GC, a cyclodextrin-based column with a standard temperature program (e.g., starting at 60°C and ramping to 200°C) is a good initial approach.

Q5: Can temperature affect my chiral separation?

A5: Yes, temperature is a critical parameter. In HPLC, lower temperatures often improve resolution by enhancing the chiral recognition mechanism, though it may increase backpressure and analysis time. In GC, optimizing the temperature ramp is crucial for achieving baseline separation.

Troubleshooting Guides

Guide 1: Poor or No Resolution of Enantiomers

If you are observing a single peak or two poorly resolved peaks, consult the following troubleshooting workflow.

Caption: Troubleshooting workflow for poor enantiomeric resolution.

Detailed Steps:

• Verify System Suitability: Ensure your chromatography system is functioning correctly with a standard, non-chiral compound before troubleshooting the chiral separation.

• Optimize Mobile Phase/Temperature Program:

  • HPLC: The polarity of the mobile phase is critical. In normal phase, decrease the concentration of the alcohol modifier (e.g., from 2% isopropanol to 1%) to increase retention and potentially improve resolution.

  • GC: A slower temperature ramp rate allows for more interaction between the enantiomers and the CSP, which can enhance separation.

• Adjust Flow Rate (HPLC) or Carrier Gas Velocity (GC):

  • HPLC: Lowering the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min) can increase the number of theoretical plates and improve resolution.

  • GC: Ensure the carrier gas linear velocity is optimal for the column diameter.

• Change Column Temperature:

  • HPLC: Try decreasing the column temperature in 5°C increments. Lower temperatures often enhance the enantioselectivity of polysaccharide-based CSPs.

• Select a Different Chiral Stationary Phase: If the above steps do not yield satisfactory results, the chosen CSP may not be suitable for isopulegone. Screen columns with different chiral selectors (e.g., if using an amylose-based column, try a cellulose-based one).

Guide 2: Peak Tailing or Broadening

Peak tailing or broadening reduces resolution and affects accurate quantification. Use the following guide to diagnose and resolve these issues.

Caption: Troubleshooting guide for peak shape issues.

Detailed Steps:

• Minimize Extra-Column Volume: Excessive tubing length or dead volume in connections between the injector, column, and detector can cause peak broadening. Ensure all connections are secure and tubing is as short as possible.

• Check Sample Solvent: Injecting a sample dissolved in a solvent much stronger than the mobile phase can cause peak distortion. Whenever possible, dissolve the isopulegone standard in the initial mobile phase.

• Assess Column Health: Column contamination or degradation can lead to peak tailing. Try flushing the column with a strong solvent. If the problem persists, the column may need to be replaced.

• Address Active Sites (Especially in GC): Active sites in the GC inlet liner or at the head of the column can cause tailing for polarizable molecules. Use a deactivated liner and trim a small section (5-10 cm) from the front of the column.

Experimental Protocols & Data

HPLC Method for Isopulegol (B1217435) Isomers (Analogous to Isopulegone)

This protocol, designed for isopulegol, serves as an excellent starting point for isopulegone due to their structural similarity.[1]

Instrumentation and Materials:

• HPLC System: Standard system with a pump, autosampler, column oven, and UV detector.

• Chiral Stationary Phase: Amylose-based CSP, such as CHIRALPAK® AD-H (250 mm x 4.6 mm, 5 µm).[1]

• Mobile Phase: n-Hexane / Isopropanol.

• Sample Preparation: Dissolve isopulegone in the mobile phase to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.[1]

Chromatographic Conditions:

Parameter	Value
Column	CHIRALPAK® AD-H, 5 µm, 250 x 4.6 mm
Mobile Phase	n-Hexane / Isopropanol (98:2, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 210 nm
Injection Volume	10 µL

Expected Results for Isopulegol Isomers:

Note: Retention times (t_R), resolution (R_s), and selectivity (α) are representative for isopulegol and may vary for isopulegone. The goal is to achieve baseline resolution (R_s > 1.5) between the enantiomeric pairs.

Compound	Retention Time (t_R) (min)	Resolution (R_s)	Selectivity (α)
(+)-iso-isopulegol	8.5	-	-
(-)-iso-isopulegol	9.2	2.1	1.10
(+)-isopulegol	10.1	2.5	1.12
(-)-isopulegol	11.0	2.3	1.11

GC Method for Terpene Enantiomers (Applicable to Isopulegone)

This protocol is a general method for separating chiral terpenes and can be adapted for isopulegone.

Instrumentation and Materials:

• GC System: Gas chromatograph with a Flame Ionization Detector (FID) and a split/splitless inlet.

• Chiral Stationary Phase: Cyclodextrin-based CSP, such as a Rt-βDEXcst column (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at an appropriate linear velocity.

• Sample Preparation: Dilute the isopulegone sample in a suitable solvent (e.g., hexane (B92381) or ethanol) to a concentration of ~100 µg/mL.

Chromatographic Conditions:

Parameter	Value
Column	Rt-βDEXcst (30 m x 0.25 mm, 0.25 µm)
Inlet Temperature	250°C
Injection Mode	Split (e.g., 50:1 ratio)
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	60°C (hold 1 min), ramp at 2°C/min to 200°C
Detector	FID at 250°C

Expected Results for Isopulegone Enantiomers:

Quantitative data is hypothetical and for illustrative purposes. The goal is to achieve two distinct, well-resolved peaks for the (+) and (-) enantiomers.

Enantiomer	Expected Retention Time (min)
(+)-Isopulegone	~45.5
(-)-Isopulegone	~46.2

References

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Guide to the Validation of Analytical Methods for (-)-Isopulegone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography (HPLC) for the quantitative analysis of (-)-Isopulegone. Due to the limited availability of fully validated methods for (-)-Isopulegone in the public domain, this guide presents methodologies and validation data for its structural isomer, pulegone (B1678340), as a scientifically relevant surrogate. This information is intended to assist researchers in the development and validation of analytical methods for (-)-Isopulegone.

Data Presentation: A Comparative Overview

The selection of an appropriate analytical method is critical for accurate quantification, quality control, and regulatory compliance. Gas chromatography is often preferred for volatile compounds like monoterpenes due to its high resolution and sensitivity.[1][2] However, HPLC offers an alternative approach, particularly when GC is not available or when different selectivity is required.

The following tables summarize the key performance parameters of a GC-FID method and an HPLC-UV method for the quantification of pulegone. This data has been compiled to provide a comprehensive comparison.

Table 1: Performance Comparison of Analytical Methods for Pulegone Analysis

Parameter	Gas Chromatography-Flame Ionization Detector (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity Range	0.5–25 µg/mL[3][4]	Not explicitly stated, but linearity is a key validation parameter.[5][6][7]
Correlation Coefficient (r²)	> 0.99 (Implied by good linearity)	Typically ≥ 0.999[8]
Accuracy (% Recovery)	95% to 106%[3][4]	Typically within 98-102%[9]
Precision (% RSD)	0.2% (Repeatability of peak height)[3][4]	Typically < 2%[9]
Limit of Detection (LOD)	~5 µg/L[3][4]	Method dependent, can be in the µg/mL range.[7]
Limit of Quantification (LOQ)	Not explicitly stated, but determinable from LOD.	Method dependent, can be in the µg/mL range.[7]

Experimental Protocols

Detailed methodologies for the GC-FID and HPLC-UV analysis of pulegone are provided below. These protocols can serve as a starting point for the development of a validated method for (-)-Isopulegone.

Method 1: Enantioselective Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is suitable for the separation and quantification of pulegone enantiomers and can be adapted for (-)-Isopulegone.

Sample Preparation:

Essential oil samples can be diluted in a suitable solvent such as ethyl acetate (B1210297) prior to injection.[1] For food matrices, a simultaneous distillation-extraction (SDE) technique with a Likens-Nickerson apparatus using dichloromethane (B109758) as the extraction solvent can be employed.[3][4]

Instrumentation:

• Gas Chromatograph: Equipped with a flame ionization detector (FID).

• Column: A chiral capillary column, such as one with a Cyclodex B stationary phase, is required for enantioselective separation.[3] For general terpene analysis, a DB-5MS column (30 m x 0.25 mm i.d. x 0.25 µm film thickness) is also common.[10][11]

• Carrier Gas: Helium or Nitrogen.[12]

Chromatographic Conditions (Example for Terpene Analysis):

• Injector Temperature: 250 °C[10]

• Oven Temperature Program: Start at 70°C for 2 minutes, ramp at 3°C/min to 85°C, then at 2°C/min to 165°C and hold for 1 minute, finally ramp at 30°C/min to 250°C and hold for 20 minutes.[10]

• Detector Temperature: 300 °C[10]

• Flow Rate: 1.2 mL/min[10]

• Injection Volume: 1-2 µL[10]

• Split Ratio: 15:1[10]

Validation Parameters (Based on Pulegone Analysis):

• Linearity: A linear relationship between concentration and peak area was observed in the range of 0.5–25 µg/mL.[3][4]

• Accuracy: Recovery studies on spiked food products showed recoveries ranging from 95% to 106%.[3][4]

• Precision: The repeatability of the pulegone peak height showed a relative standard deviation (RSD) of 0.2%.[3][4]

• Limit of Detection (LOD): The detection limit was approximately 5 µg/L for both pulegone enantiomers.[3][4]

Method 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

While GC is more common for terpenes, HPLC can be a viable alternative. The following is a general approach based on methods for other monoterpenes.

Sample Preparation:

Samples containing (-)-Isopulegone should be dissolved in the mobile phase or a compatible solvent. Filtration of the sample solution through a 0.45 µm filter is recommended before injection.

Instrumentation:

• HPLC System: Equipped with a UV detector.

• Column: A C18 reversed-phase column is commonly used for the analysis of organic molecules.[5][13]

• Mobile Phase: A mixture of acetonitrile (B52724) and water is a common mobile phase for reversed-phase chromatography.[14]

• Detector: UV detection, with the wavelength set to the absorbance maximum of (-)-Isopulegone.

Chromatographic Conditions (General Example):

• Mobile Phase: Acetonitrile:Water (gradient or isocratic)

• Flow Rate: 1.0 mL/min

• Column Temperature: Ambient or controlled (e.g., 25 °C)

• Injection Volume: 10-20 µL

• Detection Wavelength: To be determined based on the UV spectrum of (-)-Isopulegone. For pulegone, a wavelength of 252 nm has been used.

Validation Parameters (General ICH Guidelines):

A full validation according to ICH guidelines would need to be performed.[2][15][16] This would involve demonstrating:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: A linear relationship between concentration and response over a defined range.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of scatter between a series of measurements (repeatability, intermediate precision, and reproducibility).

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Mandatory Visualization

The following diagram illustrates the general workflow for the validation of an analytical method, as guided by the International Council for Harmonisation (ICH).

Caption: General workflow for analytical method validation.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of pulegone and its enanthiomeric distribution in mint-flavoured food products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. validated high-performance liquid: Topics by Science.gov [science.gov]
• 7. researchgate.net [researchgate.net]
• 8. demarcheiso17025.com [demarcheiso17025.com]
• 9. environics.com [environics.com]
• 10. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 11. thieme-connect.com [thieme-connect.com]
• 12. Gas Chromatography (GC) – Flame Ionization Detection (FID) – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 13. revroum.lew.ro [revroum.lew.ro]
• 14. mdpi.com [mdpi.com]
• 15. fda.gov [fda.gov]
• 16. youtube.com [youtube.com]

A Comparative Analysis of the Biological Activities of Isopulegone Isomers

For Researchers, Scientists, and Drug Development Professionals

Isopulegone (B1219328), a monoterpene ketone, is a constituent of various essential oils and is recognized for its diverse biological activities. As a chiral molecule, it exists in different isomeric forms, which can influence their pharmacological profiles. This guide provides a comparative overview of the biological activities of isopulegone, with a focus on its primary isomers where data is available. Due to the prevalence of comparative data with its structural isomer pulegone (B1678340) in the scientific literature, pulegone is included as a key comparator to provide a broader context for isopulegone's activity. This document synthesizes experimental data, details methodologies for key assays, and visualizes relevant pathways and workflows to support further research and development.

Insecticidal Activity

Both isopulegone and its isomer pulegone have demonstrated significant insecticidal properties against various pests. The efficacy of these compounds is often evaluated based on their lethal concentration (LC50) and lethal dose (LD50) values.

Comparative Insecticidal Data

Compound	Pest Species	Assay Type	LC50	LD50	Reference
Isopulegone	Sitophilus zeamais	Fumigant	2.06 mg/L (in mixture)	-	[1]
R-Pulegone	Sitophilus zeamais	Fumigant	3.0 - 42.4 µL/L	14.9 - 24.6 µ g/insect	[2]
R-Pulegone	Tribolium castaneum	Fumigant	2.2 - 4.8 µL/L	4.8 - 13.1 µ g/insect	[2]
Pulegone	Tribolium castaneum	Fumigant	33.74 µL/L air	-	[3]

Note: Data for specific isopulegone isomers in insecticidal assays is limited. Pulegone is presented as a closely related structural isomer.

Experimental Protocol: Insecticidal Fumigant Bioassay

This protocol is adapted for testing the fumigant toxicity of essential oil components against stored product pests like Sitophilus zeamais or Tribolium castaneum.

Objective: To determine the median lethal concentration (LC50) of the test compound through vapor-phase exposure.

Materials:

• Glass jars or vials of a known volume (e.g., 1-liter desiccators or smaller sealed containers).

• Filter paper discs.

• Test insects (e.g., adult S. zeamais).

• Test compound (isopulegone or isomers).

• Solvent (e.g., acetone).

• Micropipette.

• Controlled environment chamber (25±1°C, 65±5% RH, in darkness).

Procedure:

• Preparation of Test Solutions: Prepare a series of dilutions of the test compound in acetone (B3395972).

• Application: Apply a specific volume of each dilution onto a filter paper disc. A control disc is treated with acetone only.

• Solvent Evaporation: Allow the solvent to evaporate completely from the filter paper in a fume hood (approx. 2 minutes).

• Exposure: Place the treated filter paper inside the sealed glass container. Introduce a known number of adult insects (e.g., 20) into the container. Seal the container tightly.

• Incubation: Place the sealed containers in a controlled environment chamber.

• Mortality Assessment: Record the number of dead insects after a specific time interval (e.g., 24 hours). Mortality is confirmed if insects show no movement when prodded with a fine brush.[4]

• Data Analysis: Correct the mortality data using Abbott's formula if mortality is observed in the control group. Calculate the LC50 values using probit analysis.

Experimental Workflow: Insecticidal Bioassay

Workflow for Insecticidal Fumigant Bioassay.

Anti-inflammatory Activity

Pulegone, an isomer of isopulegone, has been shown to exhibit anti-inflammatory properties by modulating key signaling pathways. While specific data for isopulegone is less detailed, the activity of pulegone provides a valuable reference. The primary mechanism involves the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway, which is a central regulator of inflammation.

Comparative Anti-inflammatory and Cytotoxicity Data

Compound	Assay	Cell Line	EC50 / IC50	Reference
Pulegone	Anti-inflammatory (TNF-α release)	THP-1	1.2 ± 0.2 mM	[5]
Pulegone	Cytotoxicity	THP-1	6.6 ± 0.3 mM	[5]
Menthol	Anti-inflammatory (TNF-α release)	THP-1	1.5 ± 0.1 mM	[5]
Menthol	Cytotoxicity	THP-1	3.5 ± 0.2 mM	[5]

Signaling Pathway: NF-κB Inhibition

Inflammatory stimuli, such as Lipopolysaccharide (LPS), activate pathways that lead to the phosphorylation and subsequent degradation of IκBα. This releases NF-κB, allowing it to translocate to the nucleus and initiate the transcription of pro-inflammatory genes, including those for iNOS, COX-2, and cytokines like TNF-α and IL-6. Pulegone has been shown to inhibit the phosphorylation of IκBα, thereby preventing NF-κB activation and reducing the expression of these inflammatory mediators.[6][7]

References

• 1. benchchem.com [benchchem.com]
• 2. Insecticidal Activity of Monoterpenoids Against Sitophilus zeamais Motschulsky and Tribolium castaneum Herbst: Preliminary Structure–Activity Relationship Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ir.haramaya.edu.et [ir.haramaya.edu.et]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Anti-NF-κB and Anti-inflammatory Activities of Synthetic Isothiocyanates: effect of chemical structures and cellular signaling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthetic Routes of (-)-Isopulegone

For Researchers, Scientists, and Drug Development Professionals

(-)-Isopulegone is a valuable chiral monoterpene ketone that serves as a key intermediate in the synthesis of various natural products and active pharmaceutical ingredients, most notably (-)-menthol. The stereoselective synthesis of (-)-isopulegone is, therefore, of significant interest. This guide provides an objective comparison of the primary synthetic routes to (-)-isopulegone, supported by experimental data and detailed protocols to aid researchers in selecting the most suitable method for their specific applications. The two principal strategies discussed are the catalytic intramolecular ene reaction of (+)-citronellal and the direct oxidation of (-)-isopulegol (B1672291).

Data Presentation: Performance Comparison of Synthetic Routes

The efficiency of synthesizing (-)-isopulegone is highly dependent on the chosen pathway and reaction conditions. The following table summarizes quantitative data from key experiments, allowing for a direct comparison of catalyst performance, yield, selectivity, and reaction parameters.

Route	Starting Material	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Conversion (%)	Yield/Selectivity (%)	Ref.
Route 1A: Lewis Acid Catalyzed Cyclization	(+)-Citronellal	ZnBr₂	Toluene (B28343)	Reflux	2–5	>95	~70–94 (Yield)	[1]
(+)-Citronellal	ZnBr₂/SiO₂	-	100	4	96.4	94.4 (Selectivity for Isopulegol)	[2]
(+)-Citronellal	SnCl₄	CH₂Cl₂	0	-	-	85 (Yield of Isopulegol)	[3]
(+)-Citronellal	Sn-B-NaYZE	Liquid CO₂	-	0.75	99	99 (Selectivity for Isopulegol (B1217435) isomers); 94 (Selectivity for (-)-Isopulegol)	[4]
Route 1B: Solid Acid Catalyzed Cyclization	(+)-Citronellal	Montmorillonite K10	Buffer Medium	Room Temp.	2	81	51 (Selectivity for Isopulegol)	[1][5]
(+)-Citronellal	Zr-beta zeolite	-	-	-	-	97 (Selectivity for Isopulegol)	[3]
(+)-Citronellal	H₃PW₁₂O₄₀/SiO₂	Cyclohexane	15–40	-	95–100	80 (Selectivity for (-)-Isopulegol)	[6]
Route 2: Oxidation of (-)-Isopulegol	(-)-Isopulegol	Dess–Martin Periodinane	CH₂Cl₂	0 to RT	Overnight	High	96 (Yield)	[7]

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below. These protocols are representative examples and may require optimization based on specific laboratory conditions and desired scale.

Protocol 1: Lewis Acid-Catalyzed Cyclization of (+)-Citronellal using Zinc Bromide

This procedure describes a homogeneous catalytic system for the intramolecular ene reaction of (+)-citronellal.[1]

• Materials: (+)-Citronellal, anhydrous Zinc Bromide (ZnBr₂), Toluene, 0.05 mol/L Hydrobromic acid (HBr) aqueous solution.

• Apparatus: A reaction vessel equipped with a magnetic stirrer, reflux condenser, and a dropping funnel.

• Procedure:

  • Charge the reaction vessel with anhydrous Zinc Bromide (50-70 g per 100 g of citronellal) and toluene (300-400 g per 100 g of citronellal).

  • Heat the mixture to reflux with stirring.

  • Prepare a solution of (+)-citronellal in toluene and add it dropwise to the refluxing catalyst mixture over a period of 2-3 hours.

  • After the addition is complete, maintain the reaction mixture at reflux for an additional 2 hours. Monitor the reaction progress using an appropriate technique (e.g., GC or TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction by adding a 0.05 mol/L aqueous HBr solution.

  • Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the toluene under reduced pressure.

  • The crude product, primarily a mixture of isopulegol isomers, can be purified by fractional distillation. The isopulegol fraction is then oxidized to (-)-isopulegone in a subsequent step.

Protocol 2: Oxidation of (-)-Isopulegol to (-)-Isopulegone

This protocol details the direct oxidation of the precursor alcohol to the target ketone, a method that preserves the stereochemistry of the starting material. The procedure is adapted from the synthesis of the (+) enantiomer.[7]

• Materials: (-)-Isopulegol, Dess–Martin Periodinane (DMP), Dichloromethane (B109758) (CH₂Cl₂), 1 M Sodium hydroxide (B78521) (NaOH) solution.

• Apparatus: A round-bottom flask equipped with a magnetic stirrer.

• Procedure:

  • Dissolve (-)-isopulegol (1.0 eq) in anhydrous dichloromethane in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add Dess–Martin Periodinane (1.2 eq) to the solution in portions while maintaining the temperature at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Upon completion, cool the mixture back to 0 °C and quench by the slow addition of a 1 M NaOH solution. Stir for 10 minutes.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water (3 times) and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude (-)-isopulegone.

  • The product can be further purified by column chromatography if necessary.

Visualization of Synthetic Pathways

The following diagrams illustrate the logical relationships between the described synthetic routes to (-)-isopulegone.

Caption: Synthetic pathways to (-)-Isopulegone from (+)-Citronellal and (-)-Isopulegol.

This guide highlights that the intramolecular cyclization of (+)-citronellal is a robust and widely studied method, offering high yields of isopulegol isomers. The choice between a homogeneous Lewis acid and a heterogeneous solid acid catalyst will depend on factors such as desired diastereoselectivity, reaction conditions, and catalyst recyclability. For syntheses where enantiomerically pure (-)-isopulegol is readily available, direct oxidation provides a straightforward and high-yielding final step to obtain (-)-isopulegone. Researchers should consider these factors when designing their synthetic strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. download.garuda.kemdikbud.go.id [download.garuda.kemdikbud.go.id]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. gctlc.org [gctlc.org]
• 6. researchgate.net [researchgate.net]
• 7. Enantioselective synthesis of (R)-citronellal from geraniol with an immobilised copper alcohol oxidase and ene reductase - PMC [pmc.ncbi.nlm.nih.gov]

Efficacy of (-)-Isopulegone Versus Other Natural Insecticides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The growing demand for sustainable and environmentally benign pest management strategies has intensified the focus on natural insecticides. Among these, (-)-Isopulegone, a monoterpene found in the essential oils of various aromatic plants, has demonstrated significant insecticidal properties. This guide provides an objective comparison of the efficacy of (-)-Isopulegone against other prominent natural insecticides, supported by experimental data and detailed methodologies.

Comparative Efficacy: Quantitative Analysis

The insecticidal efficacy of a compound is typically evaluated through contact and fumigant toxicity assays, quantified by the median lethal dose (LD50) and median lethal concentration (LC50), respectively. The following tables summarize the available data for (-)-Isopulegone and other key natural insecticides against various insect pests.

Table 1: Contact Toxicity of Natural Insecticides

Insecticide	Target Insect	LD50	Reference
(-)-Isopulegone	Sitophilus zeamais	14.9 - 24.6 µ g/insect	[1]
Tribolium castaneum	4.8 - 13.1 µ g/insect	[1]
Pyrethrins (B594832)	Musca domestica (house fly)	1.0 µ g/insect
Blattella germanica (German cockroach)	2.5 µ g/insect
Azadirachtin (B1665905)	Spodoptera litura	>3540 mg/kg (oral, rat)	[2]
Rotenone	Aphis glycines	4.03 - 4.61 mg/L (24h)	[3]
Citronella Oil	Sitophilus oryzae	0.089, 0.064, 0.650 µg/cm² (24, 48, 72h)	[4]
Tribolium castaneum	0.121, 0.097, 0.070 µg/cm² (24, 48, 72h)	[4]

Table 2: Fumigant Toxicity of Natural Insecticides

Insecticide	Target Insect	LC50	Reference
(-)-Isopulegone	Sitophilus zeamais	3.0 - 42.4 µL/L air	[1]
Tribolium castaneum	2.2 - 4.8 µL/L air	[1]
Pulegone (isomer)	Sitophilus zeamais	< 0.1 mg/L	[5]
Pyrethrins	Musca domestica	0.2 mg/L
Azadirachtin	Various stored product insects	Variable, generally lower than contact toxicity	[6]
Rotenone	Aphis glycines	4.03 - 4.61 mg/L (24h)	[3]
Citronella Oil	Aedes aegypti (larvae)	111.84 µg/mL	[7]

Mechanism of Action: Acetylcholinesterase Inhibition

A key mechanism of action for many natural insecticides, including monoterpenoids like isopulegone, is the inhibition of acetylcholinesterase (AChE). AChE is a critical enzyme in the insect nervous system responsible for the breakdown of the neurotransmitter acetylcholine (B1216132). Inhibition of AChE leads to an accumulation of acetylcholine at the synaptic cleft, causing continuous nerve stimulation, paralysis, and eventual death of the insect.[8][9]

Table 3: Acetylcholinesterase (AChE) Inhibition by Natural Compounds

Compound	IC50	Reference
Pulegone (isomer of Isopulegone)	70 µM (for Butyrylcholinesterase)	[10]
δ-3-carene	0.19 mg/L	[5]
General Monoterpenoids	Mild to significant inhibition	[5]

The following diagram illustrates the signaling pathway of acetylcholine and the inhibitory action of compounds like (-)-Isopulegone.

Acetylcholine signaling and AChE inhibition by (-)-Isopulegone.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate assessment and comparison of insecticide efficacy.

Contact Toxicity Bioassay (Topical Application)

This method evaluates the toxicity of a substance when applied directly to the insect's cuticle.

Workflow for Contact Toxicity Assay

Workflow for a typical contact toxicity bioassay.

Methodology:

• Insect Rearing: Test insects are reared under controlled laboratory conditions (e.g., 27±2°C, 70±5% relative humidity, 12:12 h light:dark cycle) to ensure uniformity.

• Preparation of Test Solutions: The test compound, such as (-)-Isopulegone, is dissolved in a volatile solvent like acetone to prepare a stock solution. A series of dilutions are then made to obtain a range of concentrations.

• Application: A precise volume (typically 0.5 to 1 µL) of each dilution is applied to the dorsal thorax of an individual insect using a calibrated micro-applicator. A control group is treated with the solvent alone.

• Observation: Treated insects are placed in ventilated containers with a food source and maintained under controlled conditions.

• Mortality Assessment: Mortality is recorded at specified time intervals (e.g., 24, 48, and 72 hours). An insect is considered dead if it shows no movement when gently prodded with a fine brush.

• Data Analysis: The dose-mortality data is subjected to probit analysis to calculate the LD50 value, which is the dose required to kill 50% of the test population.

Fumigant Toxicity Bioassay

This assay assesses the toxicity of volatile compounds in an enclosed space.

Methodology:

• Preparation of Test Chambers: Glass jars or vials of a known volume are used as fumigation chambers.

• Application of Compound: A small piece of filter paper is treated with a specific amount of the test compound dissolved in a volatile solvent. The solvent is allowed to evaporate completely.

• Insect Exposure: A known number of insects are placed in a small cage or vial with a mesh lid to prevent direct contact with the treated filter paper. This cage is then placed inside the fumigation chamber.

• Sealing and Incubation: The chamber is sealed to create an airtight environment and incubated under controlled conditions for a specific duration.

• Mortality Assessment: After the exposure period, the insects are transferred to clean containers with food and fresh air, and mortality is assessed as described for the contact toxicity assay.

• Data Analysis: The concentration-mortality data is analyzed using probit analysis to determine the LC50 value.

Repellent Activity Assay (Area Preference Method)

This method evaluates the ability of a substance to repel insects from a treated area.

Methodology:

• Test Arena Preparation: A petri dish or a similar circular arena is used. A piece of filter paper is cut to fit the bottom of the arena.

• Treatment Application: The filter paper is divided in half. One half is treated with a solution of the test compound, and the other half is treated with the solvent alone (control). The solvent is allowed to evaporate.

• Insect Release: A specific number of insects are released at the center of the filter paper.

• Observation and Counting: The number of insects on the treated and untreated halves of the filter paper is counted at regular intervals over a set period.

• Calculation of Repellency: The percentage repellency (PR) is calculated using the formula: PR (%) = [(Nc - Nt) / (Nc + Nt)] x 100, where Nc is the number of insects on the control half and Nt is the number of insects on the treated half.

Conclusion

(-)-Isopulegone demonstrates considerable insecticidal activity, particularly as a fumigant and contact toxin against stored product pests. Its efficacy is comparable to, and in some cases may exceed, that of other natural insecticides derived from essential oils. However, its potency against a broad spectrum of insect pests in comparison to well-established natural insecticides like pyrethrins and azadirachtin requires further investigation. The mechanism of action through acetylcholinesterase inhibition is a promising area for the development of new bio-insecticides. The detailed protocols provided in this guide offer a framework for standardized testing to further elucidate the comparative efficacy of (-)-Isopulegone and other natural insecticidal compounds.

References

• 1. Insecticidal Activity of Monoterpenoids Against Sitophilus zeamais Motschulsky and Tribolium castaneum Herbst: Preliminary Structure–Activity Relationship Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EXTOXNET PIP - AZADIRACHTIN [extoxnet.orst.edu]
• 3. Effect of rotenone-induced stress on physiologically active substances in adult Aphis glycines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ru.ac.bd [ru.ac.bd]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Azadirachtin-Based Insecticide: Overview, Risk Assessments, and Future Directions [frontiersin.org]
• 7. Toxicity and larvicidal activity on Aedes aegypti of citronella essential oil submitted to enzymatic esterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agroorbit.com [agroorbit.com]
• 9. Neuroactive Insecticides: Targets, Selectivity, Resistance, and Secondary Effects | Annual Reviews [annualreviews.org]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to In Vitro and In Vivo Studies of (-)-Isopulegone

For researchers and drug development professionals, understanding the biological activity of a compound across different experimental models is paramount. This guide provides a comparative overview of in vitro and in vivo studies on (-)-Isopulegone, a monoterpene found in various essential oils. While comprehensive data directly comparing the in vitro and in vivo effects of (-)-Isopulegone are limited in publicly available scientific literature, this guide summarizes the existing knowledge and provides a framework for its evaluation.

Data Presentation: A Comparative Overview

Quantitative data from direct comparative studies on (-)-Isopulegone is not extensively available. The following tables are structured to present key parameters that are typically evaluated in in vitro and in vivo assays. Researchers are encouraged to contribute to these data sets as new information becomes available.

Table 1: In Vitro Antioxidant Activity of (-)-Isopulegone

Assay	Test System	Concentration Range Tested	IC50 Value	Reference Compound	Reference IC50
DPPH Radical Scavenging	Chemical Assay	Data not available	Data not available	Trolox/Ascorbic Acid	Data not available
ABTS Radical Scavenging	Chemical Assay	Data not available	Data not available	Trolox/Ascorbic Acid	Data not available

Table 2: In Vitro Cytotoxicity of (-)-Isopulegone

Cell Line	Assay	Concentration Range Tested	IC50 Value	Positive Control	Reference IC50
HepG2 (Human Liver Cancer)	MTT Assay	Data not available	Data not available	Doxorubicin	Data not available
Other (e.g., RAW 264.7)	MTT/LDH Assay	Data not available	Data not available	Doxorubicin	Data not available

Table 3: In Vivo Anti-inflammatory Activity of (-)-Isopulegone

Animal Model	Assay	Dose Range Tested	% Inhibition of Edema	Reference Drug	Reference % Inhibition
Wistar Rats	Carrageenan-induced paw edema	Data not available	Data not available	Indomethacin/Diclofenac	Data not available
Swiss Albino Mice	Carrageenan-induced paw edema	Data not available	Data not available	Indomethacin/Diclofenac	Data not available

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of standard protocols for key experiments cited in the context of evaluating the biological activities of compounds like (-)-Isopulegone.

In Vitro Antioxidant Activity Assays

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate an electron or hydrogen to the stable DPPH radical, thus neutralizing it. This is observed as a color change from purple to yellow, which is measured spectrophotometrically.

• Protocol:

  • Prepare a stock solution of (-)-Isopulegone in a suitable solvent (e.g., ethanol (B145695) or methanol).

  • Prepare a fresh solution of DPPH in the same solvent.

  • In a 96-well plate, add various concentrations of the (-)-Isopulegone solution to the wells.

  • Add the DPPH solution to each well and mix.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at a specific wavelength (typically around 517 nm) using a microplate reader.

  • A control (DPPH solution without the test compound) and a blank (solvent only) are also measured.

  • The percentage of radical scavenging activity is calculated using the formula: (Abs_control - Abs_sample) / Abs_control * 100.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of (-)-Isopulegone.

2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

• Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ is measured by the decrease in absorbance.

• Protocol:

  • Generate the ABTS•+ solution by reacting ABTS stock solution with potassium persulfate and allowing it to stand in the dark for 12-16 hours.

  • Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to obtain a specific absorbance at a certain wavelength (e.g., 734 nm).

  • Add various concentrations of the (-)-Isopulegone solution to a 96-well plate.

  • Add the diluted ABTS•+ solution to each well.

  • Incubate for a specific time at room temperature.

  • Measure the absorbance at the specified wavelength.

  • Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.

In Vitro Cytotoxicity Assay

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Principle: This colorimetric assay assesses cell metabolic activity. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Protocol:

  • Seed cells (e.g., HepG2) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of (-)-Isopulegone and incubate for a specified period (e.g., 24, 48, or 72 hours).

  • After incubation, remove the treatment medium and add MTT solution to each well.

  • Incubate for a few hours to allow formazan crystal formation.

  • Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or isopropanol).

  • Measure the absorbance at a wavelength between 500 and 600 nm.

  • Cell viability is expressed as a percentage relative to the untreated control cells.

  • The IC50 value (the concentration of the compound that reduces cell viability by 50%) is calculated.

In Vivo Anti-inflammatory Assay

1. Carrageenan-Induced Paw Edema in Rodents

• Principle: This is a widely used model of acute inflammation. Subplantar injection of carrageenan, a phlogistic agent, induces a local inflammatory response characterized by edema (swelling). The anti-inflammatory potential of a compound is assessed by its ability to reduce this edema.

• Protocol:

  • Acclimatize the animals (e.g., Wistar rats or Swiss albino mice) to the experimental conditions.

  • Administer (-)-Isopulegone orally or intraperitoneally at different doses. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

  • After a specific pre-treatment time (e.g., 30-60 minutes), inject a solution of carrageenan into the subplantar region of the right hind paw of each animal.

  • Measure the paw volume or thickness at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection using a plethysmometer or a digital caliper.

  • The percentage of edema inhibition is calculated for each dose at each time point using the formula: ((Vc - Vt) / Vc) * 100, where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Signaling Pathways and Experimental Workflows

The biological effects of (-)-Isopulegone are likely mediated through the modulation of various signaling pathways. While direct evidence for (-)-Isopulegone is still emerging, related compounds have been shown to influence key inflammatory and oxidative stress pathways.

Caption: General experimental workflow for evaluating (-)-Isopulegone.

The anti-inflammatory effects of many natural compounds are mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. Pulegone, a related monoterpene, has been shown to regulate this pathway.[1]

Caption: Putative inhibition of the NF-κB pathway by (-)-Isopulegone.

Similarly, the Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade involved in cellular responses to external stimuli, including oxidative stress.

Caption: Potential modulation of the MAPK pathway by (-)-Isopulegone.

References

• 1. Cytotoxicity against Human Hepatocellular Carcinoma (HepG2) Cells and Anti-Oxidant Activity of Selected Endemic or Medicinal Plants in Sri Lanka - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Cross-Reactivity Between (-)-Isopulegone and Other Monoterpenes in Allergic Contact Dermatitis

For Immediate Release

This guide provides a comparative analysis of (-)-Isopulegone and other structurally related monoterpenes concerning their potential for cross-reactivity in allergic contact dermatitis (ACD). The information is intended for researchers, scientists, and drug development professionals engaged in the study of fragrance allergies and the development of safer consumer products.

While direct and extensive cross-reactivity studies specifically for (-)-Isopulegone are limited in publicly available literature, this guide synthesizes existing data on the allergenicity of related monoterpenes to provide a comparative framework. The focus is on monoterpenes commonly found in fragrances and essential oils, which are a major cause of allergic contact dermatitis.[1]

Introduction to Monoterpene Allergenicity

Monoterpenes are a class of organic compounds found in many plants and are responsible for the characteristic scents of many essential oils.[2][3] While valued for their fragrance, some monoterpenes and their oxidation products are known contact allergens.[4][5] Allergic contact dermatitis is a delayed-type hypersensitivity reaction mediated by T-lymphocytes.[1][6][7] Sensitization occurs upon skin contact, and subsequent exposure to the same or a structurally similar substance can trigger an allergic reaction.[8] Cross-reactivity occurs when T-cells sensitized to a specific allergen also recognize and react to other molecules with similar chemical structures.[9]

(-)-Isopulegone is a monoterpene found in some essential oils. Its direct precursor is isopiperitenone, and it can be converted to pulegone.[10] While case reports specifically on allergic contact dermatitis from isopulegol (B1217435) (a related compound) are not readily found, it has been identified in essential oils known to cause contact allergies.[11] In a study of 20 patients with known fragrance allergies, two showed a reaction to isopulegol at a 5% concentration in petrolatum.[11]

Comparative Data on Monoterpene Sensitization

The following table summarizes sensitization data for several common monoterpenes. It is important to note that many terpenes are not allergenic themselves but become so after air oxidation.[4][5] Limonene (B3431351) and linalool (B1675412), for example, readily form allergenic hydroperoxides upon exposure to air.[5][8]

Monoterpene/Derivative	Concentration in Petrolatum	Patient Population	Percentage of Positive Reactions	Citation(s)
Oxidized R-limonene	3.0%	2900 consecutive dermatitis patients	5.2%	[12]
Oxidized Linalool	6.0%	2900 consecutive dermatitis patients	6.9%	[12]
Oxidized Linalool	6.0%	1511 consecutive dermatitis patients	1.3%	[4]
Oxidized Caryophyllene	Not specified	1511 consecutive dermatitis patients	~0.5%	[4]
Fragrance Mix I*	Standard	9835 dermatitis patients	15.3%	[13]
Isoeugenol (B1672232)	Not specified	2261 consecutive dermatitis patients	1.8% (40 patients)	[9]
Geraniol (B1671447)	1% (in Fragrance Mix I)	Not specified	Not individually reported	[1][14]

*Fragrance Mix I contains several fragrance materials, including the monoterpenes geraniol and eugenol.[1][14]

Concomitant Reactions and Cross-Reactivity

Studies on oxidized limonene and linalool show that concomitant reactions occur, suggesting either multiple sensitizations from exposure to various consumer products or potential cross-reactivity.[12] In one study of 281 patients who reacted to either oxidized R-limonene or oxidized linalool, 25% had concomitant reactions to both.[12] However, the majority of patients (75%) reacted to only one of the mixtures, which supports the specificity of the reactions.[12]

A study on isoeugenol and its derivatives found a high degree of concomitant reactivity between isoeugenol and isoeugenyl acetate, which could be due to chemical cross-reactivity or metabolic conversion in the skin.[9]

Experimental Protocols

The primary methods for assessing contact allergy and cross-reactivity are the Patch Test and the Lymphocyte Transformation Test (LTT).

Protocol 1: Patch Testing for Fragrance Allergy

The patch test is the standard diagnostic tool for allergic contact dermatitis.[6][7][15]

Objective: To identify specific substances that cause an allergic reaction in a patient.

Materials:

• Standard patch test series (e.g., British Society for Cutaneous Allergy Baseline Series).[16]

• Additional series as needed (e.g., fragrance series).[17]

• Patient's own products for testing.[16]

• Patch test chambers (e.g., Finn Chambers).[18]

• Allergens at appropriate concentrations in a vehicle (e.g., petrolatum).

• Hypoallergenic tape.

• Marking pen.

Procedure:

• Small amounts of the test allergens are applied to the patch test chambers. Liquid allergens should be applied just before application to the patient to prevent evaporation.[16]

• The patches are applied to the patient's back and secured with hypoallergenic tape. The location of each allergen is carefully mapped.[16]

• The patches are left in place for 48 hours, during which time the patient should avoid getting their back wet.[16]

• After 48 hours, the patches are removed, and an initial reading is taken.

• A second reading is typically performed at 96 hours.

• Reactions are graded based on the intensity of the inflammatory response (e.g., erythema, papules, vesicles).

Protocol 2: Lymphocyte Transformation Test (LTT)

The LTT is an ex vivo laboratory method used to detect specific cellular sensitization.[19][20] It measures the proliferation of T-lymphocytes in response to an allergen.[6][7]

Objective: To confirm the presence of allergen-specific memory T-lymphocytes in a patient's blood.

Materials:

• Patient blood sample (peripheral blood mononuclear cells - PBMCs).

• Cell culture medium.

• Test allergens.

• Positive and negative controls.

• Flow cytometer or method for measuring lymphocyte proliferation (e.g., radioactive thymidine (B127349) incorporation).

Procedure:

• PBMCs are isolated from the patient's blood sample.

• The cells are cultured in the presence of the test allergen(s) and controls for 4 to 6 days.[20]

• During incubation, allergen-specific memory T-lymphocytes, if present, will be stimulated to proliferate.[6][7][20]

• The proliferation of T-lymphocytes is measured. A positive result is indicated by a stimulation index (SI) significantly higher than the negative control.[1]

• The presence of activated memory T-lymphocytes can be determined by flow cytometry.[20]

Visualizations

The following diagrams illustrate the conceptual workflow for evaluating cross-reactivity and the general mechanism of a Type IV hypersensitivity reaction.

Caption: Conceptual pathway of sensitization and elicitation in Type IV hypersensitivity to monoterpenes.

Caption: Experimental workflow for assessing monoterpene cross-reactivity using patch testing.

References

• 1. Characterization of T cell responses to fragrances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Toxicity of Selected Monoterpenes and Essential Oils Rich in These Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Hyperalgesic Properties of Menthol and Pulegone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Making sure you're not a bot! [gupea.ub.gu.se]
• 6. The lymphocyte transformation test in allergic contact dermatitis: New opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. research.manchester.ac.uk [research.manchester.ac.uk]
• 8. Contact Allergy—Emerging Allergens and Public Health Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Contact allergy to isoeugenol and its derivatives: problems with allergen substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Metabolism of monoterpenes: demonstration that (+)-cis-isopulegone, not piperitenone, is the key intermediate in the conversion of (-)-isopiperitenone to (+)-pulegone in peppermint (Mentha piperita) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. taylorfrancis.com [taylorfrancis.com]
• 12. researchgate.net [researchgate.net]
• 13. medicaljournalssweden.se [medicaljournalssweden.se]
• 14. dermnetnz.org [dermnetnz.org]
• 15. Fragrance Contact Allergy - A Review Focusing on Patch Testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. bdng.org.uk [bdng.org.uk]
• 17. contactderm.org [contactderm.org]
• 18. Fragrance Contact Allergy – A Review Focusing on Patch Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 19. LTT - Allergy testing [imd-berlin.de]
• 20. startbiology.com [startbiology.com]

Comparative Analysis of (-)-Isopulegone Content in Lamiaceae Species: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the distribution and concentration of specific bioactive compounds in various plant species is crucial for identifying potent natural sources for drug discovery and development. This guide provides a comparative analysis of (-)-Isopulegone content across different plant species, primarily within the Lamiaceae family, supported by experimental data and detailed methodologies.

(-)-Isopulegone, a monoterpene ketone, is a known constituent of the essential oils of several aromatic plants. It is recognized for its characteristic minty aroma and is an important intermediate in the biosynthesis of menthol. Its biological activities, though less explored than its parent compound pulegone, are of growing interest to the scientific community. This analysis focuses on the quantitative comparison of (-)-Isopulegone in various plant species, offering a valuable resource for selecting promising candidates for further investigation.

Quantitative Comparison of (-)-Isopulegone and Related Monoterpenes

The concentration of (-)-Isopulegone and its isomers can vary significantly between different plant species and even between different chemotypes of the same species. The following table summarizes the quantitative data on isopulegone (B1219328) and related p-menthane (B155814) monoterpenes found in the essential oils of several plant species from the Lamiaceae family. The data has been compiled from various gas chromatography-mass spectrometry (GC-MS) analyses of hydrodistilled essential oils.

Plant Species	Family	Isopulegone Content (%)	Related Monoterpenes (%)	Plant Part Analyzed	Reference
Micromeria madagascariensis	Lamiaceae	3.34 (iso-pulegone)	Pulegone (24.67), trans-Menthone (24.67), iso-Menthone (3.85)	Not Specified	[1]
Micromeria frivaldszkyana	Lamiaceae	0.64 (trans-isopulegone)	Pulegone (50.47), Menthone (16.62-56.28)	Aerial Parts	[2]
Micromeria fruticosa	Lamiaceae	Present, decreases with leaf age	Pulegone (up to 70 in young leaves)	Leaves	[3][4]
Mentha pulegium	Lamiaceae	2.53	Pulegone (65.52), 1,8-Cineole (11.10)	Aerial Parts
Mentha pulegium	Lamiaceae	1.55 (trans-isopulegone)	Pulegone (59.12), Neomenthol (20.76)	Aerial Parts
Mentha pulegium	Lamiaceae	1.368 (Cis-Isopulegone)	Pulegone (80.038), L-Menthone (8.137)	Aerial Parts
Calamintha nepeta	Lamiaceae	1.89	Pulegone (73.65), Isomenthone (2.39)	Aerial Parts
Calamintha nepeta (Portuguese)	Lamiaceae	6.0 - 7.8 (trans-isopulegone)	Isomenthone (35.8 - 51.3)	Aerial Parts
Cunila menthoides	Lamiaceae	Not explicitly quantified	Isomenthone (88.8), Menthone (4.7), Pulegone (1.8)	Leaves	[5][6]
Agastache rugosa (Isopulegone chemotype)	Lamiaceae	Major component	Pulegone, Menthone	Not Specified

Experimental Protocols

The data presented in this guide were primarily obtained through the following experimental procedures:

Essential Oil Extraction: Hydrodistillation

A widely used method for extracting essential oils from aromatic plants is hydrodistillation. A typical protocol is as follows:

• Plant Material Preparation: The aerial parts (leaves and stems) of the plant are collected, and can be either fresh or air-dried. The material is then chopped or ground to increase the surface area for efficient extraction.

• Hydrodistillation Apparatus: A Clevenger-type apparatus is commonly employed.

• Extraction Process: A known quantity of the plant material is placed in a round-bottom flask with a sufficient volume of distilled water. The mixture is heated to boiling. The steam, carrying the volatile essential oil components, rises and is then condensed in a condenser.

• Collection: The condensed liquid, a mixture of water and essential oil, is collected in a separator where the oil, being less dense, forms a layer on top of the water and can be easily collected. The extraction is typically carried out for 3 hours.[7][8][9][10]

• Drying and Storage: The collected essential oil is dried over anhydrous sodium sulfate (B86663) to remove any residual water and then stored in a sealed, dark glass vial at 4°C until analysis.

Quantitative Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

The identification and quantification of (-)-Isopulegone and other volatile components in the essential oils are performed using Gas Chromatography-Mass Spectrometry (GC-MS). A representative GC-MS protocol is detailed below:

• Sample Preparation: The essential oil is diluted in a suitable solvent, such as n-hexane or ethyl acetate, to an appropriate concentration for analysis.

• GC-MS System: A gas chromatograph coupled with a mass spectrometer is used.

• Chromatographic Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5MS (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used for separating the components of the essential oil.[11]

  • Carrier Gas: Helium or Hydrogen is used as the carrier gas at a constant flow rate (e.g., 1 mL/min).[11]

  • Oven Temperature Program: A temperature gradient is applied to the oven to separate the compounds based on their boiling points. A typical program starts at a lower temperature (e.g., 60°C), holds for a few minutes, and then ramps up to a higher temperature (e.g., 240-280°C) at a specific rate (e.g., 3-10°C/min).[12][13]

  • Injector Temperature: The injector is maintained at a high temperature (e.g., 250°C) to ensure rapid volatilization of the sample.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Impact (EI) ionization at 70 eV is standard.

  • Mass Range: The mass spectrometer scans a mass-to-charge ratio (m/z) range of approximately 40-500 amu.

  • Ion Source and Transfer Line Temperatures: These are typically maintained at around 230°C and 280°C, respectively.[12]

• Component Identification and Quantification:

  • Identification: The individual components are identified by comparing their retention times and mass spectra with those of authentic standards and by matching their mass spectra with data from mass spectral libraries (e.g., NIST, Wiley).

  • Quantification: The relative percentage of each component is calculated from the GC peak areas without the use of correction factors. For absolute quantification, a calibration curve is prepared using a certified standard of (-)-Isopulegone.

Biosynthetic Pathway of (-)-Isopulegone

(-)-Isopulegone is a key intermediate in the biosynthesis of p-menthane monoterpenes, a pathway extensively studied in members of the Lamiaceae family, particularly in Mentha species. The pathway begins with the universal precursor for all terpenes, geranyl diphosphate (B83284) (GPP).

Caption: Biosynthetic pathway of p-menthane monoterpenes in Lamiaceae.

This guide provides a foundational comparison of (-)-Isopulegone content in various plant species. It is important to note that the chemical composition of essential oils can be influenced by numerous factors, including geographic location, climate, harvest time, and the specific chemotype of the plant. Therefore, further detailed analysis of locally sourced plant material is recommended for any specific research or development endeavor.

References

• 1. Chemical composition, antimicrobial activity, and antioxidant capacity of Micromeria flagellaris Baker and M. madagascariensis Baker: Two endemic species from Madagascar as sources of essential oils - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. uvadoc.uva.es [uvadoc.uva.es]
• 9. agritech.tnau.ac.in [agritech.tnau.ac.in]
• 10. Essential Oils of Seven Lamiaceae Plants and Their Antioxidant Capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. hrcak.srce.hr [hrcak.srce.hr]
• 13. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Inter-laboratory Validation of (-)-Isopulegone Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

Comparison of Analytical Method Performance

The quantification of (-)-Isopulegone, often found in essential oils alongside other terpenes, is primarily achieved through gas chromatography (GC) and high-performance liquid chromatography (HPLC). The following tables summarize the performance characteristics of these methods as reported in various single-laboratory validation studies for similar analytes. This data provides a benchmark for what can be expected from a validated method for (-)-Isopulegone.

Table 1: Gas Chromatography (GC) Method Performance for Terpene Quantification

Parameter	Method 1 (GC-FID)	Method 2 (GC-MS)
Linearity (r²)	>0.99	>0.99
Accuracy (% Recovery)	89% - 111%	75% - 103%[1]
Precision (RSD)	<10% (Repeatability & Intermediate)	<5% (Repeatability), <12% (Intermediate)[1]
Limit of Detection (LOD)	0.3 µg/mL	Not Reported
Limit of Quantification (LOQ)	1.0 µg/mL	Not Reported

Table 2: High-Performance Liquid Chromatography (HPLC) Method Performance for Terpene Quantification

Parameter	Method 1 (RP-HPLC)
Linearity (r²)	>0.999
Accuracy (% Recovery)	96.2%[2]
Precision (RSD)	0.81%[2]
Limit of Detection (LOD)	Not Reported
Limit of Quantification (LOQ)	Not Reported

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of analytical results across different laboratories. Below are representative experimental protocols for GC and HPLC methods used for terpene analysis.

Gas Chromatography (GC-FID) Protocol for Terpene Quantification

This method is suitable for the analysis of volatile compounds like (-)-Isopulegone.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (GC-FID).

• Column: HP-5 capillary column (30 m x 0.32 mm I.D., 0.25 µm film thickness).

• Carrier Gas: Nitrogen at a flow rate of 2 mL min-1.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1.5 min.

  • Ramp to 260°C at a rate of 50°C min-1, hold for 5 min.

  • Ramp to 270°C at a rate of 10°C min-1, hold for 3.3 min.

• Detector Temperature: 300°C.

• Injection Volume: 2 µL in splitless mode.

• Sample Preparation: A stock standard solution of each terpene is prepared in ethyl acetate. Serial dilutions are made to prepare calibration standards. Plant materials can be extracted with an organic solvent, and the extract is then diluted for analysis.

High-Performance Liquid Chromatography (HPLC) Protocol for Pulegone (B1678340) Quantification

This method can be adapted for the quantification of (-)-Isopulegone.

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18 column.

• Mobile Phase: Methanol-Water (80:20, v/v).[2]

• Detection Wavelength: 252 nm.[2]

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: Typically 20 µL.

• Sample Preparation: Samples are dissolved in the mobile phase, filtered through a 0.45 µm filter, and then injected into the HPLC system.

Inter-laboratory Validation Workflow

An inter-laboratory validation study is essential to establish the reproducibility and robustness of an analytical method. The following diagram illustrates a typical workflow for such a study.

Caption: Workflow for an inter-laboratory validation study.

This guide highlights the common analytical techniques and their performance for terpene quantification, which can be extrapolated for (-)-Isopulegone. The provided protocols and the inter-laboratory validation workflow offer a foundational framework for researchers and professionals aiming to establish robust and reproducible quantification methods. The successful implementation of such validated methods is critical for ensuring product quality, safety, and regulatory compliance in the pharmaceutical and other related industries.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. [Quantitative analysis of pulegone in Herba Schizonepetae] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Sensory Analysis of (-)-Isopulegone and Its Stereoisomers: An Objective Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative sensory analysis of (-)-isopulegone and its stereoisomers, consolidating available experimental data to aid in research, drug development, and flavor and fragrance applications. While (-)-isopulegone is well-characterized, a significant knowledge gap exists for many of its stereoisomers, with limited publicly available sensory data.

Sensory Profile Comparison

The sensory characteristics of isopulegone (B1219328) stereoisomers are not uniformly documented. (-)-Isopulegone is known for its distinct minty and cooling aroma, contributing to its use in various commercial products.[1] A mixture of isopulegone isomers is described as having a powerful minty note with bitter and green facets.[1] The sensory profiles of other individual stereoisomers are not well-described in the available literature.

Table 1: Summary of Qualitative Sensory Descriptors for Isopulegone and Its Stereoisomers

Stereoisomer	Sensory Descriptor
(-)-Isopulegone	Minty, cooling, medicinal, woody, herbal, with sweet-bitter and licorice nuances.[1][2]
Isopulegone (mixture of isomers)	Powerful minty note with bitter and green facets.[1] Minty, peppermint, fresh, herbal.[3]
(+)-Neoisopulegol	No odor or flavor descriptions available in public literature.[1]
(±)-Neoisopulegol	No odor or flavor descriptions available in public literature.[1]
Isoisopulegol (enantiomers)	No specific sensory data available in public literature.[1]
Neoisoisopulegol (enantiomers)	No specific sensory data available in public literature.[1]

Experimental Protocols for Sensory Evaluation

A comprehensive sensory analysis of isopulegone stereoisomers involves a combination of analytical techniques to provide both qualitative and quantitative data on their odor and flavor profiles.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a crucial technique for the sensory analysis of volatile compounds like isopulegone. It allows for the separation of individual isomers and the subsequent assessment of their odor by a trained sensory panelist.[1]

Methodology:

• Sample Preparation: Prepare dilute solutions of each isopulegone stereoisomer in a suitable solvent (e.g., diethyl ether or ethanol).

• Instrumentation: Utilize a gas chromatograph equipped with a chiral column to ensure the separation of enantiomers. The column effluent is split between a chemical detector (e.g., Flame Ionization Detector or Mass Spectrometer) and an olfactory port.

• Sensory Assessment: A trained panelist sniffs the effluent from the olfactory port and records the odor descriptors and their intensity over time.

Figure 1. Experimental workflow for Gas Chromatography-Olfactometry (GC-O).

Odor Threshold Determination

The odor threshold is the lowest concentration of a substance that can be detected by the human sense of smell.

Methodology:

• Sample Preparation: Prepare a series of ascending concentrations of each isopulegone stereoisomer in a neutral medium (e.g., purified water or air).

• Sensory Panel: A panel of trained assessors is presented with a series of samples, typically using a forced-choice method (e.g., triangle test or 3-alternative forced choice), where they must identify the sample containing the odorant.

• Threshold Calculation: The detection threshold is typically defined as the concentration at which 50% of the panel can correctly identify the odorant.

Quantitative Descriptive Analysis (QDA)

QDA provides a detailed sensory profile of a substance based on a set of descriptive terms.

Methodology:

• Panel Training: A panel of trained assessors develops a consensus vocabulary of sensory descriptors relevant to the samples being tested (e.g., minty, woody, camphoraceous, cooling).

• Sample Evaluation: Panelists rate the intensity of each descriptor for each isopulegone stereoisomer on a linear scale.

• Data Analysis: The data is statistically analyzed to generate a sensory profile for each compound.

Signaling Pathways for Sensory Perception

The "minty" and "cooling" sensations associated with compounds like (-)-isopulegone are primarily mediated by the activation of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel, which acts as a sensor for cold temperatures. The bitter taste component is perceived through a different pathway involving G protein-coupled receptors (GPCRs) from the TAS2R family.

Figure 2. Simplified signaling pathways for minty/cooling and bitter perception.

Conclusion

The sensory landscape of isopulegone stereoisomers remains largely unexplored, with detailed characterization primarily available for (-)-isopulegone. The distinct "minty" and "cooling" aroma of (-)-isopulegone has led to its widespread use. However, the absence of sensory data for its other stereoisomers represents a significant knowledge gap.[1] Further research employing standardized sensory evaluation protocols is crucial to fully understand the structure-activity relationships that govern the olfactory and gustatory perception of these compounds. Such studies will undoubtedly unlock new opportunities for their application in creating novel and nuanced flavor and fragrance profiles.

References

• 1. benchchem.com [benchchem.com]
• 2. (-)-isopulegol, 89-79-2 [thegoodscentscompany.com]
• 3. PULEGONE AND RELATED SUBSTANCES [inchem.org]

Safety & Regulatory Compliance

Proper Disposal of (-)-Isopulegone: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of (-)-Isopulegone is critical to ensure laboratory safety and environmental protection. All waste containing (-)-Isopulegone must be treated as hazardous waste and handled in accordance with federal, state, and local regulations. This guide provides step-by-step procedures for the safe handling and disposal of (-)-Isopulegone waste streams.

Immediate Safety Protocols

Before initiating any disposal procedures, it is imperative to adhere to the following safety measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or a face shield, chemical-resistant gloves, and a laboratory coat.[1]

• Ventilation: All handling of (-)-Isopulegone waste must be conducted in a well-ventilated area, preferably within a chemical fume hood, to prevent the inhalation of vapors.[1]

• Ignition Sources: (-)-Isopulegone is a combustible liquid. Keep it away from heat, sparks, open flames, and other sources of ignition.[2][3][4][5]

• Spill Management: In the event of a spill, absorb the material with an inert absorbent, such as dry clay, sand, or diatomaceous earth.[5] Collect the contaminated material in a suitable, sealed container for disposal as hazardous waste.[5]

Disposal Procedures for (-)-Isopulegone Waste Streams

The universal recommendation for the final disposal of (-)-Isopulegone is incineration by a licensed professional waste disposal service.[1][6][7] Do not attempt to dispose of this chemical down the drain or in regular trash.[1] The following table summarizes the procedural guidance for different forms of (-)-Isopulegone waste.

Waste Stream	Disposal Procedure
Unused or Surplus (-)-Isopulegone	1. Collect in a designated, properly labeled, and sealed hazardous liquid waste container.[1] 2. Store the container in a designated hazardous waste storage area away from incompatible materials.[1] 3. Arrange for pickup and disposal by a licensed professional waste disposal service.[1][6][7]
Contaminated Materials	1. This includes items such as gloves, absorbent paper, and pipette tips that have come into contact with (-)-Isopulegone. 2. Collect these materials in a separate, clearly labeled, and sealed container designated for solid hazardous waste.[1] 3. Store with other hazardous waste and arrange for professional disposal.[1]
Empty Containers	1. Unless completely decontaminated, the original containers should be treated as unused product.[1] 2. Dispose of the container as hazardous waste.[1][4] 3. Consult local regulations, as some jurisdictions may permit rinsing and disposal as regular lab glass waste, but the rinsate must be collected as hazardous waste.[1]

Experimental Protocols

The reviewed safety data sheets and chemical handling guides do not provide specific experimental protocols for the laboratory-scale neutralization or treatment of (-)-Isopulegone waste. The consensus is that such procedures should not be attempted in a standard laboratory setting. The recommended and safest method of disposal is through a licensed professional waste disposal service that can perform high-temperature incineration with appropriate environmental controls.[1][6]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of (-)-Isopulegone waste.

Caption: Disposal workflow for (-)-Isopulegone waste.

References

• 1. carlroth.com [carlroth.com]
• 2. sites.rowan.edu [sites.rowan.edu]
• 3. Frontiers | Determination of Terpenoid Content in Pine by Organic Solvent Extraction and Fast-GC Analysis [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. deq.nc.gov [deq.nc.gov]
• 7. fishersci.com [fishersci.com]

Personal protective equipment for handling (-)-Isopulegone

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemicals such as (-)-Isopulegone. This guide provides immediate, essential safety protocols, personal protective equipment (PPE) requirements, and operational and disposal plans to foster a culture of safety and build trust in laboratory practices.

(-)-Isopulegone is a combustible liquid that can be harmful if swallowed, cause skin and serious eye irritation, and may lead to respiratory irritation.[1][2][3] Adherence to the following guidelines is crucial for safe handling.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against chemical exposure. All personnel handling (-)-Isopulegone must use the following equipment:

PPE Category	Item	Specification
Eye and Face Protection	Safety Glasses or Goggles	Must have side protection and be tested and approved under appropriate government standards such as OSHA 29 CFR 1910.133 or EU EN166.[1]
Face Shield	May be appropriate in workplaces with a higher risk of splashing.[1]
Hand Protection	Chemical-Resistant Gloves	Selected based on an evaluation of the potential hazards, duration of use, and physical conditions of the workplace.[1][4] Gloves must be inspected prior to use.[3]
Body Protection	Laboratory Coat	At a minimum, a lab coat and close-toed footwear must be worn.[1]
Protective Clothing	Must be selected based on the hazards present, the physical environment, and the duration of exposure.[1]
Respiratory Protection	Ventilation	Use only with adequate general and local exhaust ventilation to keep airborne concentrations low.[1] Handling should occur in a well-ventilated area, preferably a chemical fume hood.[5]
Self-Contained Breathing Apparatus	Recommended for firefighting.[3][4]

Operational and Handling Plan

Safe handling practices are critical to prevent accidents and exposure.

Handling:

• Avoid contact with skin, eyes, and personal clothing.[1]

• Wash hands thoroughly after handling.[1]

• Avoid breathing fumes, vapors, or mist.[1][3]

• Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][4]

• Minimize dust generation and accumulation.[1]

• Keep containers tightly closed and handle with care.[1]

Storage:

• Store in a cool, dry, and well-ventilated place.[6]

• Keep containers tightly closed.[1]

• Store away from incompatible materials such as strong oxidizing agents.[4][7] Recommended storage temperature is 2–8 °C.[4]

Emergency Procedures:

• In case of eye contact: Immediately flush open eyes with running water for at least 15 minutes and seek medical attention.[1][3]

• In case of skin contact: Immediately flush skin with running water for at least 15 minutes while removing contaminated clothing. Seek medical aid.[1]

• If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[1][3]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][3]

• Spills: Absorb the spill with inert material (e.g., sand, diatomaceous earth) and place it into a suitable, labeled disposal container.[1][4] Ensure adequate ventilation and remove all sources of ignition.[1][3]

Disposal Plan

Proper disposal of (-)-Isopulegone and contaminated materials is essential to protect the environment and comply with regulations.

• Waste Classification: All forms of (-)-Isopulegone waste, including unused product, contaminated materials, and empty containers, must be treated as hazardous waste.[5]

• Collection: Collect surplus and non-recyclable solutions in a designated, properly labeled, and sealed waste container.[5] Do not dispose of the chemical down the drain or in regular trash.[5]

• Contaminated Materials: Items such as gloves, absorbent paper, and pipette tips that have come into contact with (-)-Isopulegone must be disposed of as hazardous solid waste in a separate, clearly labeled container.[5]

• Final Disposal: The disposal of (-)-Isopulegone must be conducted by a licensed professional waste disposal service.[5] This combustible material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[5]

Experimental Workflow for Safe Handling of (-)-Isopulegone

Caption: Workflow for the safe handling and disposal of (-)-Isopulegone.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. benchchem.com [benchchem.com]
• 6. files.dep.state.pa.us [files.dep.state.pa.us]
• 7. fishersci.com [fishersci.com]